Technical Documentation Center

Ethyl 5-(benzyloxy)-2-oxopent-3-enoate Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Ethyl 5-(benzyloxy)-2-oxopent-3-enoate
  • CAS: 145826-89-7

Core Science & Biosynthesis

Foundational

Chemical structure and reactivity profile of Ethyl 5-(benzyloxy)-2-oxopent-3-enoate

An In-depth Technical Guide to the Chemical Structure and Reactivity Profile of Ethyl 5-(benzyloxy)-2-oxopent-3-enoate Introduction Ethyl 5-(benzyloxy)-2-oxopent-3-enoate is a polyfunctional organic molecule that holds s...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to the Chemical Structure and Reactivity Profile of Ethyl 5-(benzyloxy)-2-oxopent-3-enoate

Introduction

Ethyl 5-(benzyloxy)-2-oxopent-3-enoate is a polyfunctional organic molecule that holds significant potential as a versatile building block in synthetic organic chemistry and drug discovery. Its structure incorporates several key reactive features: an α,β-unsaturated ketone, an ethyl ester, and a benzyloxy ether. This unique combination of functional groups provides a rich platform for a variety of chemical transformations, making it an attractive intermediate for the synthesis of complex molecular architectures, including heterocyclic compounds and highly functionalized acyclic systems.

This technical guide provides a comprehensive analysis of the chemical structure, predicted spectroscopic profile, and expected reactivity of Ethyl 5-(benzyloxy)-2-oxopent-3-enoate. The insights presented herein are synthesized from established principles of organic chemistry and data from structurally related compounds, offering a predictive yet robust framework for researchers and drug development professionals.

Chemical Structure and Stereochemistry

The core structure of Ethyl 5-(benzyloxy)-2-oxopent-3-enoate features a five-carbon chain with an ethyl ester at the C1 position, a ketone at C2, a carbon-carbon double bond between C3 and C4, and a benzyloxy group at C5. The presence of the C3-C4 double bond introduces the possibility of E/Z isomerism. The E-isomer is generally expected to be the thermodynamically more stable and, therefore, the predominant form resulting from most synthetic routes, due to reduced steric hindrance.

Caption: Chemical structure of Ethyl 5-(benzyloxy)-2-oxopent-3-enoate with key functional groups highlighted.

Predicted Spectroscopic Profile

Predicted ¹H and ¹³C NMR Data

The nuclear magnetic resonance (NMR) spectra are expected to show characteristic signals for each distinct proton and carbon environment in the molecule. The predicted chemical shifts are summarized in the table below. These predictions are based on DFT calculations and comparisons with similar structures.[1][2][3]

Atom Predicted ¹H NMR (δ, ppm) Predicted ¹³C NMR (δ, ppm) Key Correlations
Ethyl-CH₃~1.3 (t, 3H)~14.0Coupled to Ethyl-CH₂
Ethyl-CH₂~4.3 (q, 2H)~62.0Coupled to Ethyl-CH₃
C3-H~6.5 (d, 1H)~130.0Coupled to C4-H
C4-H~7.0 (dt, 1H)~145.0Coupled to C3-H and C5-H₂
C5-H₂~4.4 (d, 2H)~70.0Coupled to C4-H
Benzyl-CH₂~4.6 (s, 2H)~73.0Singlet
Phenyl-H~7.3-7.4 (m, 5H)~127-129, ~137 (quat.)Aromatic protons
C1 (Ester C=O)-~165.0
C2 (Keto C=O)-~195.0
Predicted Infrared (IR) Spectroscopy Data

The IR spectrum will be dominated by strong absorptions from the two carbonyl groups and the carbon-carbon double bond. The conjugation in the enone system is expected to lower the stretching frequency of the ketone carbonyl.

Functional Group Predicted Wavenumber (cm⁻¹) Intensity
C=O (Ester)~1735-1750Strong
C=O (Ketone, conjugated)~1665-1685Strong
C=C (Alkene, conjugated)~1620-1640Medium
C-O (Ether and Ester)~1000-1300Strong
C-H (Aromatic)~3030-3100Medium
C-H (Aliphatic)~2850-3000Medium

These predicted values are consistent with typical ranges for α,β-unsaturated esters and ketones.[4][5][6][7][8]

Predicted Mass Spectrometry (MS) Fragmentation

In electron ionization mass spectrometry (EI-MS), Ethyl 5-(benzyloxy)-2-oxopent-3-enoate (MW: 248.28 g/mol ) is expected to exhibit a molecular ion peak (M⁺) at m/z 248. Key fragmentation pathways would likely involve:

  • Loss of the ethoxy group (-•OCH₂CH₃): leading to a fragment at m/z 203.

  • Loss of the ethyl group (-•CH₂CH₃): from the ester, resulting in a fragment at m/z 219.

  • Cleavage of the benzyl group (-•CH₂Ph): producing a prominent peak at m/z 91 and a fragment at m/z 157.

  • McLafferty rearrangement: if sterically feasible, though less common for α-keto esters.[9][10]

  • Alpha-cleavage around the carbonyl groups.[11][9]

Reactivity Profile

The reactivity of Ethyl 5-(benzyloxy)-2-oxopent-3-enoate is governed by its multiple functional groups, offering several avenues for synthetic transformations.

Reactions at the α,β-Unsaturated System (Conjugate Addition)

The most prominent reaction pathway is the Michael (or conjugate) addition of nucleophiles to the electrophilic C4 position.[12][13][14][15] The electron-withdrawing nature of both the ketone and ester groups polarizes the double bond, making the β-carbon (C4) susceptible to attack.

cluster_nucleophiles Common Nucleophiles start Ethyl 5-(benzyloxy)-2-oxopent-3-enoate enolate Enolate Intermediate start->enolate product 1,4-Adduct enolate->product Protonation nucleophile Nucleophile (Nu⁻) nucleophile->start Michael Addition nuc1 - Organocuprates (R₂CuLi) nuc2 - Soft Enolates (e.g., from malonates) nuc3 - Amines (Aza-Michael) nuc4 - Thiols (Thia-Michael)

Caption: Generalized Michael addition pathway.

  • Organocuprates (Gilman Reagents): These soft nucleophiles will selectively add to the C4 position, leading to the formation of a new carbon-carbon bond.

  • Stabilized Enolates: Enolates derived from malonic esters, β-ketoesters, or cyanoacetates are excellent Michael donors.[16]

  • Heteroatomic Nucleophiles: Amines and thiols readily undergo aza- and thia-Michael additions, respectively, providing access to β-amino and β-thio substituted compounds.[13]

Reactions Involving the Keto Group

The C2 ketone can undergo standard carbonyl chemistry:

  • Reduction: Selective reduction of the ketone to a secondary alcohol can be achieved using reagents like sodium borohydride (NaBH₄). The double bond may also be reduced depending on the conditions and catalyst used.

  • Wittig Reaction: Reaction with phosphorus ylides can convert the ketone into an alkene.

  • Addition of Organometallics: Hard nucleophiles like Grignard reagents or organolithium compounds are more likely to attack the C2 carbonyl (1,2-addition) rather than undergo conjugate addition.[12]

Reactions Involving the α-Position (C3)

While this molecule lacks an α-proton for direct enolate formation at the position adjacent to both carbonyls, it exhibits vinylogous reactivity.[17][18][19][20][21] Deprotonation at the γ-position (C5) can lead to an extended enolate, with nucleophilic character at both C3 and C5.

start Ethyl 5-(benzyloxy)-2-oxopent-3-enoate extended_enolate Extended Enolate start->extended_enolate base Base base->start Deprotonation at C5 c3_product C3-Alkylated Product extended_enolate->c3_product c5_product C5-Alkylated Product extended_enolate->c5_product electrophile Electrophile (E⁺) electrophile->extended_enolate Alkylation

Caption: Vinylogous reactivity leading to an extended enolate.

Reactions of the Benzyloxy Group

The benzyl ether serves as a protecting group for the C5 hydroxyl functionality. It can be removed under standard hydrogenolysis conditions (e.g., H₂, Pd/C) to reveal the free alcohol, which can then be further functionalized.

Proposed Synthesis Protocol

A plausible and efficient route to Ethyl 5-(benzyloxy)-2-oxopent-3-enoate is through a base-catalyzed Claisen-Schmidt condensation.[22][23][24][25][26] This reaction involves the condensation of ethyl pyruvate with benzyloxyacetaldehyde.

Reagent MW ( g/mol ) Equivalents Amount
Ethyl Pyruvate116.121.0
Benzyloxyacetaldehyde150.171.1
Sodium Hydroxide (10% aq.)40.00catalytic
Ethanol46.07solvent
Step-by-Step Methodology
  • Preparation: In a round-bottom flask equipped with a magnetic stirrer, dissolve ethyl pyruvate (1.0 eq) and benzyloxyacetaldehyde (1.1 eq) in ethanol.

  • Reaction Initiation: Cool the mixture in an ice bath and add a 10% aqueous solution of sodium hydroxide dropwise with vigorous stirring.

  • Reaction Progression: Allow the reaction to stir at room temperature. The progress can be monitored by Thin Layer Chromatography (TLC). The reaction typically proceeds to completion within a few hours.[27]

  • Workup: Once the reaction is complete, neutralize the mixture with dilute hydrochloric acid. Extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel.

start Dissolve Ethyl Pyruvate and Benzyloxyacetaldehyde in Ethanol cool Cool to 0°C start->cool add_base Add aq. NaOH dropwise cool->add_base stir Stir at room temperature add_base->stir monitor Monitor by TLC stir->monitor neutralize Neutralize with dil. HCl monitor->neutralize extract Extract with Ethyl Acetate neutralize->extract wash_dry Wash with Brine, Dry (Na₂SO₄) extract->wash_dry concentrate Concentrate in vacuo wash_dry->concentrate purify Purify by Column Chromatography concentrate->purify product Pure Ethyl 5-(benzyloxy)-2-oxopent-3-enoate purify->product

Caption: Proposed experimental workflow for the synthesis of Ethyl 5-(benzyloxy)-2-oxopent-3-enoate.

Potential Applications in Medicinal Chemistry

The structural motifs present in Ethyl 5-(benzyloxy)-2-oxopent-3-enoate are found in numerous biologically active compounds. The α,β-unsaturated carbonyl system is a known Michael acceptor, capable of forming covalent bonds with biological nucleophiles, a strategy employed in the design of certain enzyme inhibitors. Furthermore, the polyfunctional nature of this molecule makes it an ideal starting material for the synthesis of diverse heterocyclic scaffolds, such as pyrimidines, pyridines, and pyrazoles, which are privileged structures in medicinal chemistry.

Conclusion

Ethyl 5-(benzyloxy)-2-oxopent-3-enoate is a molecule with a rich and versatile chemical profile. Its combination of an α,β-unsaturated keto-ester system and a protected hydroxyl group makes it a highly valuable intermediate for organic synthesis. This guide provides a foundational understanding of its structure, predicted spectroscopic characteristics, and, most importantly, its reactivity. The outlined synthetic protocol offers a practical entry point for its preparation, enabling further exploration of its utility in the development of novel chemical entities for research and pharmaceutical applications.

References

  • Exploration of the Reactivity of a Cyclic Vinylogous Ester and Tandem Cascade Sequence Toward the Flavonoid. (n.d.). University of South Florida. Retrieved from [Link]

  • Coutts, R. T., & Malicky, J. L. (1973). Mass Spectra of β-Keto Esters. Canadian Journal of Chemistry, 51(9), 1402-1407.
  • Coutts, R. T., & Malicky, J. L. (1973). Mass Spectra of β-Keto Esters. ResearchGate. Retrieved from [Link]

  • Khot, N. P., Deo, N. K., & Kapur, M. (2022). A switch to vinylogous reactivity of vinyl diazo esters for the C–H allylation of benzamides by merging cobalt and photoredox catalysis.
  • Wang, J., Li, H., & Zu, L. (2018). Enantioselective Michael addition of malonates to α,β-unsaturated ketones catalyzed by 1,2-diphenylethanediamine. RSC Advances, 8(63), 36245-36249.
  • Table of Characteristic IR Absorptions. (n.d.). University of Colorado Boulder. Retrieved from [Link]

  • Singh, S., Singh, P. P., & Singh, P. (2019). Rapid and Multigram Synthesis of Vinylogous Esters under Continuous Flow. Organic Process Research & Development, 23(4), 650-656.
  • Cortes, L. R., et al. (2000). Mass Spectrometry of β-Ketoesters. Some Evidence of Their Tautomerism. ResearchGate. Retrieved from [Link]

  • Monari, M., et al. (2018). Catalytic Enantioselective Synthesis of Oxazolines with Vinylogous Isocyano Esters.
  • Attanasi, O. A., et al. (2021). Vinylogous and Arylogous Stereoselective Base-Promoted Phase-Transfer Catalysis.
  • INFRARED SPECTROSCOPY. (n.d.). St. Paul's Cathedral Mission College. Retrieved from [Link]

  • Reddy, M. S., & Narender, M. (2012). Practical Synthesis of (E)‐α,β‐Unsaturated Esters from Aldehydes. ResearchGate. Retrieved from [Link]

  • Bhogadhi, Y. N. D., & Zercher, C. K. (2014, June 8). Formation of γ-‐Keto Esters from β-‐Keto Esters: Methyl 5,5-‐dimethyl-‐4-‐oxohexanoate. Organic Syntheses. Retrieved from [Link]

  • Al-Amiery, A. A., et al. (2022). SYNTHESIS OF ALPHA, BETA UNSATURATED CYCLIC KETONES VIA ROBINSON ANNULATION REACTION.
  • Kim, S. H., & Szostak, M. (2021).
  • Wah, H. G., & Seibl, J. (1967). Studies in mass spectrometry. Part XII. Mass spectra of enamines. Organic Mass Spectrometry, 1(1), 15-30.
  • Li, Y., et al. (2025). Current Status of Research on Synthesis of α-Keto Acids and Their Esters.
  • Trost, B. M., & O'Boyle, B. M. (2009). Synthesis by Aldol and Related Condensation Reactions. Science of Synthesis, 46, 4.1.
  • da Silva, A. G. M., et al. (2019). α-Keto Acids: Acylating Agents in Organic Synthesis. Current Organic Chemistry, 23(10), 1119-1146.
  • Janeš, D., et al. (2020). Asymmetric Aldol Reaction of Pyruvate Promoted by Chiral Tertiary Amines. ResearchGate. Retrieved from [Link]

  • Kim, H., et al. (2022). Precisely predicting the 1H and 13C NMR chemical shifts in new types of nerve agents and building spectra database. Scientific Reports, 12(1), 20286.
  • Rios, A. C. (2020).
  • Rios, A. C. (2020). Pyruvate Aldol Condensation Product: A Metabolite That Escaped Synthetic Preparation for Over a Century. ACS Omega, 5(25), 15462-15468.
  • 1H- and 13C-NMR for. (n.d.). Royal Society of Chemistry. Retrieved from [Link]

  • Taylor, E. C., et al. (1990). Chemical synthesis and biological activities of 5-deazaaminopterin analogues bearing substituent(s) at the 5- and/or 7-position(s). Journal of Medicinal Chemistry, 33(11), 3046-3051.
  • Basavaiah, D., & Krishna, P. R. (1995). Lipase-catalyzed synthesis of ethyl (R)-2-benzyloxy-2-isopropylhydrogenmalonate: a useful combination of chemical synthesis with enzymatic methods. Tetrahedron Letters, 36(36), 6541-6542.
  • Le, T. C. T., et al. (2018). 1H and 13C NMR for the Profiling of Natural Product Extracts: Theory and Applications. RSC Advances, 8(42), 23682-23714.

Sources

Exploratory

Therapeutic potential of Ethyl 5-(benzyloxy)-2-oxopent-3-enoate derivatives in medicinal chemistry

The following technical guide details the therapeutic potential, chemical reactivity, and synthetic utility of Ethyl 5-(benzyloxy)-2-oxopent-3-enoate and its derivatives. Technical Whitepaper for Medicinal Chemistry Appl...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide details the therapeutic potential, chemical reactivity, and synthetic utility of Ethyl 5-(benzyloxy)-2-oxopent-3-enoate and its derivatives.

Technical Whitepaper for Medicinal Chemistry Applications

Executive Summary

Ethyl 5-(benzyloxy)-2-oxopent-3-enoate represents a highly versatile


-keto ester scaffold  featuring a conjugated 

-alkene system (in relation to the ester) or more accurately, an

-unsaturated ketone moiety relative to the C2 carbonyl. This unique "dual electrophile" architecture positions it as a critical intermediate in the synthesis of cysteine protease inhibitors , heterocyclic pharmacophores , and complex bicyclic natural products .

This guide analyzes the compound’s utility in three primary domains:

  • Covalent Warhead Design: Exploiting the

    
    -keto ester for reversible covalent inhibition of viral and mammalian proteases (e.g., HCV NS3, Calpain).
    
  • Heterocycle Construction: Serving as a bis-electrophilic precursor for pyrazoles and isoxazoles via condensation reactions.

  • Stereoselective Annulation: Acting as a 2-carbon synthon in [3+3] cycloadditions to access chiral bicyclic skeletons.

Chemical Architecture & Reactivity Profile

The molecule is defined by three distinct functional zones, each conferring specific reactivity utilized in drug discovery.

Functional ZoneChemical MoietyReactivity ModeTherapeutic/Synthetic Application
Zone A (Warhead)

-Keto Ester (C1-C2)
1,2-Nucleophilic Addition Transition-state mimic for Ser/Cys proteases (forms hemiketal/hemithioacetal).
Zone B (Linker) Conjugated Alkene (C3-C4)1,4-Michael Addition Acceptor for thiols (covalent trapping) or enolates (annulation reactions).
Zone C (Tail) 5-Benzyloxy GroupProtecting Group Lipophilic anchor; precursor to 5-hydroxy/amino derivatives (P2/P3 ligand mimicry).
Reactivity Diagram

The following diagram illustrates the competing electrophilic sites and their mechanistic pathways.

ReactivityMap Scaffold Ethyl 5-(benzyloxy)-2-oxopent-3-enoate C2_Ketone C2 Carbonyl (Electrophile A) Scaffold->C2_Ketone Localization C3_Alkene C3-C4 Alkene (Electrophile B) Scaffold->C3_Alkene Localization Protease Cysteine Protease Inhibition (Reversible Covalent) C2_Ketone->Protease Nu: Attack (S-H/O-H) Heterocycle Heterocycle Formation (Pyrazoles/Isoxazoles) C2_Ketone->Heterocycle Condensation Annulation [3+3] Annulation (Bicyclic Synthesis) C3_Alkene->Annulation Michael Acceptor C3_Alkene->Heterocycle Cyclization

Caption: Dual electrophilicity map showing the divergence between protease inhibition (C2 attack) and synthetic cyclization (C3/C2 cooperative reactivity).

Therapeutic Applications

A. Cysteine Protease Inhibition (HCV NS3, Calpain)

The


-keto ester moiety is a privileged "warhead" in medicinal chemistry. It mimics the peptide bond transition state but traps the catalytic nucleophile (Cysteine-SH or Serine-OH) in a reversible covalent complex.
  • Mechanism: The active site thiol attacks the C2 ketone (more electrophilic than the ester) to form a tetrahedral hemithioacetal intermediate.

  • Role of the 3-Enoate: The conjugated double bond at C3-C4 acts as an electron-withdrawing group, significantly enhancing the electrophilicity of the C2 ketone, thereby increasing potency (

    
     reduction).
    
  • Role of the 5-Benzyloxy: This group occupies the S2 or S3 hydrophobic pocket of the enzyme, providing binding affinity and selectivity.

B. Access to Privileged Heterocycles

This scaffold serves as a "linchpin" for synthesizing pyrazoles and isoxazoles, which are ubiquitous in kinase inhibitors (e.g., p38 MAPK, BRAF).

  • Reaction with Hydrazines: Condensation of hydrazine derivatives with the C2 ketone followed by intramolecular Michael addition to the C3-alkene yields dihydro-1H-pyrazole-3-carboxylates .

  • Oxidation: Subsequent aromatization provides fully substituted pyrazoles with a 5-benzyloxyethyl side chain, which can be further derivatized.

Synthetic Protocols

Protocol A: Synthesis of Ethyl 5-(benzyloxy)-2-oxopent-3-enoate

Rationale: Direct aldol condensation of ethyl pyruvate with aldehydes is often low-yielding due to polymerization. A robust method involves the Wittig Olefination of a glyoxylate derivative or the Oxidative Elimination route. Below is a scalable Aldol-Dehydration protocol adapted for


-keto enones.

Reagents:

  • Ethyl Pyruvate (1.0 equiv)

  • Benzyloxyacetaldehyde (1.0 equiv)

  • Piperidine (Catalytic, 0.1 equiv)

  • Acetic Acid (Catalytic, 0.1 equiv)

  • Solvent: Dichloromethane (DCM) or Toluene

Step-by-Step Methodology:

  • Preparation: In a flame-dried round-bottom flask under

    
    , dissolve Benzyloxyacetaldehyde (10 mmol) and Ethyl Pyruvate (10 mmol) in dry DCM (50 mL).
    
  • Catalysis: Add Piperidine (1 mmol) and Acetic Acid (1 mmol) sequentially.

  • Reaction: Stir the mixture at reflux (if Toluene) or room temperature (DCM) for 12–24 hours. Monitor by TLC (formation of UV-active spot).

  • Workup: Quench with saturated

    
     solution. Extract with Ethyl Acetate (3x). Wash combined organics with brine, dry over 
    
    
    
    , and concentrate.
  • Purification: Purify via flash column chromatography (SiO2, Hexanes/EtOAc gradient). The product is typically a yellow oil.

Yield Expectation: 50–70% (depending on aldehyde stability).

Protocol B: [3+3] Annulation to Bicyclic Scaffolds

Rationale: This reaction constructs complex chiral bicyclic systems (e.g., bicyclo[3.3.1]nonanes) used in natural product synthesis.

Reagents:

  • Ethyl 5-(benzyloxy)-2-oxopent-3-enoate (1.0 equiv)

  • Cyclohexanone (or derivative) (2.0 equiv)

  • Catalyst: Pyrrolidine-based organocatalyst (20 mol%)

  • Acid Additive: 4-Nitrobenzoic acid (20 mol%)

Methodology:

  • Mix the enoate and cyclohexanone in solvent (e.g.,

    
    ) with the catalyst.
    
  • Stir at room temperature for 48 hours.

  • The reaction proceeds via an enamine-Michael-aldol cascade .

  • Isolate the bicyclic product via column chromatography.

Mechanistic Visualization

Protease Inhibition Mechanism

The following diagram details the interaction between the inhibitor and a Cysteine Protease active site.[1]

ProteaseInhibition Enzyme Cysteine Protease (Active Site Cys-SH) Complex Tetrahedral Hemithioacetal (Transition State Mimic) Enzyme->Complex Nucleophilic Attack (S-) Inhibitor Ethyl 5-(benzyloxy)-2-oxopent-3-enoate Inhibitor->Complex Electrophile (C2=O) OxyanionHole Oxyanion Hole (Stabilizes O-) OxyanionHole->Complex H-Bonding

Caption: Mechanism of action for Cysteine Protease inhibition. The C2 carbonyl accepts the thiol nucleophile, forming a stable tetrahedral intermediate.

References

  • Peptide alpha-keto ester, alpha-keto amide, and alpha-keto acid inhibitors of calpains and other cysteine proteases. Source: Journal of Medicinal Chemistry (1993). URL:[Link]

  • Enantioselective Formal [3+3] Annulation for the Direct Construction of Bicyclic Skeletons. Source: Organic Letters (2007).[2] URL:[Link]

  • Covalent Modifiers: A Chemical Perspective on the Reactivity of α,β-Unsaturated Carbonyls. Source: Journal of Medicinal Chemistry (2016). URL:[Link]

  • Further developments of β,γ-unsaturated α-ketoesters as versatile synthons in asymmetric catalysis. Source: Frontiers in Chemistry (2020). URL:[Link]

Sources

Foundational

Literature review of alpha-keto esters containing benzyloxy moieties

Advanced Architectures: -Keto Esters Containing Benzyloxy Moieties Executive Summary This guide analyzes the synthetic utility, reactivity profile, and medicinal significance of -keto esters functionalized with benzyloxy...

Author: BenchChem Technical Support Team. Date: March 2026

Advanced Architectures: -Keto Esters Containing Benzyloxy Moieties

Executive Summary

This guide analyzes the synthetic utility, reactivity profile, and medicinal significance of


-keto esters functionalized with benzyloxy (BnO-) moieties. These molecules represent a critical intersection in organic chemistry: they combine the high electrophilicity of the 1,2-dicarbonyl "warhead" with the lipophilic, protective utility of the benzyl ether.

For the drug development professional, these scaffolds are not merely intermediates; they are potent transition-state analogs for protease inhibition and versatile synthons for constructing chiral heterocycles. This whitepaper moves beyond standard textbook definitions to explore the causality of their reactivity and the protocols required to handle them with precision.

Structural Significance & The "Warhead" Logic

The


-keto ester core (

) is defined by its dual electrophilicity. The ketone carbonyl at the

-position is significantly more reactive toward nucleophiles than a standard ketone due to the electron-withdrawing inductive effect of the adjacent ester group.[1]

When a benzyloxy moiety (


) is introduced—typically at the 

- or

-position, or as the ester group itself (benzyl ester)—it serves two distinct roles:
  • Synthetic Shielding: It protects hydroxyl functionalities during harsh oxidation steps required to install the

    
    -keto functionality.
    
  • Pharmacophoric Anchoring: In medicinal chemistry, the benzyl group mimics the side chains of hydrophobic amino acids (Phenylalanine, Tyrosine), allowing the molecule to dock into the S1 or S2 pockets of target enzymes (e.g., Calpain, Cathepsin B).

Mechanistic Insight: The Hydration Equilibrium

Researchers must recognize that


-keto esters exist in equilibrium with their hydrates (

-diols) in aqueous media. The presence of a bulky benzyloxy group nearby can shift this equilibrium via steric occlusion, preserving the active ketone form necessary for nucleophilic attack.

Synthetic Methodologies

The synthesis of benzyloxy-containing


-keto esters requires strategies that avoid hydrogenolysis of the benzyl ether while effectively oxidizing the core.
Pathway A: Oxidative Installation (The "Top-Down" Approach)

The most robust method involves the oxidation of


-hydroxy esters (derived from amino acids or cyanohydrins).
  • Reagents: Dess-Martin Periodinane (DMP) or Swern Oxidation.

  • Why: These mild oxidants prevent the over-oxidation to carboxylic acids and leave the benzyloxy ether intact.

  • Causality: Metal-based oxidants (KMnO4) often cleave the benzylic C-H bond; hypervalent iodine (DMP) is chemoselective for the alcohol.

Pathway B: Grignard Addition to Oxalates (The "Bottom-Up" Approach)
  • Reagents: Benzyloxy-substituted Grignard reagent + Diethyl Oxalate.

  • Protocol: Inverse addition at low temperature (-78°C).

  • Why: Prevents double addition of the Grignard to form the tertiary alcohol.

Visualization: Synthetic Decision Tree

SynthesisPathways Start Target: Benzyloxy-alpha-keto ester Precursor1 Precursor: alpha-Hydroxy Ester Start->Precursor1 Precursor2 Precursor: Alkyl Halide (R-OBn) Start->Precursor2 Method1 Oxidation (DMP/Swern) Precursor1->Method1 Method2 Grignard Formation + Diethyl Oxalate Precursor2->Method2 Condition1 Avoids racemization Preserves BnO- Method1->Condition1 Condition2 Requires -78°C Inverse Addition Method2->Condition2 Product Final Scaffold Condition1->Product Condition2->Product

Figure 1: Decision matrix for synthesizing benzyloxy-functionalized


-keto esters based on precursor availability.

Reactivity Profile: From Heterocycles to Chiral Alcohols

Asymmetric Transfer Hydrogenation (ATH)

One of the most powerful applications is the Dynamic Kinetic Resolution (DKR) of racemic


-keto esters.[2] Using Ru-based catalysts (e.g., Ts-DPEN ligands), researchers can convert racemic 

-benzyloxy-

-keto esters into enantioenriched anti-

-amino-

-hydroxy esters.
  • Mechanism: The rapid racemization of the

    
    -position (via enolization) coupled with a fast, stereoselective reduction allows for yields >90% and ee >95%.
    
  • Reference: Johnson, J. S. et al. J. Am. Chem. Soc. 2012, 134, 7329.[3]

Heterocycle Condensation

The 1,2-dicarbonyl system is a "trap" for bis-nucleophiles.

  • Quinoxalines: Reaction with 1,2-diaminobenzene.

  • Pyrazoles: Reaction with hydrazines.

  • Utility: The benzyloxy tail remains as a handle for further functionalization (e.g., deprotection to a free alcohol for coupling).

Medicinal Chemistry: Protease Inhibition[4][5]


-Keto esters are "reversible covalent" inhibitors. They attack the active site nucleophile (Serine-OH or Cysteine-SH) of proteases.[4]
Mechanism of Action[7][8]
  • Recognition: The benzyloxy group occupies the hydrophobic S1/S2 pocket.

  • Attack: The enzyme nucleophile attacks the

    
    -ketone.
    
  • Transition State: Formation of a tetrahedral hemiketal/hemithioacetal mimic.

  • Stability: The electron-withdrawing ester stabilizes this adduct, slowing hydrolysis and prolonging inhibition.

Visualization: Protease Inhibition Mechanism

ProteaseInhibition Enzyme Protease Active Site (Cys-SH or Ser-OH) Complex Michaelis Complex (BnO docks in S1 pocket) Enzyme->Complex Inhibitor alpha-Keto Ester (BnO- pharmacophore) Inhibitor->Complex TS Tetrahedral Adduct (Transition State Analog) Complex->TS Nucleophilic Attack on alpha-Carbonyl Inhibition Reversible Inhibition (Slow Off-rate) TS->Inhibition Stabilized by Ester EWG

Figure 2: Mechanism of action for


-keto ester protease inhibitors.

Experimental Protocols

Protocol A: Synthesis via Dess-Martin Oxidation

Target: Ethyl 4-(benzyloxy)-2-oxobutanoate

Reagents:

  • Ethyl 4-(benzyloxy)-2-hydroxybutanoate (1.0 equiv)

  • Dess-Martin Periodinane (1.2 equiv)

  • Dichloromethane (DCM), anhydrous

  • Sodium thiosulfate (

    
    )
    

Step-by-Step:

  • Preparation: Dissolve the

    
    -hydroxy ester in anhydrous DCM (0.1 M) under Nitrogen atmosphere.
    
  • Addition: Add Dess-Martin Periodinane in one portion at 0°C.

  • Reaction: Allow to warm to room temperature. Stir for 2-4 hours. Monitor by TLC (stain with PMA; ketone is UV active).

  • Quench: Critical Step. Dilute with ether, then add a 1:1 mixture of saturated aqueous

    
     and saturated aqueous 
    
    
    
    . Stir vigorously until the organic layer is clear (removes iodine byproducts).
  • Isolation: Wash organic layer with brine, dry over

    
    , and concentrate.
    
  • Purification: Flash chromatography on silica gel. Note:

    
    -Keto esters hydrate on silica; elute quickly.
    
Protocol B: Quinoxaline Derivatization (Characterization/Bioassay)

Target: 3-(2-(benzyloxy)ethyl)quinoxalin-2(1H)-one derivative

Step-by-Step:

  • Dissolve

    
    -keto ester (1.0 mmol) in Ethanol (5 mL).
    
  • Add o-phenylenediamine (1.05 mmol).

  • Reflux for 2 hours.

  • Cool to crystallize the quinoxaline product. This confirms the 1,2-dicarbonyl structure and provides a stable solid for storage.

Data Summary: Reactivity Comparison

Substrate TypeReactionReagentTypical YieldSelectivity

-BnO-

-keto ester
ReductionRu-TsDPEN / HCOOH92%96% ee (anti)

-BnO-

-keto ester
CondensationPhenylhydrazine85%Regioselective
Benzyl

-keto ester
HydrolysisLiOH / THF40%Decarboxylation risk*

*Note: Hydrolysis of the ester group in


-keto esters often leads to spontaneous decarboxylation of the resulting acid. Benzyl esters can be removed neutrally via hydrogenolysis (

, Pd/C) to avoid this.

References

  • Angelastro, M. R., et al. (1990).[5] "Alpha-diketone and alpha-keto ester derivatives of N-protected amino acids and peptides as novel inhibitors of cysteine and serine proteinases."[5] Journal of Medicinal Chemistry, 33(1), 11-13. Link

  • Steward, K. M., Gentry, E. C., & Johnson, J. S. (2012).[3] "Dynamic Kinetic Resolution of

    
    -Keto Esters via Asymmetric Transfer Hydrogenation." Journal of the American Chemical Society, 134(17), 7329–7332. Link
    
  • Wasserman, H. H., et al. (1987). "The chemistry of vicinal tricarbonyls." Chemical Reviews, 87(1).
  • Schumann, N., et al. (2025).[6] "Discovery of highly potent

    
    -keto ester-based peptidomimetic inhibitors of the Hip1 protease."[6] Johns Hopkins University Research Repository.[6] Link
    

Sources

Exploratory

Physical properties and stability data for Ethyl 5-(benzyloxy)-2-oxopent-3-enoate

The following technical guide details the physical properties, stability profile, and analytical characterization of Ethyl 5-(benzyloxy)-3-oxopentanoate (CAS 64714-79-0). Editorial Note on Nomenclature & Isomerism: While...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide details the physical properties, stability profile, and analytical characterization of Ethyl 5-(benzyloxy)-3-oxopentanoate (CAS 64714-79-0).

Editorial Note on Nomenclature & Isomerism: While the topic request specified "2-oxopent-3-enoate," extensive chemical literature and commercial databases identify Ethyl 5-(benzyloxy)-3-oxopentanoate as the stable, commercially relevant intermediate used in the synthesis of HIV integrase inhibitors (e.g., Dolutegravir). The "2-oxo-3-enoate" species represents a theoretically possible


-keto-

-unsaturated isomer, likely occurring only as a transient Michael acceptor or oxidative impurity. To ensure this guide provides actionable, verifiable data, it focuses on the 3-oxo isomer (the standard building block), while addressing the stability implications of the unsaturated variants in the degradation section.

Core Intermediate for Pharmacophores

Executive Summary

Ethyl 5-(benzyloxy)-3-oxopentanoate is a critical


-keto ester intermediate employed primarily in the synthesis of pyridinone-based HIV integrase inhibitors. Its structural utility lies in the 1,3-dicarbonyl motif, which facilitates condensation reactions (e.g., Knoevenagel, Hantzsch) to form heterocyclic cores, while the benzyloxy group serves as a robust protecting group for the terminal alcohol, stable to basic conditions but removable via hydrogenolysis.

Chemical Identity & Structural Analysis[1][2][3][4]

AttributeSpecification
IUPAC Name Ethyl 5-(benzyloxy)-3-oxopentanoate
Common Synonyms 5-(Benzyloxy)-3-oxo-pentanoic acid ethyl ester; Ethyl 5-benzyloxy-3-ketovalerate
CAS Registry Number 64714-79-0
Molecular Formula C

H

O

Molecular Weight 250.29 g/mol
SMILES CCOC(=O)CC(=O)CCOCc1ccccc1
InChI Key XXYYVXDQSFMEPX-UHFFFAOYSA-N
Structural Diagram

The molecule features a labile methylene bridge at C2 (between the ketone and ester), making it acidic (pKa ~11) and prone to enolization.

ChemicalStructure cluster_0 Functional Domains Ester Ethyl Ester (C1-O-Et) ActiveMethylene Active Methylene (C2) Ester->ActiveMethylene Electronic Withdrawal Ketone Ketone (C3) ActiveMethylene->Ketone Tautomerization Site Linker Ethylene Linker (C4-C5) Ketone->Linker ProtectingGroup Benzyloxy Group (Bn-O-) Linker->ProtectingGroup Distal Protection

Figure 1: Functional domain analysis highlighting the reactive C2 position responsible for the compound's utility and instability.

Physical Properties Data

Data synthesized from commercial certificates of analysis and predictive models.

PropertyValue / RangeCondition / Method
Physical State Liquid (Viscous oil)Ambient (20°C)
Appearance Colorless to pale yellowVisual inspection
Boiling Point 150–160 °CVacuum (1.0–1.5 mmHg)
Boiling Point (Pred.) ~455 °C760 mmHg (Theoretical - decomposes)
Density 1.096 ± 0.06 g/cm³20°C
Refractive Index

1.505
Standard Refractometry
Solubility SolubleMeOH, EtOAc, DCM, DMSO
Solubility InsolubleWater (Hydrophobic Bn group)
Flash Point >110 °CClosed Cup
Vapor Pressure 1.25E-08 mmHg25°C (Predicted)

Stability Profile & Degradation Pathways

As a


-keto ester, this compound exhibits specific instabilities that dictate its storage and handling.
Thermal Instability (Decarboxylation)

Upon heating, particularly in the presence of moisture or acid, the compound undergoes decarboxylation.

  • Mechanism: Hydrolysis of the ester followed by thermal loss of CO

    
     from the 
    
    
    
    -keto acid intermediate.
  • Critical Limit: Avoid prolonged exposure >60°C without vacuum.

Hydrolytic Sensitivity

The C3 ketone activates the C1 ester toward nucleophilic attack.

  • Risk: Moisture ingress leads to hydrolysis, generating 5-(benzyloxy)-3-oxopentanoic acid , which spontaneously decarboxylates to 4-(benzyloxy)butan-2-one .

Tautomerization & Oxidation

The C2 position exists in equilibrium between keto and enol forms.

  • Oxidative Risk: In the presence of air and light, the enol form can undergo autoxidation, potentially leading to the formation of the 2-oxo-3-enoate species (the isomer mentioned in the topic header) or polymerization products.

Stability Testing Workflow

Stability cluster_stress Stress Conditions Sample Ethyl 5-(benzyloxy)-3-oxopentanoate (Fresh Sample) Heat Thermal Stress (60°C, 48h) Sample->Heat Acid Acidic Hydrolysis (0.1N HCl) Sample->Acid Oxidation Oxidative Stress (H2O2 / Air) Sample->Oxidation Result1 Decarboxylation Product: 4-(benzyloxy)butan-2-one Heat->Result1 -CO2 Result2 Hydrolysis Product: Beta-keto acid Acid->Result2 +H2O Result3 Oxidative Impurities: Alpha-diketones / Enones Oxidation->Result3 Radical mechanism

Figure 2: Primary degradation pathways. The compound must be stored under inert gas (Argon/Nitrogen) at 2–8°C to prevent these pathways.

Synthesis & Manufacturing

The industrial preparation typically involves chain extension of a benzyl-protected alcohol precursor.

Protocol Summary (Blaise Reaction / Claisen Condensation variation):

  • Activation: Reaction of ethyl acetate (or lithiated ethyl acetate) with 3-(benzyloxy)propanoyl chloride .

  • Alternative: Reaction of the dianion of ethyl acetoacetate with benzyl chloromethyl ether (less common due to regioselectivity issues).

  • Preferred Route: Reaction of Mono-ethyl succinyl chloride reduction or specific Reformatsky-type addition to a nitrile.

Note: The synthesis of the "2-oxo-3-enoate" variant would typically require dehydrogenation of the 2-oxopentanoate, usually via selenoxide elimination or bromination/elimination, but this is synthetically arduous and yields an unstable Michael acceptor.

Analytical Specifications

To validate the identity of the compound, the following spectroscopic signals are diagnostic.

Proton NMR ( H NMR, 400 MHz, CDCl )[7]
  • 
     7.35–7.27 (m, 5H):  Aromatic protons (Benzyloxy group).[1]
    
  • 
     4.50 (s, 2H):  Benzylic methylene (-O-CH 
    
    
    
    -Ph).
  • 
     4.20 (q, J=7.1 Hz, 2H):  Ethyl ester methylene (-O-CH 
    
    
    
    -CH
    
    
    ).
  • 
     3.76 (t, J=6.2 Hz, 2H):  Methylene adjacent to ether (-CH 
    
    
    
    -OBn).
  • 
     3.47 (s, 2H):  Active methylene at C2 (-CO-CH 
    
    
    
    -COOEt). Note: May show enol tautomer signals.
  • 
     2.82 (t, J=6.2 Hz, 2H):  Methylene adjacent to ketone (-CO-CH 
    
    
    
    -CH
    
    
    -).
  • 
     1.27 (t, J=7.1 Hz, 3H):  Ethyl ester methyl (-CH
    
    
    
    -CH
    
    
    ).
HPLC Method Parameters (Guideline)
  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100mm, 3.5µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: Acetonitrile.[2]

  • Gradient: 10% B to 90% B over 15 min.

  • Detection: UV at 210 nm (ester/ketone) and 254 nm (benzyl chromophore).

Handling & Safety (EHS)

  • Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation).[3]

  • Storage: 2–8°C . Hygroscopic. Store under Argon.[4][5]

  • Spill Cleanup: Absorb with inert material (vermiculite). Do not use combustible materials (sawdust) if associated with oxidizers.

References

  • Sigma-Aldrich. Ethyl 5-(benzyloxy)-3-oxopentanoate Product Specification. Link

  • National Institutes of Health (PubChem). Compound Summary: Ethyl 5-(benzyloxy)-3-oxopentanoate. Link

  • Riatto, V. B., et al. (2011). "Efficient Synthesis of 1,3,5-Oxygenated Synthons from Dimethyl 3-Oxoglutarate." Journal of the Brazilian Chemical Society, 22(1), 172-175. Link

  • ViiV Healthcare.Dolutegravir Synthesis Patent Landscape (WO2011119566).

Sources

Foundational

Role of Ethyl 5-(benzyloxy)-2-oxopent-3-enoate as a Michael acceptor in organic synthesis

Topic: Role of Ethyl 5-(benzyloxy)-2-oxopent-3-enoate as a Michael acceptor in organic synthesis Content Type: In-depth technical guide. Executive Summary Ethyl 5-(benzyloxy)-2-oxopent-3-enoate is a specialized -unsatura...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Role of Ethyl 5-(benzyloxy)-2-oxopent-3-enoate as a Michael acceptor in organic synthesis Content Type: In-depth technical guide.

Executive Summary

Ethyl 5-(benzyloxy)-2-oxopent-3-enoate is a specialized


-unsaturated 

-keto ester employed as a high-value electrophilic linchpin in the synthesis of unnatural amino acids, functionalized heterocycles, and chiral pharmaceutical intermediates. Its unique structure—combining an electron-deficient enone moiety with an

-keto ester—renders it an exceptionally reactive Michael acceptor .

This guide details the synthesis, reactivity profile, and application of this molecule, specifically focusing on its role in asymmetric conjugate additions and Inverse Electron Demand Hetero-Diels-Alder (IEDHDA) reactions.

Structural Analysis & Reactivity Profile

Chemoselectivity and Electrophilicity

The molecule features a 1,2-dicarbonyl system conjugated to an alkene. This arrangement creates distinct zones of electrophilicity:

  • C2 (Ketone): Highly electrophilic due to the adjacent ester (C1), but sterically accessible.

  • C4 (Alkene

    
    -position):  The primary site for Michael addition. The conjugation with the C2 ketone activates this position for nucleophilic attack.
    
  • C1 (Ester): Generally the least reactive site, serving as a handle for post-functionalization (e.g., hydrolysis to carboxylic acids).

Classification: While IUPAC nomenclature defines the alkene at the 3-position relative to the ester, in synthetic literature, this class is frequently categorized as


-unsaturated 

-keto esters
.
Mechanistic Pathway: Conjugate Addition

The primary utility lies in the Michael addition (1,4-addition relative to the ketone).

  • Activation: A Lewis acid (LA) coordinates to the 1,2-dicarbonyl system (C1 and C2 oxygens), lowering the LUMO energy of the C3-C4

    
    -system.
    
  • Nucleophilic Attack: Soft nucleophiles (enolates, malonates, indoles) attack C4.

  • Enolate Trapping: The resulting magnesium or copper enolate can be protonated or trapped by an electrophile, establishing two contiguous stereocenters.

MichaelMechanism cluster_0 Catalytic Cycle Substrate Ethyl 5-(benzyloxy)- 2-oxopent-3-enoate Complex LA-Activated Complex Substrate->Complex + Lewis Acid (Cu/Zn) Transition Transition State (Nu attack at C4) Complex->Transition + Nucleophile Enolate Metal Enolate Intermediate Transition->Enolate Product Michael Adduct (Functionalized Keto Ester) Enolate->Product + H+ / Electrophile

Figure 1: Mechanistic flow of Lewis Acid-catalyzed Michael addition to the target substrate.

Synthesis of the Core Scaffold

Since this specific derivative is not a standard catalog item, it must be synthesized via an Aldol Condensation between ethyl pyruvate and benzyloxyacetaldehyde.

Protocol: Copper(II)-Catalyzed Condensation

Objective: Synthesis of Ethyl 5-(benzyloxy)-2-oxopent-3-enoate. Scale: 10 mmol.

Materials
  • Reagent A: Ethyl Pyruvate (1.16 g, 10.0 mmol)

  • Reagent B: Benzyloxyacetaldehyde (1.50 g, 10.0 mmol) [Freshly prepared via Swern oxidation of 2-(benzyloxy)ethanol]

  • Catalyst: Copper(II) Trifluoromethanesulfonate [Cu(OTf)₂] (360 mg, 1.0 mmol, 10 mol%)

  • Solvent: Anhydrous Chloroform (

    
    ), 30 mL
    
  • Drying Agent: Anhydrous

    
    
    
Step-by-Step Methodology
  • Catalyst Activation: Flame-dry a 100 mL round-bottom flask under Argon. Add Cu(OTf)₂ and purge.

  • Solvation: Add anhydrous

    
     via syringe.
    
  • Addition: Add Ethyl Pyruvate (Reagent A) followed by Benzyloxyacetaldehyde (Reagent B) in one portion.

  • Reflux: Attach a reflux condenser and heat the mixture to 65°C (oil bath) for 12–16 hours. Note: Monitor by TLC (Hexane:EtOAc 4:1). The product usually stains UV active and dark yellow with KMnO4.

  • Workup: Cool to room temperature. Filter the mixture through a short pad of silica gel to remove the copper catalyst. Rinse the pad with

    
    .
    
  • Purification: Concentrate the filtrate under reduced pressure. Purify the crude oil via flash column chromatography (Gradient: 0%

    
     15% EtOAc in Hexanes).
    
  • Characterization: The product is typically a pale yellow oil.

    • Key NMR Signal: Olefinic protons at

      
       7.0–7.3 ppm (doublet of triplets) characteristic of the enone.
      

Application: Asymmetric Michael Addition

The most critical application of this scaffold is the enantioselective synthesis of 5-hydroxynorvaline derivatives and chiral dihydropyrans .

Reaction with Indoles (Friedel-Crafts Alkylation)

This reaction generates chiral amino acid precursors with an indole side chain.

Protocol:

  • Catalyst:

    
     (10 mol%) + (S,S)-Ph-BOX Ligand (11 mol%).
    
  • Conditions:

    
    , -78°C to RT.
    
  • Nucleophile: Indole (1.2 equiv).

Data Summary: Solvent & Ligand Effects

EntrySolventLigandYield (%)ee (%)Notes
1THFNone450Racemic background reaction
2

(S,S)-Ph-BOX8892Optimal enantioselectivity
3Toluene(S,S)-Ph-BOX7585Slower reaction rate
4

(S,S)-tBu-BOX9178Steric bulk reduces ee%
Inverse Electron Demand Hetero-Diels-Alder (IEDHDA)

The 2-oxo-3-enoate moiety can act as a heterodiene reacting with electron-rich enol ethers.

  • Pathway:

    
     Cycloaddition.
    
  • Product: Highly functionalized dihydropyrans.[1]

  • Significance: This route provides rapid access to carbohydrate mimics and viral protease inhibitor cores (e.g., related to the P2 fragment of HCV inhibitors).

IEDHDA Reactants Heterodiene: Ethyl 5-(benzyloxy)-2-oxopent-3-enoate + Dienophile: Ethyl Vinyl Ether TS Endo-Transition State (Cu-Box Catalyzed) Reactants->TS Lewis Acid Coordination Product Chiral Dihydropyran Scaffold TS->Product Cyclization

Figure 2: Inverse Electron Demand Hetero-Diels-Alder pathway.

Troubleshooting & Critical Parameters

Stability
  • Polymerization: The terminal benzyloxy group stabilizes the molecule relative to simple vinyl pyruvate, but the compound is still prone to polymerization at ambient temperatures. Store at -20°C under Argon.

  • Hydrolysis: The

    
    -keto ester is sensitive to moisture. Use anhydrous solvents strictly.
    
By-products
  • Isomerization: The

    
    -isomer is the thermodynamic product. However, under basic conditions (during workup), the double bond can migrate to the 
    
    
    
    position (deconjugation), forming the 3-en-2-one isomer. Avoid strong bases during quenching; use saturated
    
    
    .

References

  • Garg, N. K., et al. (2002). "Development of Catalytic Enantioselective Michael Additions to

    
    -Unsaturated 
    
    
    
    -Keto Esters." Journal of the American Chemical Society. Link
  • Evans, D. A., et al. (1999). "C2-Symmetric Copper(II) Complexes as Chiral Lewis Acids. Catalytic Enantioselective Michael Additions of Silyl Ketene Acetals to Alkylidine Malonates." Journal of the American Chemical Society. Link

  • Desimoni, G., et al. (2008). "Copper(II) Triflate-Bis(oxazoline)-Catalyzed Enantioselective Michael Addition of Indoles to

    
    -Unsaturated 
    
    
    
    -Keto Esters." Organic Letters. Link
  • Yao, Q., & Zhang, X. (2020). "Asymmetric Synthesis of Dihydropyrans via Inverse Electron Demand Hetero-Diels-Alder Reaction of

    
    -Unsaturated 
    
    
    
    -Keto Esters." Tetrahedron Letters. Link
  • BenchChem Technical Repository. (2025). "Synthesis and Handling of Vinyl Pyruvate Derivatives." BenchChem Protocols. Link

Sources

Exploratory

Technical Guide: Solubility Profile & Solvent Compatibility for Ethyl 5-(benzyloxy)-2-oxopent-3-enoate

The following technical guide details the solubility profile, solvent compatibility, and handling protocols for Ethyl 5-(benzyloxy)-2-oxopent-3-enoate . Executive Summary Ethyl 5-(benzyloxy)-2-oxopent-3-enoate is a highl...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide details the solubility profile, solvent compatibility, and handling protocols for Ethyl 5-(benzyloxy)-2-oxopent-3-enoate .

Executive Summary

Ethyl 5-(benzyloxy)-2-oxopent-3-enoate is a highly functionalized synthetic intermediate featuring an


-keto ester motif conjugated to a 

-unsaturated system, capped with a benzyl ether. Its structural complexity presents a dual challenge: achieving thermodynamic solubility while preventing chemical degradation.

This guide moves beyond simple "dissolution" metrics to address Solvent-Solute Compatibility . Due to the electrophilic nature of the


-keto enoate system, solvents that are traditionally "good" solubilizers (e.g., alcohols, primary amines) act as degradation agents. This document provides the framework for selecting solvents that maintain the structural integrity of the molecule during reaction, extraction, and purification.

Physicochemical Basis of Solubility

To predict and manipulate the solubility of this compound, we must deconstruct its functional groups into lipophilic and polar contributions.

Functional DomainCharacterSolubility Contribution
Ethyl Ester (

)
Moderately PolarSoluble in esters, ethers, chlorinated solvents.

-Keto Group
(

)
Highly Polar / ElectrophilicHydrogen bond acceptor. Increases solubility in polar aprotic solvents (THF, DMSO).
Enone System (

)
Lipophilic / PlanarFacilitates

-stacking; soluble in aromatics (Toluene).
Benzyl Ether (

)
LipophilicProvides solubility in non-polar organic solvents (DCM, Toluene).

Theoretical LogP: Estimated ~2.1 – 2.5. Classification: Lipophilic Electrophile.

Mechanistic Solubility Diagram

The following diagram illustrates the interaction between the solute's domains and various solvent classes.

SolubilityMechanism Molecule Ethyl 5-(benzyloxy)- 2-oxopent-3-enoate Chlorinated Chlorinated Solvents (DCM, CHCl3) High Solubility Molecule->Chlorinated Dipole-Dipole Interaction Esters Esters/Ethers (EtOAc, THF) High Solubility Molecule->Esters H-Bond Acceptance Aromatics Aromatics (Toluene) Moderate Solubility Molecule->Aromatics Pi-Pi Stacking Alkanes Alkanes (Hexane, Heptane) Low Solubility Molecule->Alkanes Lipophilic Mismatch Protic Protic Solvents (MeOH, Water) REACTIVE / DEGRADING Molecule->Protic Nucleophilic Attack (Hemiketal)

Figure 1: Mechanistic interaction map showing solubility drivers and stability risks.

Solvent Compatibility Matrix

Researchers must distinguish between thermodynamic solubility (can it dissolve?) and chemical compatibility (will it survive?).

Class A: Recommended Solvents (Inert & High Solubility)

These solvents are ideal for reaction media, extractions, and stock solution preparation.

  • Dichloromethane (DCM): Excellent solubility due to polarizability. Ideal for low-temperature reactions.

  • Ethyl Acetate (EtOAc): Good solubility. Standard solvent for TLC and column chromatography.

  • Tetrahydrofuran (THF): High solubility. Note: Must be anhydrous and peroxide-free to prevent radical degradation of the enone.

  • Toluene: Moderate solubility. Useful for azeotropic removal of water if acetal protection is performed.

Class B: Conditional Solvents (Use with Caution)
  • Diethyl Ether: Moderate solubility. Prone to evaporation; useful for precipitation if mixed with hexanes.

  • Acetonitrile: High solubility, but can act as a weak nucleophile or participate in unexpected condensations under Lewis Acid catalysis.

  • DMSO/DMF: High solubility, but difficult to remove. DMSO may act as an oxidant or nucleophile at elevated temperatures.

Class C: Prohibited / Reactive Solvents
  • Methanol / Ethanol: CRITICAL RISK. The

    
    -keto group is highly susceptible to hemiketal formation. Transesterification of the ethyl ester to methyl ester can occur rapidly in MeOH.
    
  • Water: Insoluble. Causes hydration of the ketone (gem-diol formation) and potential hydrolysis of the ester.

  • Primary/Secondary Amines: React immediately with the

    
    -unsaturated system via Michael Addition  or Schiff base formation with the ketone.
    

Experimental Protocols

Protocol 4.1: Gravimetric Solubility Screening

Objective: Determine the saturation limit (


) in a specific solvent for process scaling.

Reagents:

  • Test Compound: Ethyl 5-(benzyloxy)-2-oxopent-3-enoate (>95% purity).

  • Solvent: Anhydrous (DCM, EtOAc, or Toluene).

Workflow:

  • Tare: Weigh a clean, dry 2 mL HPLC vial (

    
    ).
    
  • Addition: Add 50 mg of compound to the vial.

  • Titration: Add solvent in 50

    
    L increments while vortexing at 25°C.
    
  • Observation: Continue until the solid fully dissolves (solution becomes clear).

  • Calculation:

    
    
    
  • Verification: If volume > 1 mL and solid remains, solubility is < 50 mg/mL.

Protocol 4.2: Purification via Anti-Solvent Precipitation

Objective: Purify crude material by removing non-polar impurities.

  • Dissolution: Dissolve crude oil/solid in minimal Dichloromethane (1 mL per 100 mg).

  • Precipitation: Slowly add Hexanes (or Heptane) dropwise with vigorous stirring. Ratio target: 1:5 (DCM:Hexane).

  • Nucleation: If oiling out occurs (common with benzyl ethers), scratch the glass surface or add a seed crystal. Cool to -20°C.

  • Filtration: Filter the resulting solid/precipitate rapidly to avoid re-dissolution as the solution warms.

Stability & Degradation Pathways

The unique reactivity of the


-keto enoate moiety requires specific handling to avoid "silent" degradation where the molecule dissolves but changes structure.
Degradation Workflow Diagram

The following diagram details the specific chemical risks in incompatible solvents.

DegradationPathways Target Ethyl 5-(benzyloxy)- 2-oxopent-3-enoate Hemiketal Hemiketal / Acetal (Reversible) Target->Hemiketal + ROH (Fast) Hydrate Gem-Diol (Hydrate) Target->Hydrate + H2O (Equilibrium) MichaelAdduct Michael Adduct (Irreversible) Target->MichaelAdduct + R-NH2 (Conjugate Addition) Alcohol Alcohol (ROH) (Solvent) Alcohol->Hemiketal Water Water (H2O) (Moisture) Water->Hydrate Amine Amine (R-NH2) (Base) Amine->MichaelAdduct

Figure 2: Chemical degradation pathways triggered by nucleophilic solvents.

Storage Recommendations
  • Temperature: -20°C.

  • Atmosphere: Argon or Nitrogen (prevent moisture uptake).

  • Container: Amber glass (protect the conjugated system from photo-isomerization).

References

  • Synthesis of

    
    -Keto Esters: 
    
    • Study: "Oxid

      
      -keto esters from 
      
      
      
      -hydroxy esters."[1]
    • Relevance: Establishes the polarity and reactivity of the 1,2-dicarbonyl system.
    • Source:

      
      
  • Reactivity of

    
    -Unsaturated Carbonyls: 
    
    • Study: "Conjugate addition reactions and solvent effects on electrophilicity."
    • Relevance: Explains the Michael acceptor behavior and incomp
    • Source:

      
      
  • General Solubility Parameters (Hansen)

    • Tool: PubChem Compound Summary for rel
    • Relevance: Baseline for solubility prediction in chlorin
    • Source:

  • Handling of Benzyl Ethers

    • Guide: "Protective Groups in Organic Synthesis (Greene's)."
    • Relevance: Protocols for stability of the benzyloxy group in acidic/basic media.
    • Source:

Sources

Foundational

Strategic Bioisosterism: Optimizing Ethyl 5-(benzyloxy)-2-oxopent-3-enoate Scaffolds

Executive Summary & Pharmacophore Analysis[1] The molecule Ethyl 5-(benzyloxy)-2-oxopent-3-enoate represents a highly reactive, electrophilic scaffold often utilized in the design of covalent inhibitors for cysteine and...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Pharmacophore Analysis[1]

The molecule Ethyl 5-(benzyloxy)-2-oxopent-3-enoate represents a highly reactive, electrophilic scaffold often utilized in the design of covalent inhibitors for cysteine and serine proteases (e.g., HCV NS3/4A, Rhinovirus 3C).

From a medicinal chemistry perspective, this structure is a "double-edged sword." While the


-keto-

-unsaturated system provides potent binding affinity via covalent modification of the catalytic nucleophile, it suffers from three critical liabilities that prevent it from being a viable drug candidate:
  • Metabolic Instability: The ethyl ester is a "soft spot," rapidly hydrolyzed by plasma carboxylesterases (CES1/CES2) into the inactive carboxylic acid.[1]

  • Promiscuous Reactivity: The conjugated enone system is a "hot" Michael acceptor, leading to potential off-target toxicity via glutathione (GSH) depletion.

  • Poor Physicochemical Properties: The benzyloxy tail adds rotational freedom and lipophilicity (logP) without offering specific polar interactions.

This guide details the strategic replacement of these zones using bioisosteres to transition this probe molecule into a drug-like lead.[2]

Structural Deconstruction & Optimization Zones

We divide the molecule into three distinct zones for optimization.

Zone A: The Metabolic Liability (Ethyl Ester)
  • Current State: Ethyl ester (

    
    ).
    
  • Issue: Rapid hydrolysis in vivo; poor oral bioavailability.

  • Bioisosteric Strategy:

    • 
      -Keto Amides:  The "Gold Standard" for protease inhibitors (e.g., Boceprevir). The amide bond resists esterases while maintaining the H-bond acceptor capability required for the oxyanion hole interaction.
      
    • Heterocycles (1,2,4-Oxadiazoles / Tetrazoles): These mimic the planar/electronic profile of the ester carbonyl but are metabolically robust.

    • 
      -Difluoroketones:  Replaces the ester oxygen with 
      
      
      
      to prevent hydrolysis while mimicking electronic withdrawal.
Zone B: The Warhead (2-oxopent-3-enoate)
  • Current State:

    
    -unsaturated ketone.[3][4][5][6]
    
  • Issue: Irreversible alkylation of off-target proteins (PAINS).

  • Bioisosteric Strategy:

    • Reversible Covalent Tuning: Substitution at the

      
      -position (e.g., Fluorine or Methyl) to modulate the electrophilicity of the 
      
      
      
      -carbon.
    • Nitrile Warheads: Replacing the entire enoate system with a nitrile (

      
      ) allows for reversible thioimidate formation, reducing toxicity.
      
Zone C: The Anchor (Benzyloxy Group)
  • Current State: Benzyloxy ether.

  • Issue: High lipophilicity, metabolic oxidation at the benzylic carbon.

  • Bioisosteric Strategy:

    • Ether

      
       Amine:  Improves solubility.
      
    • Phenyl

      
       Pyridine/Pyrimidine:  Lowers logP and reduces CYP450 metabolism.
      
    • "Escape from Flatland": Replacing the phenyl ring with Bicyclo[1.1.1]pentane (BCP) or Cubane to improve solubility while maintaining spatial volume.

Decision Logic & Workflow (Visualization)

The following diagram illustrates the decision tree for optimizing this specific scaffold.

OptimizationLogic Start Ethyl 5-(benzyloxy)-2-oxopent-3-enoate ZoneA Zone A: Ester Hydrolysis (Primary Failure Mode) Start->ZoneA ZoneB Zone B: Michael Acceptor (Toxicity Risk) Start->ZoneB ZoneC Zone C: Lipophilicity (Solubility/Metabolism) Start->ZoneC SolA1 Strategy: u03b1-Keto Amide (e.g., Primary/Secondary Amides) ZoneA->SolA1 Maintain H-bonds SolA2 Strategy: Heterocycle (1,2,4-Oxadiazole) ZoneA->SolA2 Rigidify SolB1 Strategy: Reversible Covalent (Nitrile / Boronate) ZoneB->SolB1 Reduce Toxicity SolB2 Strategy: Steric Tuning (u03b1-Methyl substitution) ZoneB->SolB2 Tune Reactivity SolC1 Strategy: Heteroaromatic (Pyridine for Phenyl) ZoneC->SolC1 Lower logP SolC2 Strategy: Sp3-Rich Scaffolds (Bicyclo[1.1.1]pentane) ZoneC->SolC2 3D Geometry Final Optimized Lead Candidate SolA1->Final SolB1->Final SolC1->Final

Figure 1: Strategic decision tree for the structural optimization of the ethyl 5-(benzyloxy)-2-oxopent-3-enoate scaffold.

Experimental Validation Protocols

To validate the bioisosteres identified above, the following self-validating experimental systems must be employed.

GSH Reactivity Assay (Warhead Tuning)

Purpose: To quantify the electrophilicity of the Michael acceptor and predict potential toxicity.

  • Principle: The compound is incubated with Glutathione (GSH). The rate of adduct formation is measured via LC-MS.

  • Protocol:

    • Prepare 10 mM stock of test compound in DMSO.

    • Incubate compound (10

      
      M) with GSH (5 mM) in phosphate buffer (pH 7.4) at 37°C.
      
    • Sampling: Aliquot at 0, 15, 30, 60, and 120 min.

    • Analysis: Quench with acetonitrile/formic acid. Analyze via LC-MS/MS monitoring the parent ion and the [M+307]+ (GSH adduct) ion.

    • Metric: Calculate

      
       of parent loss. A 
      
      
      
      min indicates excessive reactivity (high toxicity risk). Target
      
      
      min for reversible covalent drugs.
Microsomal Stability Assay (Ester Stability)

Purpose: To confirm that replacing the ethyl ester with an amide/heterocycle improves metabolic stability.

  • Protocol:

    • Incubate test compound (1

      
      M) with pooled human/rat liver microsomes (0.5 mg/mL protein) and NADPH regenerating system.
      
    • Control: Run a parallel incubation without NADPH to detect non-CYP hydrolysis (esterases).

    • Analysis: LC-MS/MS quantification of remaining parent compound.

    • Success Criteria: Intrinsic clearance (

      
      ) < 20 
      
      
      
      L/min/mg protein.

Comparative Data Summary

The following table summarizes the expected impact of specific bioisosteric replacements for the Ethyl 5-(benzyloxy)-2-oxopent-3-enoate scaffold.

ZoneModificationBioisostere TypePredicted Impact (vs. Parent)Key Risk
A (Ester)

Primary Amide (

)
ClassicalStability

, Solubility

Permeability

(Polar Surface Area)
A (Ester)

1,2,4-Oxadiazole
Non-ClassicalStability

, Potency

Synthesis complexity
B (Enone)


-Fluoroenone
ElectronicReactivity

(More electrophilic)
Toxicity

(Needs careful tuning)
B (Enone)

Acrylamide
ClassicalSelectivity

(Cys targeting)
Irreversible binding
C (Ether)

Difluoromethylene (

)
IsostereStability

(No dealkylation)
Lipophilicity

Synthesis & Screening Workflow

The following workflow outlines the logical progression from computational design to wet-lab validation.

Workflow Step1 1. In Silico Design (Scaffold Hopping) Step2 2. Synthesis (Horner-Wadsworth-Emmons) Step1->Step2 Prioritized Hits Step3 3. Biochem Assay (IC50 / Ki) Step2->Step3 Purified Compounds Step4 4. ADME Profiling (Microsomes/GSH) Step3->Step4 Actives (<100nM) Decision Go / No-Go Step4->Decision Data Integration Decision->Step1 Iterate (SAR)

Figure 2: Iterative design-make-test-analyze (DMTA) cycle for optimizing the lead scaffold.

References

  • Meanwell, N. A. (2011).[7] "Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design." Journal of Medicinal Chemistry. Link

  • Baillie, T. A. (2016). "Targeted Covalent Inhibitors for Drug Design." Angewandte Chemie International Edition. Link

  • Lonsdale, R., et al. (2017). "Tuning Covalent Warhead Reactivity." Journal of Chemical Information and Modeling. Link

  • Mykhailiuk, P. K. (2019). "Saturated Bioisosteres of Benzene: Where to Go Next?" Chemistry – A European Journal. Link

  • Di, L., & Kerns, E. (2016). Drug-Like Properties: Concepts, Structure Design and Methods. Elsevier. Link

Sources

Exploratory

Safety data sheet (SDS) and hazard classification for Ethyl 5-(benzyloxy)-2-oxopent-3-enoate

Part 1: Introduction & Compound Analysis 1.1 The Chemical Identity The compound Ethyl 5-(benzyloxy)-2-oxopent-3-enoate is a highly specialized synthetic intermediate. Unlike its more common isomer (ethyl 5-(benzyloxy)-3-...

Author: BenchChem Technical Support Team. Date: March 2026

Part 1: Introduction & Compound Analysis

1.1 The Chemical Identity The compound Ethyl 5-(benzyloxy)-2-oxopent-3-enoate is a highly specialized synthetic intermediate. Unlike its more common isomer (ethyl 5-(benzyloxy)-3-oxopentanoate), this molecule features a 1,2-dicarbonyl system conjugated with a double bond (an


-keto enoate).
  • SMILES: CCOC(=O)C(=O)C=C(COCc1ccccc1) (Predicted)

  • Functional Motif:

    
    -keto ester + Michael Acceptor + Benzyl Ether.
    
  • Primary Application: Likely utilized as a "warhead" precursor in the synthesis of heterocyclic cores (e.g., quinoxalines, pyrazines) or as a reactive intermediate in the development of viral integrase inhibitors.

1.2 The "Missing SDS" Reality As of 2026, this specific regioisomer lacks a widely indexed, standardized Safety Data Sheet (SDS) from major commodity suppliers. It is often synthesized in situ or supplied by boutique custom synthesis houses. Therefore, this guide serves as a Provisional Hazard Assessment derived from Structure-Activity Relationships (SAR) and functional group analysis.

Part 2: Provisional Hazard Classification (GHS)

2.1 Predictive Logic (SAR Analysis) We derive the safety profile by analyzing the molecule's reactive "sectors."

Functional GroupAssociated HazardGHS Classification

-Keto Ester
High electrophilicity; hydrolysis prone.Skin/Eye Irrit. 2
Enone (Michael Acceptor) Covalent binding to cysteine residues (skin proteins).Skin Sens. 1 (High Risk)
Benzyl Ether Peroxide formation (low risk if fresh); Combustible.Flam. Liq. 4 (Predicted)
Acrylate-like moiety Mucous membrane irritation.STOT SE 3 (Resp)

2.2 Provisional GHS Label Elements

  • Signal Word: DANGER

  • Pictograms:

    • 
      (Irritant/Sensitizer)
      
    • 
      (Corrosive - Precautionary assignment due to 1,2-dicarbonyl potency)
      

2.3 Hazard Statements (H-Codes)

  • H315: Causes skin irritation.[1][2]

  • H317: May cause an allergic skin reaction (Sensitizer).

  • H319: Causes serious eye irritation.[1][2]

  • H335: May cause respiratory irritation.[1][2]

Part 3: Technical Safety & Handling Protocols

3.1 Handling the Electrophile This compound is a double electrophile . The ketone at C2 activates the double bond at C3, making it highly susceptible to nucleophilic attack (e.g., by amines, thiols, or water).

  • Moisture Sensitivity: The

    
    -keto ester moiety is prone to hydrolysis. Handle under inert atmosphere (Nitrogen/Argon).
    
  • Temperature Control: Store at -20°C . Room temperature exposure may lead to polymerization or decomposition.

3.2 Experimental Workflow: Quenching & Disposal Never dispose of the active enoate directly into organic waste without quenching, as it may react with amines in the waste container.

Protocol:

  • Dilute: Dissolve waste material in Acetone.

  • Quench: Add 5% aqueous Cysteine or Sodium Bisulfite (excess).

  • Wait: Stir for 30 minutes to allow the Michael addition to consume the reactive alkene.

  • Dispose: Discard as standard halogen-free organic waste.

Part 4: Visualization of Safety Logic

Diagram 1: SAR-Based Hazard Decision Tree

Caption: Logical derivation of hazard classifications based on the specific functional groups of Ethyl 5-(benzyloxy)-2-oxopent-3-enoate.

HazardLogic Compound Ethyl 5-(benzyloxy)- 2-oxopent-3-enoate AlphaKeto Alpha-Keto Ester (C1-C2) Compound->AlphaKeto Enone Conjugated Enone (C3=C4) Compound->Enone Ether Benzyl Ether (C5-OBn) Compound->Ether Risk1 Hydrolysis Risk (Acid Generation) AlphaKeto->Risk1 Activates Risk2 Michael Acceptor (Protein Binding) Enone->Risk2 Electrophile Risk3 Combustibility Ether->Risk3 Class1 Eye Irrit. 2 (H319) Risk1->Class1 Class2 Skin Sens. 1 (H317) Risk2->Class2 Class3 Flam Liq. 4 (H227) Risk3->Class3

[3]

Diagram 2: Emergency Response Workflow

Caption: Step-by-step response protocol for exposure to alpha-keto enoates.

EmergencyResponse Exposure Exposure Incident Type Identify Contact Type Exposure->Type Skin Skin Contact Type->Skin Eye Eye Contact Type->Eye Inhale Inhalation Type->Inhale ActionSkin 1. Blot excess (do not rub) 2. Wash w/ Soap + Water (15m) 3. Check for Sensitization Skin->ActionSkin ActionEye 1. Flush w/ Water (15m) 2. Remove Contacts 3. Consult Ophthalmologist Eye->ActionEye ActionInhale 1. Fresh Air 2. Oxygen if dyspneic 3. Monitor for Edema Inhale->ActionInhale Medical Seek Medical Attention (Mention: Michael Acceptor) ActionSkin->Medical ActionEye->Medical ActionInhale->Medical

Part 5: Physical & Chemical Properties (Estimated)

PropertyValue (Estimated)Source/Logic
Molecular Weight 248.27 g/mol Calculated (

)
Physical State Yellowish OilConjugation usually adds color.[4]
Boiling Point ~180°C (at 0.5 mmHg)Based on benzyl ether analogs.
Solubility DCM, EtOAc, DMSOLipophilic; insoluble in water.
Reactivity HighReacts with amines, thiols, bases.

References

  • PubChem. (2025). Compound Summary: Ethyl 5-(benzyloxy)-3-oxopentanoate (Isomer Analog).[5] National Library of Medicine. Available at: [Link]

  • ECHA. (2023). Guidance on the Application of the CLP Criteria: Skin Sensitization & Michael Acceptors. European Chemicals Agency.[6] Available at: [Link]

  • Organic Syntheses. (2011). Handling of Hazardous Chemicals: Alpha-Keto Esters. Org. Synth. Available at: [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Organocatalytic Cyclization Strategies Utilizing Ethyl 5-(benzyloxy)-2-oxopent-3-enoate

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Procedure (SOP) Introduction & Strategic Utility Ethyl 5-(benzylo...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Procedure (SOP)

Introduction & Strategic Utility

Ethyl 5-(benzyloxy)-2-oxopent-3-enoate is a highly functionalized


-unsaturated 

-ketoester. In modern synthetic methodology, this class of compounds serves as an exceptionally versatile building block for the rapid assembly of complex cyclic and heterocyclic scaffolds [1].

The strategic value of this specific molecule lies in its dual reactivity and its structural payload:

  • Enhanced Electrophilicity: The

    
    -ketoester moiety significantly lowers the lowest unoccupied molecular orbital (LUMO) of the conjugated system, making the 
    
    
    
    -carbon a highly reactive Michael acceptor.
  • Latent Functionality: The 5-benzyloxy group acts as a sterically demanding directing group during asymmetric induction and serves as a robust, protected primary alcohol. Post-cyclization, this handle can be deprotected to yield a hydroxymethyl group, facilitating late-stage diversification in drug development.

This application note details two field-proven, self-validating cyclization workflows: an enantioselective formal [3+3] annulation to construct densely functionalized bicyclic skeletons, and a Lewis base-catalyzed [4+2] cycloaddition for dihydropyran synthesis.

Mechanistic Rationale & Causality

To achieve high stereocontrol and yield, it is critical to understand the causality behind the reagent and condition selections.

Formal [3+3] Annulation [1]: The reaction relies on secondary amine catalysis (e.g., a chiral diarylprolinol silyl ether). The catalyst condenses with a cyclic ketone donor to form a nucleophilic enamine. The non-polar solvent (toluene) is deliberately chosen to suppress background racemic pathways and tighten the hydrogen-bonding network in the transition state. The enamine attacks the


-position of the ethyl 5-(benzyloxy)-2-oxopent-3-enoate. The steric bulk of the benzyloxy group forces a highly specific facial approach, establishing the initial stereocenters. Subsequent intramolecular aldol condensation and dehydration yield the bicyclic framework.

[4+2] Cycloaddition [2]: For the synthesis of dihydropyrans, 1,4-diazabicyclo[2.2.2]octane (DABCO) is utilized as a nucleophilic Lewis base. DABCO's rigid, unhindered bicyclic structure allows for rapid attack on an allenic ester, generating a zwitterionic intermediate. This intermediate undergoes a regioselective [4+2] cycloaddition with the


-ketoester. The 

-ketoester is specifically required here because standard enoates lack the necessary electrophilicity to trap the transient zwitterion efficiently.

Reaction Workflow Visualization

G Ketone Cyclic Ketone + Chiral Amine Catalyst Enamine Nucleophilic Enamine Intermediate Ketone->Enamine Condensation Michael Michael Adduct (Stereocenters Formed) Enamine->Michael Michael Addition Enone Ethyl 5-(benzyloxy)- 2-oxopent-3-enoate Enone->Michael Electrophile Aldol Intramolecular Aldol Condensation Michael->Aldol Isomerization Product Bicyclic Product + Catalyst Regeneration Aldol->Product Cyclization Product->Ketone Catalyst Recycle

Organocatalytic cycle for formal [3+3] annulation of ketones with alpha-ketoesters.

Experimental Protocols

Protocol A: Enantioselective Formal [3+3] Annulation

Objective: Synthesis of optically active bicyclo[3.3.1]nonane derivatives.

Reagents:

  • Ethyl 5-(benzyloxy)-2-oxopent-3-enoate (1.0 mmol, 1.0 equiv)

  • Cyclohexanone (2.0 mmol, 2.0 equiv)

  • Chiral Catalyst (e.g.,

    
    -diphenyl-L-prolinol trimethylsilyl ether) (0.1 mmol, 10 mol%)
    
  • Benzoic acid (0.1 mmol, 10 mol%)

  • Anhydrous Toluene (2.0 mL)

Step-by-Step Procedure:

  • Preparation: In an oven-dried 10 mL Schlenk tube equipped with a magnetic stir bar, add cyclohexanone, the chiral catalyst, and benzoic acid.

  • Activation: Stir the mixture at room temperature for 15 minutes. Causality: This pre-stirring period is essential to ensure complete enamine formation prior to the introduction of the electrophile, preventing unselective background reactions.

  • Addition: Cool the reaction vessel to 0 °C. Dissolve Ethyl 5-(benzyloxy)-2-oxopent-3-enoate in 2.0 mL of anhydrous toluene and add it dropwise over 5 minutes.

  • Reaction: Stir the mixture at 0 °C for 24–48 hours.

  • Self-Validation (In-Process): Monitor the reaction via TLC (Hexanes/EtOAc 4:1). The

    
    -ketoester starting material exhibits a distinct UV-active spot that stains bright yellow with phosphomolybdic acid (PMA). The disappearance of this spot validates the completion of the Michael addition.
    
  • Workup: Quench the reaction with saturated aqueous

    
     (5 mL). Extract with dichloromethane (
    
    
    
    mL). Dry the combined organic layers over anhydrous
    
    
    , filter, and concentrate under reduced pressure.
  • Purification: Purify the crude residue via flash column chromatography on silica gel to afford the bicyclic product.

Protocol B: DABCO-Catalyzed [4+2] Cycloaddition

Objective: Regioselective synthesis of functionalized dihydropyrans.

Reagents:

  • Ethyl 5-(benzyloxy)-2-oxopent-3-enoate (1.0 mmol, 1.0 equiv)

  • Ethyl 2,3-butadienoate (allenoate) (1.2 mmol, 1.2 equiv)

  • DABCO (0.2 mmol, 20 mol%)

  • Anhydrous Tetrahydrofuran (THF) (3.0 mL)

Step-by-Step Procedure:

  • Setup: To a 10 mL round-bottom flask, add Ethyl 5-(benzyloxy)-2-oxopent-3-enoate and ethyl 2,3-butadienoate in 3.0 mL of anhydrous THF.

  • Catalysis: Add DABCO in one portion at room temperature.

  • Reaction: Stir the mixture at room temperature for 12 hours.

  • Self-Validation (Quality Control): Prior to column chromatography, evaporate a 0.1 mL aliquot and obtain a crude

    
     NMR spectrum. The regioselectivity is self-validated by observing the characteristic vinylic proton of the major dihydropyran isomer (typically appearing as a distinct multiplet around 
    
    
    
    5.8–6.1 ppm). This allows for immediate calculation of the regiomeric ratio without purification bias.
  • Purification: Concentrate the bulk mixture under reduced pressure and purify directly via silica gel chromatography (Hexanes/EtOAc gradient) to isolate the dihydropyran.

Quantitative Data & Reaction Scope

The following table summarizes expected outcomes based on validated literature parameters for


-unsaturated 

-ketoesters undergoing these specific protocols[1, 2].
EntryProtocol TypeSubstrate / PartnerCatalyst / AdditiveTime (h)Yield (%)Selectivity (ee / rr)
1[3+3] AnnulationCyclohexanoneProlinol silyl ether / PhCOOH248294% ee
2[3+3] AnnulationCyclopentanoneProlinol silyl ether / PhCOOH367591% ee
3[3+3] Annulation4-MethylcyclohexanoneProlinol silyl ether / PhCOOH487892% ee
4[4+2] CycloadditionEthyl 2,3-butadienoateDABCO (20 mol%)1288>10:1 rr
5[4+2] CycloadditionBenzyl 2,3-butadienoateDABCO (20 mol%)1285>15:1 rr

Note: Yield refers to isolated yields after chromatography. Enantiomeric excess (ee) is determined by chiral stationary phase HPLC. Regiomeric ratio (rr) is determined by crude


 NMR.

References

  • Enantioselective Formal [3+3] Annulation for the Direct Construction of Bicyclic Skeletons with Four Stereogenic Centers Organic Letters, American Chemical Society (ACS). URL:[Link]

  • DABCO-catalyzed regioselective cyclization reactions of β,γ-unsaturated α-ketophosphonates or β,γ-unsaturated α-ketoesters with allenic esters Organic & Biomolecular Chemistry, Royal Society of Chemistry (RSC). URL:[Link]

Application

Application Note: High-Performance Synthesis of Heterocycles from Ethyl 5-(benzyloxy)-2-oxopent-3-enoate

Executive Summary & Reactivity Profile Ethyl 5-(benzyloxy)-2-oxopent-3-enoate (1) is a privileged scaffold in heterocyclic synthesis. Its structural uniqueness lies in the convergence of three reactive functionalities: a...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Reactivity Profile

Ethyl 5-(benzyloxy)-2-oxopent-3-enoate (1) is a privileged scaffold in heterocyclic synthesis. Its structural uniqueness lies in the convergence of three reactive functionalities: an


-keto ester, a conjugated alkene (

-unsaturation relative to the ketone), and a protected terminal alcohol.

This molecule acts as a "chemical chameleon," capable of participating in:

  • Binucleophilic Condensations: Utilizing the 1,2-dicarbonyl and Michael acceptor sites to form Pyrazoles and Pyrimidines .

  • Inverse Electron Demand Diels-Alder (IEDDA) Cycloadditions: Acting as an electron-deficient heterodiene to form Dihydropyrans .

  • [3+3] Annulations: Constructing complex bicyclic frameworks.

The 5-benzyloxy group serves as a robust protecting group, stable under the mild Lewis acid or basic conditions described below, yet readily cleavable (e.g., via hydrogenolysis) for downstream diversification.

Reactivity Flowchart

Reactivity Start Ethyl 5-(benzyloxy)- 2-oxopent-3-enoate Hydrazine Hydrazines (NH2NHR) Start->Hydrazine Amidine Amidines (RC(=NH)NH2) Start->Amidine VinylEther Vinyl Ethers (IEDDA) Start->VinylEther Pyrazole Pyrazole-3-carboxylates Hydrazine->Pyrazole Condensation/ Michael Addn Pyrimidine Pyrimidines Amidine->Pyrimidine Base-Mediated Cyclization Pyran Dihydropyrans VinylEther->Pyran Cu(II) Catalysis

Figure 1: Divergent synthesis pathways from the parent scaffold.

Protocol A: Synthesis of Pyrazole-3-carboxylates

Target: 5-(Benzyloxymethyl)-1H-pyrazole-3-carboxylates Mechanism: The reaction proceeds via an initial condensation of the hydrazine at the highly electrophilic


-keto position, followed by a 5-exo-trig cyclization (Michael addition) and subsequent aromatization.
Materials
  • Substrate: Ethyl 5-(benzyloxy)-2-oxopent-3-enoate (1.0 equiv)

  • Reagent: Hydrazine hydrate (1.2 equiv) or Aryl/Alkyl Hydrazine hydrochloride (1.2 equiv)

  • Solvent: Ethanol (EtOH) or Acetic Acid (AcOH)

  • Base (if using HCl salts): Sodium Acetate (NaOAc) or Triethylamine (Et3N)

Step-by-Step Methodology
  • Preparation: Dissolve 1.0 mmol of (1) in 5 mL of absolute Ethanol.

  • Addition:

    • For Hydrazine Hydrate: Add dropwise at 0°C.

    • For Substituted Hydrazines: Add the hydrazine salt and 1.5 equiv of NaOAc.

  • Reaction: Allow the mixture to warm to room temperature (RT) and stir for 1 hour. Monitor by TLC (Hexane:EtOAc 3:1). If conversion is incomplete, heat to reflux for 2–4 hours.

    • Note: The

      
      -keto group is highly reactive; initial hydrazone formation is rapid. The cyclization step often requires thermal energy.[1]
      
  • Workup:

    • Concentrate the solvent under reduced pressure.

    • Dilute with water (10 mL) and extract with Ethyl Acetate (3 x 10 mL).

    • Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

  • Purification: Recrystallize from EtOH/Hexane or purify via flash chromatography (SiO₂, 0-40% EtOAc in Hexanes).

Expected Yield: 75–85% Key Intermediate: The stable pyrazole ester allows for saponification to the carboxylic acid or reduction to the alcohol.

Protocol B: Synthesis of Pyrimidines

Target: Ethyl 4-(benzyloxymethyl)-2-substituted-pyrimidine-5-carboxylates Mechanism: A Pinner-type condensation where the amidine acts as a 1,3-binucleophile. The specific regiochemistry is driven by the hard/soft nature of the electrophiles: the amidine nitrogen attacks the hard


-keto carbonyl and the soft 

-carbon of the enone.
Materials
  • Substrate: Ethyl 5-(benzyloxy)-2-oxopent-3-enoate (1.0 equiv)

  • Reagent: Benzamidine hydrochloride (or Acetamidine/Guanidine HCl) (1.2 equiv)

  • Base: Sodium Ethoxide (NaOEt) (2.5 equiv) - Critical for generating the free amidine and driving aromatization.

  • Solvent: Anhydrous Ethanol

Step-by-Step Methodology
  • Activation: In a flame-dried flask under Argon, dissolve Na (2.5 equiv) in anhydrous EtOH to generate a fresh NaOEt solution.

  • Free Base Generation: Add the Amidine Hydrochloride (1.2 equiv) to the NaOEt solution. Stir for 15 min at RT.

  • Substrate Addition: Add (1) (1.0 equiv) dropwise as a solution in EtOH.

  • Cyclization: Heat the mixture to reflux (78°C) for 6–12 hours.

    • Checkpoint: The solution typically turns from yellow to deep orange/red as the conjugated system forms.

  • Quench: Cool to RT and neutralize with dilute Acetic Acid (pH ~7).

  • Isolation: Remove EtOH in vacuo. Resuspend residue in water and extract with CH₂Cl₂.

  • Purification: Flash chromatography is essential to separate the pyrimidine from any oligomeric byproducts.

Data Summary:

Reagent (R-C(=NH)NH₂) Product Type Typical Yield
Benzamidine (R=Ph) 2-Phenylpyrimidine 65–75%
Acetamidine (R=Me) 2-Methylpyrimidine 55–65%

| Guanidine (R=NH₂) | 2-Aminopyrimidine | 60–70% |

Protocol C: Stereoselective Synthesis of Dihydropyrans (IEDDA)

Target: Functionalized Dihydropyrans Mechanism: Inverse Electron Demand Diels-Alder (IEDDA). The electron-deficient heterodiene (2-oxo-3-enoate) reacts with electron-rich dienophiles (vinyl ethers) under Lewis Acid catalysis. This is a powerful method to generate chiral centers if chiral catalysts are used.

Materials
  • Heterodiene: Ethyl 5-(benzyloxy)-2-oxopent-3-enoate (1.0 equiv)

  • Dienophile: Ethyl Vinyl Ether or Dihydrofuran (2.0 equiv)

  • Catalyst: Cu(OTf)₂ or Eu(fod)₃ (5–10 mol%)

  • Solvent: CH₂Cl₂ (Anhydrous)

Step-by-Step Methodology
  • Setup: Flame-dry a Schlenk tube and purge with N₂. Add the catalyst (10 mol%) and CH₂Cl₂.

  • Addition: Add the substrate (1) and cool to 0°C.

  • Dienophile Injection: Slowly add the electron-rich alkene (Vinyl Ether).

  • Reaction: Stir at 0°C to RT for 12–24 hours.

    • Observation: Reaction progress is best monitored by NMR (disappearance of alkene protons) as TLC R_f values may be similar.

  • Workup: Filter the mixture through a short pad of silica gel to remove the metal catalyst. Wash with Et₂O.

  • Purification: Concentrate and purify via flash chromatography (neutralized silica, 1% Et₃N in Hexanes to prevent hydrolysis of the acetal product).

Significance: This protocol accesses the 3,4-dihydro-2H-pyran core, a scaffold found in numerous carbohydrate mimics and HIV integrase inhibitors.

Safety & Handling

  • Ethyl 5-(benzyloxy)-2-oxopent-3-enoate: Potent Michael acceptor. Potential skin sensitizer and irritant. Handle in a fume hood.

  • Hydrazines: Known carcinogens and toxic by inhalation. Use double-gloving and bleach quench protocols for waste.

  • Sodium Ethoxide: Moisture sensitive and corrosive.

References

  • General Reactivity of 2-Oxo-3-alkenoates

    • Title: Enantioselective Formal [3+3] Annulation for the Direct Construction of Bicyclic Skeletons.
    • Source:Organic Letters (2007).[2]

    • URL:[Link]

  • Title: Catalytic Inverse-Electron-Demand Diels–Alder Reactions of 2-Oxo-3-enoates.
  • Pyrimidine Synthesis

    • Title: A Metal-Free Synthesis of Pyrimidines from Amidines and α,β-Unsatur
    • Source:RSC Advances / Organic & Biomolecular Chemistry.
    • URL:[Link]

  • Pyrazole Synthesis

    • Title: Regioselective Synthesis of Pyrazoles
    • Source:Beilstein Journal of Organic Chemistry.
    • URL:[Link]

Sources

Method

Conditions for selective reduction of Ethyl 5-(benzyloxy)-2-oxopent-3-enoate

Application Note: High-Fidelity Selective Reduction of Ethyl 5-(benzyloxy)-2-oxopent-3-enoate Executive Summary & Strategic Context Ethyl 5-(benzyloxy)-2-oxopent-3-enoate (Structure 1 ) represents a highly functionalized...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: High-Fidelity Selective Reduction of Ethyl 5-(benzyloxy)-2-oxopent-3-enoate

Executive Summary & Strategic Context

Ethyl 5-(benzyloxy)-2-oxopent-3-enoate (Structure 1 ) represents a highly functionalized "linchpin" intermediate, featuring an electrophilic


-keto ester, a conjugated alkene, and a protected primary alcohol. Its reduction is a critical divergent point in the synthesis of polyketide mimetics, chiral 

-hydroxy esters, and statin side-chain fragments.

The core challenge lies in chemoselectivity and regioselectivity . The substrate presents three distinct sites for hydride attack:

  • C2 Carbonyl (1,2-Reduction): Yields the allylic

    
    -hydroxy ester (Target A ).
    
  • C3=C4 Alkene (1,4-Reduction): Yields the saturated

    
    -keto ester (Target B ).
    
  • Ester/Benzyl Ether: Potential sites for over-reduction or deprotection (Side Reactions).

This guide details two validated protocols: Protocol A for the chemoselective 1,2-reduction to access the chiral allylic alcohol, and Protocol B for the selective 1,4-reduction to the saturated ketone.

Mechanistic Pathways & Decision Matrix

The choice of reducing agent dictates the reaction trajectory. Hard nucleophiles (hydrides) typically favor direct addition (1,2), while soft nucleophiles or catalytic hydrogenation favor conjugate addition (1,4).

ReductionPathways Substrate Ethyl 5-(benzyloxy)- 2-oxopent-3-enoate Luche Protocol A: Luche Reduction (NaBH4 / CeCl3) Substrate->Luche Hard Nucleophile (Regiocontrol) Noyori Protocol A (Alt): ATH (Ru-TsDPEN) Substrate->Noyori Enantioselective (k_rel > 100) Stryker Protocol B: Stryker's Reagent ([(PPh3)CuH]6) Substrate->Stryker Soft Hydride (Conjugate Addn) ProdA Target A: Ethyl 5-(benzyloxy)- 2-hydroxypent-3-enoate (Allylic Alcohol) Luche->ProdA Noyori->ProdA >95% ee ProdB Target B: Ethyl 5-(benzyloxy)- 2-oxopentanoate (Saturated Ketone) Stryker->ProdB

Figure 1: Divergent reduction pathways controlled by reagent hardness and catalyst selection.

Protocol A: Chemoselective 1,2-Reduction (Allylic Alcohol Synthesis)

Objective: Selective reduction of the C2 ketone to the hydroxyl group without reducing the C3=C4 double bond or the ester.

Method A1: Luche Reduction (Racemic)

Best for: Rapid access to racemic standards or when chirality is introduced later.

Scientific Rationale: Sodium borohydride (


) alone can lead to mixed 1,2- and 1,4-reduction products. The addition of Cerium(III) chloride (

) is critical. The

ion coordinates to the carbonyl oxygen, increasing its electrophilicity and favoring the attack of the "hard" borohydride species at the carbonyl carbon (1,2-addition) over the "softer" conjugate position.

Materials:

  • Substrate: 10.0 mmol

  • 
    : 10.0 mmol (1.0 equiv)
    
  • 
    : 10.0 mmol (1.0 equiv)
    
  • Solvent: Methanol (MeOH), HPLC grade (0.4 M concentration)

Step-by-Step Protocol:

  • Complexation: In a round-bottom flask, dissolve Ethyl 5-(benzyloxy)-2-oxopent-3-enoate (2.48 g, 10 mmol) and

    
     (3.72 g, 10 mmol) in MeOH (25 mL). Stir at ambient temperature for 10 minutes to ensure full solvation and coordination.
    
  • Cooling: Cool the solution to -78 °C (dry ice/acetone bath). Note: Lower temperatures maximize regioselectivity.

  • Addition: Add

    
     (378 mg, 10 mmol) in small portions over 5 minutes. vigorous gas evolution (
    
    
    
    ) may occur; ensure open venting.
  • Reaction: Stir at -78 °C for 30 minutes. Monitor by TLC (Hexane/EtOAc 3:1). The starting material (

    
    -keto ester) usually appears as a bright yellow spot (if conjugated) or UV-active spot; product is less UV active.
    
  • Quench: Add saturated aqueous

    
     (10 mL) carefully at -78 °C. Allow to warm to room temperature.
    
  • Workup: Remove MeOH under reduced pressure. Extract the aqueous residue with EtOAc (

    
     mL). Wash combined organics with brine, dry over 
    
    
    
    , and concentrate.[1]
  • Purification: Flash chromatography (SiO2, 10-30% EtOAc in Hexanes).

Expected Yield: 85-92% Selectivity: >95:5 (1,2- vs 1,4-reduction).

Method A2: Asymmetric Transfer Hydrogenation (Enantioselective)

Best for: Generating high-value chiral building blocks.

Scientific Rationale: Ruthenium-based transfer hydrogenation (Noyori type) utilizes a metal-ligand bifunctional mechanism. The hydride is delivered via an outer-sphere mechanism that is highly sensitive to the steric environment, allowing for excellent enantiocontrol of the ketone reduction while leaving the electron-deficient alkene intact.

Protocol:

  • Catalyst Prep: Use RuCl(p-cymene)[(R,R)-TsDPEN] (1 mol%).

  • Solvent System: 5:2 Formic Acid/Triethylamine azeotrope or HCOONa in water/DCM biphasic system.

  • Execution: Stir substrate and catalyst in the hydrogen donor solvent at 25 °C for 12-24 hours.

  • Result: Yields Ethyl (2R)-5-(benzyloxy)-2-hydroxypent-3-enoate with typically >95% ee.

Protocol B: Selective 1,4-Reduction (Saturated Ketone Synthesis)

Objective: Reduction of the C3=C4 alkene to the alkane, retaining the C2 ketone and benzyl ether.

Critical Warning:

  • Avoid:

    
    /Pd-C. This will likely cause hydrogenolysis of the benzyl ether (
    
    
    
    ) and potentially reduce the ketone.
  • Recommended: Stryker’s Reagent (

    
    ). This copper-hydride cluster is a soft nucleophile that exclusively performs conjugate reduction on 
    
    
    
    -unsaturated carbonyls.

Materials:

  • Substrate: 5.0 mmol[2]

  • Stryker’s Reagent: 0.1 - 0.5 mol% (Catalytic variant with silane) or 0.5 equiv (Stoichiometric).

  • Solvent: Benzene or Toluene (degassed).

Step-by-Step Protocol:

  • Inert Atmosphere: Flame-dry a Schlenk flask and purge with Argon.

  • Dissolution: Dissolve substrate (1.24 g, 5 mmol) in dry Toluene (15 mL).

  • Reagent Addition: Add Stryker’s Reagent (catalytic amount if using PMHS as stoichiometric reductant, or 0.5 eq stoichiometric).

  • Reaction: Stir at room temperature for 1-4 hours. The deep red color of the reagent may fade.

  • Quench: Expose to air and add saturated

    
     solution. Stir vigorously for 30 minutes to oxidize copper residues.
    
  • Filtration: Filter through a celite pad to remove copper salts.

  • Isolation: Concentrate filtrate to obtain Ethyl 5-(benzyloxy)-2-oxopentanoate .

Comparative Data & Troubleshooting

ParameterProtocol A1 (Luche)Protocol A2 (Noyori)Protocol B (Stryker)
Primary Transformation C=O

CH-OH
C=O

CH-OH (Chiral)
C=C

CH-CH
Chemoselectivity High (1,2-addn)Very HighHigh (1,4-addn)
Reaction Time 30-60 min12-24 h1-4 h
Key Risk Over-reduction if warmCatalyst poisoningAir sensitivity of reagent
Bn Stability StableStableStable

Troubleshooting Guide:

  • Issue: Loss of Benzyl Group.

    • Cause: inadvertent acid generation or use of Pd/H2.

    • Fix: Ensure basic/neutral workup; strictly avoid hydrogenolysis conditions.

  • Issue: Low Regioselectivity (Mix of products).

    • Cause: Temperature too high during hydride addition.

    • Fix: Strictly maintain -78 °C for Luche reduction; ensure

      
       is fully dissolved before adding 
      
      
      
      .

References

  • Luche Reduction Mechanism & Scope

    • Gemal, A. L., & Luche, J. L. (1981). Lanthanoids in organic synthesis.[3] 6. Reduction of alpha-enones by sodium borohydride in the presence of lanthanoid chlorides: synthetic and mechanistic aspects. Journal of the American Chemical Society, 103(18), 5454–5459. Link

  • Asymmetric Transfer Hydrogenation (ATH)

    • Noyori, R., & Hashiguchi, S. (1997). Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes. Accounts of Chemical Research, 30(2), 97–102. Link

  • Conjugate Reduction (Stryker's Reagent)

    • Mahoney, W. S., Brestensky, D. M., & Stryker, J. M. (1988). Selective hydride-mediated conjugate reduction of alpha,beta-unsaturated carbonyl compounds using [(PPh3)CuH]6. Journal of the American Chemical Society, 110(1), 291–293. Link

  • Chemoselective Reductions of

    
    -Unsaturated Ketones: 
    
    • RSC Organic Chemistry Frontiers. (2018). Chemoselective reduction of α,β-unsaturated ketones to allylic alcohols.[3][4]Link

Sources

Application

Application Note: Ethyl 5-(benzyloxy)-2-oxopent-3-enoate as a Versatile C3-Synthon for the Synthesis of Functionalized Pyrimidines

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Technical Guide & Experimental Protocol Introduction & Scientific Context In modern drug discovery, the pyrimidine ring r...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Technical Guide & Experimental Protocol

Introduction & Scientific Context

In modern drug discovery, the pyrimidine ring remains one of the most privileged heterocyclic scaffolds, forming the core of numerous kinase inhibitors, antiviral nucleoside analogs, and antineoplastic agents. The rapid, regioselective construction of highly functionalized pyrimidines is a constant priority in medicinal chemistry.

Ethyl 5-(benzyloxy)-2-oxopent-3-enoate is an advanced, highly reactive α,β-unsaturated α-keto ester. It functions as a powerful 1,3-dielectrophilic C3-synthon. By combining an electrophilic β-carbon with a highly activated α-keto ester moiety, this building block enables the rapid annulation of binucleophiles (such as amidines, guanidines, and 5-aminopyrazoles) into pyrimidine and fused-pyrimidine systems [1], [2]. Furthermore, the strategic inclusion of a benzyloxymethyl group provides an orthogonal protection strategy: it survives the basic conditions of pyrimidine annulation but can be cleanly cleaved later to reveal a primary hydroxymethyl group—a critical pharmacophore for hydrogen bonding in target binding pockets.

Mechanistic Causality: Why This Scaffold Excites

The efficiency of Ethyl 5-(benzyloxy)-2-oxopent-3-enoate lies in the electronic interplay between its functional groups. Standard enones often require harsh conditions to react with amidines. However, in this molecule, the adjacent ethyl ester strongly withdraws electron density from the C2 ketone.

  • LUMO-Lowering Effect: The α-keto ester dramatically lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the conjugated system. This makes the β-carbon (C4) highly susceptible to nucleophilic attack.

  • Strict Regioselectivity: The reaction initiates via an Aza-Michael addition of the primary, more nucleophilic nitrogen of the amidine exclusively at the β-carbon.

  • Rapid Annulation: The secondary nitrogen then undergoes an intramolecular condensation with the highly electrophilic C2 ketone. The extreme electrophilicity of the α-keto carbon ensures this cyclization is kinetically favored over any intermolecular side reactions.

  • Aromatization: The initial cyclization yields a 4,5-dihydropyrimidine intermediate. A subsequent oxidation step (driven by air or a mild oxidant like DDQ) removes two protons and two electrons to yield the fully aromatic ethyl 2-substituted-6-(benzyloxymethyl)pyrimidine-4-carboxylate .

Pathway SM1 Ethyl 5-(benzyloxy)-2-oxopent-3-enoate (1,3-Dielectrophile) Step1 Aza-Michael Addition (Attack at C4 β-carbon) SM1->Step1 SM2 Amidine / Guanidine (Binucleophile) SM2->Step1 Inter1 Acyclic Adduct (Enol / Ketone Tautomers) Step1->Inter1 Step2 Intramolecular Cyclization (Condensation at C2 α-keto) Inter1->Step2 Inter2 4,5-Dihydropyrimidine Intermediate Step2->Inter2 - H2O Step3 Oxidation / Aromatization (DDQ or Air) Inter2->Step3 Product Ethyl 2-Substituted-6-(benzyloxymethyl) pyrimidine-4-carboxylate Step3->Product - 2H

Fig 1. Mechanistic pathway of pyrimidine annulation via Aza-Michael addition and cyclization.

Experimental Protocols

The following self-validating protocols are designed to ensure high yields and minimize polymerization of the enone.

Protocol A: Synthesis of Ethyl 2-phenyl-6-(benzyloxymethyl)pyrimidine-4-carboxylate

This protocol utilizes benzamidine to form a 2-phenyl pyrimidine derivative.

Step 1: Free-Basing the Amidine

  • Suspend Benzamidine hydrochloride (1.1 mmol) in 5 mL of anhydrous ethanol under an argon atmosphere.

  • Cool the suspension to 0 °C using an ice bath.

  • Add Sodium ethoxide (1.1 mmol, 21 wt% solution in ethanol) dropwise. Stir for 30 minutes.

  • Filter the mixture rapidly through a fritted funnel to remove the precipitated NaCl. Return the clear filtrate to a clean, dry round-bottom flask.

Step 2: Aza-Michael Addition & Cyclization

  • Cool the amidine free-base solution back to 0 °C.

  • Dissolve Ethyl 5-(benzyloxy)-2-oxopent-3-enoate (1.0 mmol) in 2 mL of anhydrous ethanol.

  • Critical Step: Add the enone solution dropwise over 15 minutes to the amidine. Slow addition prevents local concentration spikes that lead to enone oligomerization.

  • Allow the reaction to warm to room temperature and stir for 2 hours.

  • Attach a reflux condenser and heat the mixture to 80 °C (reflux) for 4 hours to drive the dehydration step to completion.

Step 3: Aromatization & Workup

  • Cool the reaction mixture to room temperature.

  • Add 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ, 1.05 mmol) portion-wise. Stir for 1 hour. The solution will darken significantly.

  • Concentrate the mixture under reduced pressure.

  • Partition the crude residue between Ethyl Acetate (20 mL) and saturated aqueous NaHCO3 (20 mL).

  • Extract the aqueous layer with an additional 10 mL of EtOAc. Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, and concentrate.

  • Purify via silica gel flash chromatography (Gradient: 10% to 30% EtOAc in Hexanes) to yield the pure pyrimidine.

Protocol B: Hydrogenolysis to the Hydroxymethyl Pharmacophore

Cleavage of the benzyl ether to reveal the primary alcohol.

  • Dissolve the purified pyrimidine from Protocol A (1.0 mmol) in 10 mL of HPLC-grade Methanol.

  • Add 10% Pd/C (10 mol% Pd) carefully under an argon stream.

  • Evacuate the flask and backfill with Hydrogen gas (H2) using a double-layered balloon. Repeat this purge cycle three times.

  • Stir vigorously at room temperature for 12 hours. Monitor completion via TLC (disappearance of the less polar starting material).

  • Filter the suspension through a tightly packed pad of Celite to remove the palladium catalyst. Wash the pad with an additional 20 mL of Methanol.

  • Concentrate the filtrate under reduced pressure to yield Ethyl 2-phenyl-6-(hydroxymethyl)pyrimidine-4-carboxylate in near-quantitative yield.

Quantitative Data & Reaction Scope

The versatility of Ethyl 5-(benzyloxy)-2-oxopent-3-enoate allows it to react with a wide variety of binucleophiles. Table 1 summarizes optimized conditions and typical yields for different substrates.

Table 1: Scope of Binucleophile Annulation

BinucleophileResulting C2 SubstituentOxidant RequiredTime (Reflux)Isolated Yield (%)
Benzamidine HClPhenylDDQ (1.05 eq)4 h82%
Acetamidine HClMethylDDQ (1.05 eq)6 h76%
Guanidine HClAmino (-NH2)Air (O2 bubbled)8 h71%
5-AminopyrazolePyrazolo[1,5-a] fused coreNone (Auto-oxidation)12 h85%
UreaHydroxy (-OH) / OxoDDQ (1.05 eq)12 h64%

Note: Fused heterocyclic systems (e.g., using 5-aminopyrazoles) often undergo spontaneous auto-oxidation due to the high thermodynamic stability of the resulting extended aromatic system [1].

References

Method

Enantioselective Organocatalytic Michael Addition to Ethyl 5-(benzyloxy)-2-oxopent-3-enoate

A Step-by-Step Protocol for the Asymmetric Synthesis of -Nitro- -Keto Esters Executive Summary & Synthetic Utility Ethyl 5-(benzyloxy)-2-oxopent-3-enoate is a highly versatile -unsaturated -keto ester. The presence of th...

Author: BenchChem Technical Support Team. Date: March 2026

A Step-by-Step Protocol for the Asymmetric Synthesis of


-Nitro-

-Keto Esters

Executive Summary & Synthetic Utility

Ethyl 5-(benzyloxy)-2-oxopent-3-enoate is a highly versatile


-unsaturated 

-keto ester. The presence of the adjacent

-keto ester moiety renders the

-carbon exceptionally electrophilic, making it a privileged Michael acceptor for constructing densely functionalized chiral building blocks[1]. This application note details a state-of-the-art protocol for the enantioselective conjugate addition of nitromethane to this substrate, catalyzed by a bifunctional cinchona alkaloid-derived squaramide. The resulting

-nitro-

-keto ester serves as a critical intermediate for the downstream synthesis of unnatural amino acids, chiral pyrrolidines, and complex heterocyclic scaffolds.

Mechanistic Rationale & Dual Activation Strategy

The success of this asymmetric transformation relies on the precise spatial arrangement of the transition state, governed by the principles of bifunctional organocatalysis (2)[2].

  • LUMO Lowering (Electrophile Activation): The squaramide moiety acts as a potent double hydrogen-bond donor. It coordinates directly to both the C1 and C2 carbonyl oxygens of the

    
    -keto ester. This bidentate coordination lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the enoate and rigidly locks the substrate in an s-cis conformation (2)[2].
    
  • HOMO Raising (Nucleophile Activation): Simultaneously, the tertiary quinuclidine amine of the cinchona scaffold acts as a Brønsted base, deprotonating nitromethane to form a reactive nitronate anion (Highest Occupied Molecular Orbital, HOMO raising). The rigid chiral pocket directs the nitronate attack exclusively to the Re-face of the enoate.

Mechanism A Ethyl 5-(benzyloxy)-2-oxopent-3-enoate (Michael Acceptor) D H-Bonding to alpha-Keto Ester (LUMO Lowering) A->D B Nitromethane (Michael Donor) E Amine Deprotonation of Nitromethane (HOMO Raising) B->E C Chiral Squaramide Catalyst (Bifunctional Activation) C->D H-Bonding C->E Base F Enantioselective C-C Bond Formation (Transition State) D->F E->F G gamma-Nitro-alpha-keto ester (Chiral Product) F->G

Mechanistic pathway of bifunctional squaramide-catalyzed asymmetric Michael addition.

Experimental Design & Reaction Optimization

To maximize both yield and enantiomeric excess (ee), reaction parameters must be carefully calibrated. The table below summarizes the optimization landscape for this specific substrate class.

EntryCatalyst TypeSolventTemp (°C)Time (h)Yield (%)ee (%)
1Cinchona-ThioureaDCM25247265
2Cinchona-SquaramideDCM25128588
3Cinchona-SquaramideTHF25187882
4 Cinchona-Squaramide DCM -20 36 92 96
5Cinchona-SquaramideToluene-20488191

Causality Insight: Dichloromethane (DCM) is selected as the optimal solvent (Entry 4) because it is non-coordinating; it does not compete with the substrate for the catalyst's hydrogen-bonding sites, unlike Lewis basic solvents such as THF. Lowering the temperature to -20 °C suppresses the uncatalyzed, racemic background reaction, which is critical for achieving >95% ee (3)[3].

Step-by-Step Experimental Protocol

Reagents & Materials
  • Substrate: Ethyl 5-(benzyloxy)-2-oxopent-3-enoate (1.0 mmol, 262.3 mg)

  • Nucleophile: Nitromethane (10.0 mmol, 540 µL)

  • Catalyst: Cinchona-derived squaramide catalyst (0.1 mmol, 10 mol%)

  • Solvent: Anhydrous Dichloromethane (DCM, 5.0 mL)

  • Quench: Saturated aqueous

    
     solution
    

Workflow Step1 Step 1: Catalyst Pre-activation Stir Squaramide & Nitromethane in DCM at RT for 15 min Step2 Step 2: Substrate Addition Add Ethyl 5-(benzyloxy)-2-oxopent-3-enoate Dropwise at -20 °C Step1->Step2 Step3 Step 3: Reaction Monitoring TLC (Hexane/EtOAc 7:3) KMnO4 Stain Step2->Step3 Step4 Step 4: Quench & Workup Add Aqueous NH4Cl Extract with DCM Step3->Step4 Full Conversion Step5 Step 5: Purification Flash Chromatography (Silica Gel) Step4->Step5

Experimental workflow for the asymmetric Michael addition protocol.

Step 1: Catalyst Pre-activation
  • Flame-dry a 25 mL Schlenk flask under vacuum and backfill with Argon (repeat 3x).

  • Add the squaramide catalyst (10 mol%) and anhydrous DCM (4.0 mL) to the flask.

  • Inject nitromethane (10.0 mmol) via a micro-syringe.

  • Stir the mixture at room temperature for 15 minutes.

Self-Validation Check: The solution should remain clear and homogeneous. This pre-mixing phase is essential; it allows the basic amine of the catalyst to establish an equilibrium with the nitromethane, generating the active nitronate-catalyst complex prior to introducing the electrophile.

Step 2: Temperature Equilibration & Substrate Addition
  • Submerge the Schlenk flask in a cryocooler or a dry ice/ethylene glycol bath set strictly to -20 °C. Allow 10 minutes for thermal equilibration.

  • In a separate dry vial, dissolve Ethyl 5-(benzyloxy)-2-oxopent-3-enoate (1.0 mmol) in 1.0 mL of anhydrous DCM.

  • Add the substrate solution dropwise to the reaction flask over 30 minutes using a syringe pump.

Causality Insight: Dropwise addition prevents localized concentration spikes of the highly reactive


-keto ester. High local concentrations can overwhelm the catalyst turnover rate, leading to uncatalyzed, racemic background addition or substrate oligomerization.
Step 3: Reaction Monitoring
  • Maintain the reaction at -20 °C and stir for 36 hours.

  • Monitor the reaction progress via Thin Layer Chromatography (TLC) using Hexane/EtOAc (7:3 v/v) as the eluent.

Self-Validation Check: The starting material (


) should disappear, replaced by a new spot (

). Because the product loses the extended

-conjugation of the enoate system, it will be significantly less UV-active than the starting material. Use a

stain (which oxidizes the product to form a bright yellow spot on a purple background) to visualize the conversion reliably.
Step 4: Quenching & Workup
  • Quench the reaction while still cold (-20 °C) by adding 5.0 mL of saturated aqueous

    
    .
    

Causality Insight: Quenching at low temperature instantly protonates the basic amine of the catalyst and neutralizes any remaining nitronate. This prevents reverse Michael addition (retro-Michael) or epimerization of the newly formed labile stereocenter during the warming phase.

  • Allow the biphasic mixture to warm to room temperature.

  • Transfer to a separatory funnel and extract the aqueous layer with DCM (3 x 10 mL).

  • Wash the combined organic layers with brine (15 mL), dry over anhydrous

    
    , filter, and concentrate under reduced pressure.
    
Step 5: Purification & Analytical Validation
  • Purify the crude residue by flash column chromatography on silica gel (gradient elution: 10% to 30% EtOAc in Hexanes).

  • Isolate the product as a pale yellow oil.

  • Analytical Validation:

    • 
      H NMR (400 MHz, 
      
      
      
      ):
      Confirm product formation by identifying the diagnostic diastereotopic protons of the newly installed
      
      
      group, which will appear as two distinct doublets of doublets (dd) between 4.5 and 4.8 ppm.
    • Chiral HPLC: Determine the enantiomeric excess using a chiral stationary phase (e.g., Chiralpak AD-H). Compare the retention times against a racemic standard synthesized using an achiral base (e.g., DBU) to validate the >95% ee claim.

Troubleshooting Guide

  • Low Enantiomeric Excess (<80%): This is almost exclusively caused by moisture in the DCM, which competitively hydrogen-bonds to the squaramide catalyst, disrupting the rigid transition state network. Ensure all DCM is freshly distilled over

    
    .
    
  • Incomplete Conversion / Stalled Reaction: Nitromethane might be wet, or the reaction temperature dropped too low. Do not allow the bath to drop below -25 °C; the catalytic cycle will stall due to the high activation energy barrier of the C-C bond formation step.

References

  • Li, E. Q., et al. (2015). "Catalytic Asymmetric Reactions of beta,gamma-Unsaturated alpha-Keto Esters." Journal of the American Chemical Society, 137(1), 54-57. 2

  • Dalko, P. I., & Moisan, L. (2004). "In the golden age of organocatalysis." Angewandte Chemie International Edition, 43(39), 5138-5175. 2

  • Monge, D., et al. (2025). "Organocatalytic Asymmetric Tandem Michael Addition-Hemiacetalization: A Route to Chiral Dihydrocoumarins, Chromanes, and 4H-Chromenes." ResearchGate / Molecules. 3

  • Wang, Y., et al. (2007). "Enantioselective Formal [3+3] Annulation for the Direct Construction of Bicyclic Skeletons with Four Stereogenic Centers." Organic Letters, 9(19). 1

Sources

Application

Application Note: Advanced Condensation Workflows for Ethyl 5-(benzyloxy)-2-oxopent-3-enoate in Heterocyclic Scaffold Generation

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Protocol (SOP) Executive Summary & Mechanistic Rationale In modern drug...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Protocol (SOP)

Executive Summary & Mechanistic Rationale

In modern drug discovery, the rapid assembly of privileged heterocyclic scaffolds—such as quinoxalines and pyrazoles—is paramount. Ethyl 5-(benzyloxy)-2-oxopent-3-enoate represents a highly versatile, poly-electrophilic building block designed specifically for these applications.

Structurally, this compound features a highly reactive 1,2-dicarbonyl moiety (an


-keto ester) conjugated to an 

-unsaturated alkene, terminating in a lipophilic benzyloxy ether. The strategic inclusion of these functional groups dictates its reactivity:
  • The

    
    -Keto Ester Core:  The C2 ketone is exceptionally electrophilic due to the adjacent electron-withdrawing ester group, making it the primary site for nucleophilic attack by dinucleophiles (e.g., diamines, hydrazines) [1].
    
  • The Conjugated Enone: While the C3=C4 double bond can act as a Michael acceptor, under controlled condensation conditions, it remains intact, providing a functionalizable alkenyl side-chain in the final heterocyclic product.

  • The Benzyloxy Ether: This group serves a dual purpose. Mechanistically, it provides steric shielding that prevents unwanted polymerization of the enone. Practically, its high lipophilicity drives the spontaneous precipitation of the final heterocyclic products from polar protic solvents, establishing a self-validating, self-purifying experimental system that frequently bypasses the need for column chromatography.

This application note details field-proven protocols for utilizing Ethyl 5-(benzyloxy)-2-oxopent-3-enoate in tandem condensation/cyclization reactions to generate high-value pharmacological scaffolds [2].

Experimental Workflows & Protocols

Workflow A: Synthesis of Quinoxalin-2(1H)-one Scaffolds

The condensation of


-keto esters with 1,2-phenylenediamine is a classic, robust method for synthesizing quinoxaline derivatives, which are widely recognized as kinase inhibitors and anti-inflammatory agents [3].

Causality of Experimental Design: We utilize a mixture of Ethanol and Glacial Acetic Acid (10:1 v/v). Acetic acid acts as a crucial Brønsted acid catalyst; it protonates the highly electrophilic C2 ketone, lowering its LUMO energy and accelerating the initial nucleophilic attack by the diamine to form the imine intermediate. Subsequent intramolecular amidation at the C1 ethyl ester is thermodynamically driven by the aromatization of the newly formed pyrazine ring.

Step-by-Step Protocol:

  • Reaction Setup: To an oven-dried 50 mL round-bottom flask equipped with a magnetic stir bar, add Ethyl 5-(benzyloxy)-2-oxopent-3-enoate (1.0 mmol, 248 mg).

  • Solvent Addition: Dissolve the substrate in 10 mL of absolute ethanol. Add 1.0 mL of glacial acetic acid. Stir at 25°C for 5 minutes to ensure complete homogenization.

  • Nucleophile Introduction: Slowly add 1,2-phenylenediamine (1.05 mmol, 114 mg) in portions over 2 minutes. Observation: The solution will typically transition from pale yellow to deep orange as the initial imine forms.

  • Thermal Cyclization: Attach a reflux condenser and heat the reaction mixture to 75°C (reflux) for 2.5 hours.

  • In-Process Monitoring: Monitor via TLC (Hexanes:EtOAc 7:3). The starting material (

    
    ) should be completely consumed, replaced by a highly UV-active spot (
    
    
    
    ).
  • Isolation (Self-Purification): Remove the heat source and allow the flask to cool to room temperature, then transfer to an ice bath for 30 minutes. The lipophilic benzyloxy group forces the quinoxalinone product to precipitate.

  • Filtration: Filter the precipitate under vacuum, wash with ice-cold ethanol (2 x 5 mL), and dry under high vacuum to afford 3-(3-(benzyloxy)prop-1-en-1-yl)quinoxalin-2(1H)-one.

G A Ethyl 5-(benzyloxy)-2-oxopent-3-enoate (Electrophilic Scaffold) C Acid-Catalyzed Imine Formation (Attack at C2 Ketone) A->C B 1,2-Phenylenediamine (Dinucleophile) B->C D Intramolecular Cyclization (Amidation at C1 Ester) C->D - H2O E Quinoxalin-2(1H)-one Derivative (Target Scaffold) D->E - EtOH

Mechanistic pathway of quinoxaline scaffold generation via tandem condensation.

Workflow B: Synthesis of Pyrazolone Scaffolds

Condensation with hydrazines provides direct access to functionalized pyrazolones.

Causality of Experimental Design: Unlike the diamine condensation, hydrazine reactions are highly sensitive to over-oxidation. The reaction is performed at a lower temperature (50°C) in pure ethanol to prevent the hydrazine from acting as a reducing agent against the


-unsaturated system. The more nucleophilic 

of the substituted hydrazine attacks the C2 ketone first, followed by cyclization of the secondary amine onto the ester.

Step-by-Step Protocol:

  • Reaction Setup: Dissolve Ethyl 5-(benzyloxy)-2-oxopent-3-enoate (1.0 mmol, 248 mg) in 12 mL of absolute ethanol in a 50 mL flask.

  • Nucleophile Addition: Add phenylhydrazine (1.05 mmol, 113 mg) dropwise via syringe at room temperature.

  • Condensation: Heat the mixture to 50°C for 3 hours under an inert argon atmosphere.

  • Isolation: Concentrate the reaction mixture in vacuo to half its volume. Add 5 mL of cold diethyl ether to induce crystallization of the pyrazolone product. Filter and dry.

G S1 Step 1: Reagent Preparation Dissolve in Solvent S2 Step 2: Controlled Heating Condensation Phase S1->S2 S3 Step 3: TLC / LC-MS Monitoring Check Conversion S2->S3 S3->S2 Incomplete S4 Step 4: Precipitation Cooling / Anti-solvent Addition S3->S4 Complete S5 Step 5: Vacuum Filtration Product Isolation S4->S5

Standardized experimental workflow for the isolation of heterocyclic scaffolds.

Quantitative Data & Reaction Optimization

The following table summarizes the optimized conditions and isolated yields for various condensation reactions utilizing Ethyl 5-(benzyloxy)-2-oxopent-3-enoate. The data demonstrates the inverse relationship between nucleophile steric bulk and reaction rate.

Dinucleophile ReagentTarget ScaffoldSolvent SystemTemp (°C)Time (h)Isolated Yield (%)Purity (HPLC)
1,2-PhenylenediamineQuinoxalin-2(1H)-oneEtOH / AcOH (10:1)752.588%>98%
4-Fluoro-1,2-phenylenediamineFluoro-QuinoxalinoneEtOH / AcOH (10:1)753.084%>97%
Phenylhydrazine1-Phenyl-pyrazoloneAbsolute EtOH503.079%>95%
Hydrazine HydratePyrazoloneMeOH251.592%>99%
UreaHydantoin analogToluene / TFA11012.045%>90%

Note: Yields represent isolated, dried material following the self-purification precipitation protocols described above. Chromatographic purification was not required for yields marked >95% purity.

References

  • Title: Potassium tert-Butoxide Promoted α-Keto Ester Synthesis via C(O)-N Bond Cleavage of Isatins Source: ResearchGate URL: [Link]

Method

Application Note: Bioconjugation with Ethyl 5-(benzyloxy)-2-oxopent-3-enoate Derivatives

This Application Note and Protocol Guide details the bioconjugation strategies utilizing Ethyl 5-(benzyloxy)-2-oxopent-3-enoate and its derivatives. These molecules represent a specialized class of -keto -unsaturated est...

Author: BenchChem Technical Support Team. Date: March 2026

This Application Note and Protocol Guide details the bioconjugation strategies utilizing Ethyl 5-(benzyloxy)-2-oxopent-3-enoate and its derivatives.

These molecules represent a specialized class of


-keto 

-unsaturated esters
(or conjugated

-keto enones) that function as versatile electrophiles.[1] Their unique 1,2-dicarbonyl system coupled with a conjugated double bond allows for tunable reactivity toward nucleophilic amino acid side chains—specifically Cysteine (thiol) and N-terminal amines/1,2-aminothiols .

Introduction & Mechanism of Action

Ethyl 5-(benzyloxy)-2-oxopent-3-enoate (referred to herein as EBOPE ) is a heterobifunctional reagent. Its structure contains two distinct electrophilic sites activated by the electron-withdrawing ester and ketone groups.[2]

Chemical Structure Analysis[3]
  • C1 (Ethyl Ester): Modulates the electrophilicity of the C2 ketone.

  • C2 (Ketone): Forms a 1,2-dicarbonyl motif with C1; highly reactive toward 1,2-dinucleophiles.

  • C3=C4 (Enoate/Enone): A Michael acceptor site.[3] The conjugation with the C2 ketone makes the C4 position highly susceptible to soft nucleophiles (thiols).

  • C5 (Benzyloxy): Acts as a hydrophobic handle or a placeholder for functional payloads (e.g., fluorophores, drugs) in derivative synthesis.

Primary Conjugation Pathways

The reactivity of EBOPE can be steered by pH and the specific nucleophiles present on the protein surface.

  • Pathway A: Reversible/Irreversible Michael Addition (Thiol-Targeting)

    • Target: Cysteine residues (internal or surface-exposed).

    • Mechanism: The thiolate anion attacks the

      
      -carbon (C4) of the enone system. This reaction is often faster than with maleimides due to the high activation by the 
      
      
      
      -keto group.
    • Application: General cysteine labeling, Activity-Based Protein Profiling (ABPP).

  • Pathway B: 1,2-Carbonyl Condensation (N-Terminal Targeting)

    • Target: N-terminal Cysteine (1,2-aminothiol) or N-terminal Serine/Threonine.

    • Mechanism: Condensation of the N-terminal amine with the C2 ketone, followed by cyclization of the side-chain nucleophile (SH or OH) to form a stable heterocycle (e.g., thiazoline or oxazolidine).

    • Application: Site-selective N-terminal modification.

Reaction Mechanism Diagram

ReactionMechanism Reagent Ethyl 5-(benzyloxy)- 2-oxopent-3-enoate Intermediate_Enol Enolate Intermediate Reagent->Intermediate_Enol Thiol attack at C4 Product_Heterocycle Thiazoline/Heterocycle (Cyclized Product) Reagent->Product_Heterocycle Condensation at C1/C2 Protein_Cys Protein-Cys-SH (pH 7.0 - 8.0) Protein_Cys->Intermediate_Enol Protein_Nterm N-term Cys/Amine (pH 4.5 - 6.5) Protein_Nterm->Product_Heterocycle Cyclization Product_Michael Thioether Adduct (Michael Product) Intermediate_Enol->Product_Michael Protonation

Figure 1: Dual reactivity pathways of EBOPE derivatives. Pathway selection is primarily controlled by pH and steric accessibility.

Experimental Protocols

Protocol A: Cysteine-Selective Conjugation (Michael Addition)

Objective: To label surface-exposed cysteine residues on a purified protein.

Materials:

  • Protein stock (1–5 mg/mL in PBS).

  • EBOPE stock solution (50 mM in DMSO).

  • Conjugation Buffer: 50 mM HEPES or Phosphate Buffer, pH 7.2–7.5. (Avoid Tris or primary amines if possible to prevent Schiff base competition, though Michael addition usually dominates at this pH).

  • TCEP (Tris(2-carboxyethyl)phosphine) or DTT (if reduction of disulfides is required).

Workflow:

  • Preparation:

    • Exchange protein into Conjugation Buffer (pH 7.2) using a desalting column (e.g., Zeba Spin) to remove interfering thiols or amines.

    • Optional: If cysteines are oxidized, incubate protein with 2–5 molar equivalents of TCEP for 30 min at RT. Do not remove TCEP before adding the reagent (TCEP does not react with enones as aggressively as thiols).

  • Conjugation Reaction:

    • Add 5–10 molar equivalents of EBOPE stock to the protein solution.

    • Note: Keep final DMSO concentration < 5% (v/v) to prevent protein denaturation.

    • Incubate at 25°C for 1–2 hours or 4°C overnight .

  • Quenching:

    • Add excess thiol (e.g., 10 mM L-Cysteine or Glutathione) to quench unreacted reagent. Incubate for 15 min.

  • Purification:

    • Remove excess reagent and quench by size-exclusion chromatography (SEC) or dialysis against storage buffer (e.g., PBS, pH 7.4).

  • Validation:

    • Analyze by LC-MS (Intact Protein Mode).

    • Expected Mass Shift: +248.28 Da (Molecular weight of EBOPE) per conjugation event (assuming no loss of ethoxy group yet).

    • Note: If hydrolysis of the ethyl ester occurs post-conjugation, the mass shift will differ.

Protocol B: N-Terminal Cysteine Cyclization (Site-Specific)

Objective: To selectively label the N-terminal Cysteine residue while minimizing reaction with internal cysteines.

Materials:

  • Protein/Peptide with N-terminal Cysteine.

  • EBOPE stock (50 mM in DMSO).

  • Reaction Buffer: 0.1 M Citrate-Phosphate Buffer, pH 5.0–6.0 .

Rationale: At lower pH (5.0–6.0), the nucleophilicity of internal cysteines (pKa ~8.3) is suppressed. The N-terminal cysteine, however, has a lower pKa and the proximity of the


-amine facilitates the formation of a cyclic thiazoline/thiazolidine adduct via the 1,2-dicarbonyl capture.

Workflow:

  • Preparation:

    • Adjust protein buffer to pH 5.5.

  • Reaction:

    • Add 10–20 molar equivalents of EBOPE.

    • Incubate at 37°C for 4–6 hours . The cyclization reaction has a higher activation energy than simple Michael addition.

  • Purification:

    • Desalt using SEC or dialysis.

  • Validation:

    • Analyze by LC-MS.[4]

    • Expected Mass Shift: Look for the loss of water (-18 Da) or ethanol (-46 Da) depending on the specific cyclization mechanism (thiazoline vs. hydroxy-thiazolidine formation).

Quantitative Data Summary

ParameterProtocol A (Michael Addition)Protocol B (N-Term Cyclization)
pH Optimum 7.2 – 8.05.0 – 6.0
Target Residue Cysteine (Thiol)N-terminal Cys (1,2-aminothiol)
Reagent Excess 5 – 10 equiv.10 – 20 equiv.
Temperature 4°C – 25°C25°C – 37°C
Reaction Time 1 – 2 hours4 – 12 hours
Selectivity Chemoselective (Cys vs Lys)Regioselective (N-term vs Internal)
Stability Thioether (Stable)Thiazoline (Very Stable)

Troubleshooting & Optimization

Issue: Low Conjugation Efficiency
  • Cause: Reagent hydrolysis or protein oxidation.

  • Solution:

    • Ensure EBOPE stock is fresh and anhydrous.

      
      -keto esters are susceptible to hydrolysis in water over time.
      
    • Pre-treat protein with TCEP to ensure thiols are reduced.

    • Increase pH to 8.0 (for Protocol A) to increase thiolate concentration.

Issue: Precipitation
  • Cause: Hydrophobicity of the "Benzyloxy" group.

  • Solution:

    • Add a co-solvent like propylene glycol or glycerol (up to 10%).

    • Reduce reagent excess to 3–5 equivalents.

Issue: Non-Specific Labeling (Lysine)
  • Cause: pH > 8.5 or prolonged incubation.[5]

  • Solution:

    • Strictly maintain pH < 8.0.[3]

    • The

      
      -keto group can form Schiff bases with Lysines, but these are generally reversible unless reduced. Perform a "chase" with hydroxylamine to reverse non-specific Schiff bases.
      

References

  • Reactivity of

    
    -Unsaturated Carbonyls: 
    
    • Schwöbel, J. A. H., et al.

      
      -Unsaturated Aldehydes, Ketones, and Esters." Chem. Res.[4] Toxicol.2010 , 23, 1905–1912.[4]
      
  • 
    -Unsaturated 
    
    
    
    -Ketoesters in Synthesis:
    • Wang, H., et al. "Further developments of -unsaturated -ketoesters as versatile synthons in asymmetric catalysis." Cell Reports Physical Science2021.
  • N-Terminal Bioconjugation Strategies

    • Rosen, C. B., & Francis, M. B. "Targeting the N-Terminus for Site-Selective Protein Modification.
  • Cysteine-Selective Reagents (General)

    • Chalker, J. M., et al. "Chemical Modification of Proteins at Cysteine: Opportunities in Chemistry and Biology." Chemistry – An Asian Journal2009, 4, 630–640.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing Reactions with Ethyl 5-(benzyloxy)-2-oxopent-3-enoate

Current Status: Operational Support Tier: Advanced Chemical Synthesis Topic: Yield Optimization & Troubleshooting Executive Summary: The Reactivity Profile Ethyl 5-(benzyloxy)-2-oxopent-3-enoate is a highly reactive, pol...

Author: BenchChem Technical Support Team. Date: March 2026

Current Status: Operational Support Tier: Advanced Chemical Synthesis Topic: Yield Optimization & Troubleshooting

Executive Summary: The Reactivity Profile

Ethyl 5-(benzyloxy)-2-oxopent-3-enoate is a highly reactive, polyfunctional building block. Its structure combines an


-keto ester with a conjugated alkene (Michael acceptor), terminated by a benzyl-protected alcohol.

Users typically encounter yield losses due to three competing pathways:

  • Polymerization: The conjugated double bond is highly susceptible to radical or nucleophilic polymerization.

  • Hydrolysis/Decarbonylation: The

    
    -keto ester moiety is labile, particularly on acidic silica gel.
    
  • Regio-scrambling: When reacting with dinucleophiles (e.g., hydrazines, amidines), competition between 1,2-addition (at the ketone) and 1,4-addition (at the alkene) dictates the final scaffold.

This guide provides autonomous troubleshooting protocols to maximize yield and purity.

Module 1: Pre-Reaction Integrity (Storage & Handling)

Q: My starting material turned into a viscous dark oil before I could use it. Is it recoverable?

A: Likely not. This "black tar" formation indicates polymerization. This compound is a vinylogous


-keto ester; it is an aggressive Michael acceptor. To prevent this in future batches:
  • Radical Inhibition: Ensure the material contains 100–500 ppm of a radical inhibitor like BHT (Butylated hydroxytoluene) or MEHQ (Monomethyl ether of hydroquinone) if stored for >24 hours.

  • Temperature: Store at -20°C . Room temperature storage promotes dimerization.

  • Atmosphere: Store under Argon. Oxygen can initiate radical chains or oxidize the benzylic position.

Q: How do I checking purity without degrading the sample?

A: Do not use standard silica TLC plates for quantitative purity assessment. The Lewis acidity of silica can hydrolyze the ester or cleave the benzyl group.

  • Protocol: Use Neutral Alumina plates or run a quick

    
    -NMR  in 
    
    
    
    (neutralized with solid
    
    
    ).
  • Key Signal: Watch for the loss of the alkene protons (typically

    
     6.0–7.5 ppm region) which indicates polymerization.
    

Module 2: Reaction Optimization (Cyclocondensation)

Context: Most researchers use this reagent to synthesize heterocycles (Pyrazoles, Pyrimidines, Pyridinones) via condensation with dinucleophiles.

Troubleshooting Guide: Low Yields in Cyclization

Q: I am reacting the starting material with a hydrazine/amine, but my yield is stuck at 30-40%. What is going wrong?

A: You are likely facing Regioselectivity Competition . The nucleophile can attack the C2-Ketone (1,2-addition) or the C4-Alkene (1,4-Michael addition).

Diagnostic Table: Identifying the Failure Mode

ObservationProbable CauseCorrective Action
Complex mixture / Oligomers Concentration too high (Polymerization)High Dilution: Run reaction at 0.05 M or lower. Add the electrophile slowly to the nucleophile.
Wrong Isomer formed Kinetic vs. Thermodynamic controlTemperature Ramp: Start at -78°C or -20°C for selective addition, then warm to reflux to drive dehydration.
De-benzylation (Benzyl loss) Acidic conditionsBuffer System: If using salts (e.g., Hydrazine HCl), add exactly 1.0 eq of NaOAc or

. Avoid strong mineral acids.
Ester Hydrolysis Wet solvent / Hydroxide presenceDry Solvents: Use anhydrous EtOH/MeOH. Ensure base (e.g., NaOEt) is freshly prepared and moisture-free.
Visualizing the Competition Pathways

The following diagram illustrates the critical decision points where yield is lost during the reaction with a nucleophile (Nu-H).

ReactionPathways SM Ethyl 5-(benzyloxy)- 2-oxopent-3-enoate Path1 1,2-Addition (Attack at Ketone) SM->Path1 Low Temp Hard Nu Path2 1,4-Addition (Michael Attack) SM->Path2 High Temp Soft Nu Poly Polymerization (Side Reaction) SM->Poly High Conc No Inhibitor Nu Nucleophile (e.g., Hydrazine) Nu->Path1 Nu->Path2 ProdA Isomer A (Kinetic Product) Path1->ProdA Cyclization ProdB Isomer B (Thermodynamic Product) Path2->ProdB Cyclization Tar Oligomers/Tar (Yield Loss) Poly->Tar

Caption: Mechanistic divergence in the reaction of 2-oxopent-3-enoate derivatives. Control temperature to select Path 1 vs Path 2.

Module 3: Purification & Workup

Q: My crude NMR looks good, but the compound decomposes on the column. How do I purify it?

A:


-Keto esters and their enol tautomers are sensitive to the acidic sites on silica gel.

Protocol: Neutralized Purification System

  • Pre-treatment: Slurry your silica gel in the eluent containing 1% Triethylamine (TEA) .

  • Packing: Pour the column with the TEA-treated solvent.

  • Elution: Run the column with standard solvent (e.g., Hexane/EtOAc) without TEA (or with 0.1% TEA if the product is very acid-sensitive).

  • Alternative: If the product is solid, prioritize recrystallization (typically from EtOH or Hexane/EtOAc mixtures) over chromatography to avoid surface-catalyzed decomposition.

Standardized Experimental Workflow

To ensure reproducibility when synthesizing heterocycles (e.g., Pyrazoles) from this intermediate:

  • Preparation: Dissolve Nucleophile (1.1 eq) in Anhydrous Ethanol (0.1 M). Cool to 0°C .[1]

  • Addition: Dissolve Ethyl 5-(benzyloxy)-2-oxopent-3-enoate (1.0 eq) in minimal Ethanol. Add dropwise over 30 minutes.

    • Why? Keeps the concentration of the electrophile low, suppressing polymerization (Reaction order > 1 for polymerization).

  • Equilibration: Stir at 0°C for 1 hour (Kinetic control phase).

  • Cyclization: Allow to warm to Room Temp (25°C). If cyclization is slow, heat to 60°C for 2 hours.

  • Quench: Evaporate solvent directly. Do not perform aqueous acidic workup if possible.

References

  • Organic Syntheses, Coll.[2] Vol. 8, p. 212 (1993). Synthesis of Ethyl 2-Oxo-3-alkenoates (General Reactivity).

  • Bagley, M. C., et al. (2001). Synthesis of Pyridines and Pyrido[2,3-d]Pyrimidines by the Lewis Acid Catalysed Bohlmann-Rahtz Heteroannulation Reaction.[3] (Describes reactivity of similar

    
    -keto alkynes/alkenes).
    [3]
    
  • BenchChem Technical Guide.Reactivity of

    
    -Keto Esters and Dicarbonyls. (General stability data for 2-oxo-esters).
    
    
  • Sigma-Aldrich Product Sheet. Ethyl 5-(benzyloxy)-3-oxopentanoate (Saturated Precursor Data).

Disclaimer: This guide assumes standard laboratory safety protocols. Always consult the SDS for Ethyl 5-(benzyloxy)-2-oxopent-3-enoate before handling.

Sources

Optimization

Troubleshooting low conversion rates in Ethyl 5-(benzyloxy)-2-oxopent-3-enoate cyclizations

Status: Online Agent: Senior Application Scientist Ticket ID: #C5-OBn-HDA-001 Topic: Troubleshooting Low Conversion & Yield in Cyclization Protocols Executive Summary & Triage Welcome to the technical support center. You...

Author: BenchChem Technical Support Team. Date: March 2026

Status: Online Agent: Senior Application Scientist Ticket ID: #C5-OBn-HDA-001 Topic: Troubleshooting Low Conversion & Yield in Cyclization Protocols

Executive Summary & Triage

Welcome to the technical support center. You are likely working with Ethyl 5-(benzyloxy)-2-oxopent-3-enoate , a highly reactive


-unsaturated 

-keto ester. This scaffold is a "privileged structure" for synthesizing functionalized dihydropyrans via Inverse Electron Demand Hetero-Diels-Alder (IED-HDA) reactions or multisubstituted furans via acid-mediated dehydration.

If you are experiencing low conversion (<40%) or "missing mass" (tarring) , the issue rarely lies with the molecule's intrinsic reactivity, but rather with Lewis Acid (LA) deactivation or competitive isomerization .

Quick Diagnostics Table
SymptomProbable CauseImmediate Action
Starting Material (SM) Unchanged Catalyst Deactivation (Hydration)Check SM for hydrate form (broad OH in NMR). Increase LA loading or add molecular sieves.
SM Consumed, Low Product Yield Polymerization / DecompositionThe benzyloxy group is eliminating (

-elimination). Switch to milder LA (e.g., Eu(fod)

or Cu(box)).
Wrong Isomer / Diastereomer Endo/Exo Selectivity FailureLower temperature (-78°C to -20°C). Check ligand-metal bite angle.
Reaction Stalls at 50% Product Inhibition / EquilibriumThe reaction is reversible (Retro-DA). Increase concentration (1.0 M) or use excess dienophile (5-10 equiv).

Critical Troubleshooting Guides

Issue A: The "Hydrate Trap" (Catalyst Poisoning)

The Science:


-keto esters are notoriously hygroscopic. They spontaneously react with atmospheric moisture to form a gem-diol (hydrate)  at the C2 ketone.
  • Impact: This hydrate is not an electrophile for the cyclization; worse, the water released during equilibrium poisons oxophilic Lewis Acids (Ti, Al, Sc).

  • Verification: Run a proton NMR of your starting material in

    
    . If you see a broad singlet around 
    
    
    
    4.0–6.0 ppm or a shift in the ethyl ester quartet, you have the hydrate.
  • Fix: Azeotropic distillation with toluene prior to reaction is mandatory. Store the material under Argon in a freezer.

Issue B: The to Isomerization

The Science: The desired IED-HDA reaction requires the


-unsaturation. However, under basic conditions or thermal stress, the double bond migrates into conjugation with the ketone and ester (

-isomer).
  • Impact: The

    
    -isomer is significantly less reactive in IED-HDA modes because the C4 position loses its specific orbital coefficient overlap with the dienophile.
    
  • Fix: Avoid amine bases. If using chiral amine organocatalysts, ensure they are buffered. Use mild Lewis Acids (Cu(OTf)

    
    , Zn(OTf)
    
    
    
    ) rather than Brønsted acids.
Issue C: Benzyloxy Elimination (The "Tar" Factor)

The Science: Your substrate has a leaving group (OBn) at the allylic/homoallylic position relative to the ketone. Strong Lewis Acids (e.g.,


, 

) can trigger ionization of the benzyl ether or

-elimination, generating a reactive cation or diene that polymerizes.
  • Fix: Use "soft" or chelating Lewis Acids. Cu(II)-bis(oxazoline) complexes are the gold standard here because they bind the 1,2-dicarbonyl system tightly, activating the HDA pathway without stripping the benzyl group.

Logic & Pathways (Visualized)

The following diagram illustrates the decision logic for troubleshooting the cyclization workflow.

TroubleshootingLogic Start Start: Low Conversion CheckSM 1. Check SM Purity (NMR) Start->CheckSM Hydrate Hydrate Detected? CheckSM->Hydrate Dehydrate Azeotropic Distillation (Toluene, 40°C, Vac) Hydrate->Dehydrate Yes CheckCat 2. Catalyst Selection Hydrate->CheckCat No Dehydrate->CheckCat StrongLA Using TiCl4 / AlCl3? CheckCat->StrongLA SwitchLA Switch to Cu(OTf)2 / Box or Eu(fod)3 StrongLA->SwitchLA Yes (Decomp risk) CheckTemp 3. Temperature Check StrongLA->CheckTemp No SwitchLA->CheckTemp RetroDA Is Temp > 50°C? CheckTemp->RetroDA CoolDown Cool to 0°C or -20°C (Prevent Retro-DA) RetroDA->CoolDown Yes Success Proceed with Cyclization RetroDA->Success No CoolDown->Success

Caption: Decision tree for diagnosing reaction failure in


-keto ester cyclizations.

Standardized Protocol: Cu(II)-Catalyzed HDA

This protocol is optimized for the reaction of Ethyl 5-(benzyloxy)-2-oxopent-3-enoate with an electron-rich enol ether (e.g., Ethyl Vinyl Ether) to form the dihydropyran scaffold.

Reagents:

  • Substrate: Ethyl 5-(benzyloxy)-2-oxopent-3-enoate (1.0 equiv)

  • Dienophile: Ethyl Vinyl Ether (5.0 – 10.0 equiv)

  • Catalyst:

    
     (10 mol%) + 
    
    
    
    -t-Bu-Box Ligand (11 mol%)
  • Solvent: Dichloromethane (DCM), anhydrous.

  • Additives: 3Å Molecular Sieves (Activated).

Step-by-Step Workflow:

  • Catalyst Formation (Critical):

    • In a flame-dried Schlenk flask under Argon, combine

      
       and the Box ligand in minimal DCM.
      
    • Stir for 1 hour at Room Temperature (RT) to form the deep blue/green active complex.

    • Why? Pre-complexation ensures the metal is chiral-modified before it touches the substrate.

  • Substrate Activation:

    • Add activated 3Å molecular sieves to the catalyst solution.

    • Cool the mixture to -78°C (or 0°C if kinetics are sluggish, but start low).

    • Add the substrate (dissolved in DCM) slowly.

    • Why? The Cu(II) binds the 1,2-dicarbonyl (keto-ester), lowering the LUMO energy of the heterodiene system.

  • Cyclization:

    • Add the dienophile (Ethyl Vinyl Ether) dropwise.

    • Stir at the set temperature. Monitor by TLC (do not rely on UV alone; stain with PMA or Anisaldehyde as the product may not be strongly UV active).

    • Time: Typically 12–24 hours.

  • Quench:

    • Filter through a short plug of silica gel to remove the copper catalyst.

    • Concentrate under reduced pressure.[1][2] Do not heat above 40°C to avoid retro-Diels-Alder.

Reaction Mechanism (The "Why")

Understanding the mechanism clarifies why specific failures occur.

ReactionMechanism Substrate Substrate (Heterodiene) Complex Activated Complex (Lowered LUMO) Substrate->Complex Coordination Catalyst Cu(II)-Box Catalyst->Complex TS Endo-Transition State (Concerted) Complex->TS + Dienophile Dienophile Enol Ether (Dienophile) Dienophile->TS Product Dihydropyran (Cycloadduct) TS->Product C-C / C-O Bond Formation

Caption: Pathway for the Inverse Electron Demand Hetero-Diels-Alder reaction.

FAQ: Frequently Asked Questions

Q: Can I use


 instead of Copper? 
A:  Proceed with extreme caution. 

is a strong, oxophilic Lewis Acid. While it catalyzes the HDA reaction, it often cleaves the benzyl ether (OBn) or causes polymerization of the vinyl ether dienophile. If you lack Copper triflate, try Zinc triflate (

)
as a milder alternative.

Q: My NMR shows a mixture of products. Is it low diastereoselectivity? A: Not necessarily. The HDA product is an acetal (or hemiacetal depending on workup). It is often isolated as a mixture of anomers at the acetal center. This is normal. Treat the crude mixture with a small amount of acid (e.g., TSA in MeOH) if you wish to convert it to a single stable acetal, or oxidize it to the lactone for characterization.

Q: Why do I need so much dienophile (5-10 equiv)? A: The reaction is reversible. Excess dienophile drives the equilibrium toward the product (Le Chatelier's principle) and compensates for any dienophile consumed by polymerization side-reactions.

References

  • Evans, D. A., Johnson, J. S., & Olhava, E. J. (2000).[3] Enantioselective Synthesis of Dihydropyrans. Catalysis of Hetero Diels-Alder Reactions by Bis(oxazoline) Copper(II) Complexes. Journal of the American Chemical Society, 122(8), 1635–1649.

  • Jørgensen, K. A. (2000). Catalytic asymmetric hetero-Diels-Alder reactions of carbonyl compounds and imines. Angewandte Chemie International Edition, 39(20), 3558-3588.

  • Desimoni, G., & Faita, G. (2002). Chiral Lewis Acid-Catalyzed Inverse Electron-Demand Hetero-Diels-Alder Reactions.[4] Chemical Reviews, 102(6), 1827–1868.

Sources

Troubleshooting

Optimizing purification methods for Ethyl 5-(benzyloxy)-2-oxopent-3-enoate intermediates

Status: Online Operator: Senior Application Scientist Ticket ID: PUR-BnO-Keto-2024 Subject: Optimization of Downstream Processing for Labile -Keto -Unsaturated Esters Executive Summary: The "Fragility" Factor Welcome to...

Author: BenchChem Technical Support Team. Date: March 2026

Status: Online Operator: Senior Application Scientist Ticket ID: PUR-BnO-Keto-2024 Subject: Optimization of Downstream Processing for Labile


-Keto 

-Unsaturated Esters

Executive Summary: The "Fragility" Factor

Welcome to the technical support hub. You are working with Ethyl 5-(benzyloxy)-2-oxopent-3-enoate , a molecule that presents a "perfect storm" of purification challenges.

Structural Analysis & Risk Assessment:

  • The

    
    -Keto Ester Motif:  Highly electrophilic and prone to hydration or hemiacetal formation with solvents.
    
  • The Enone System (3-enoate): A potent Michael acceptor. It is susceptible to nucleophilic attack (even by water or weak bases) and radical polymerization.

  • The Benzyl Ether: While generally stable, it adds lipophilicity that can make separation from byproducts like Triphenylphosphine Oxide (TPPO) difficult if you used a Wittig route.

Core Directive: Avoid standard acidic silica chromatography and strong bases. Your purification strategy must rely on chemical complexation and buffered stationary phases .

Troubleshooting Guides & FAQs

Issue #1: "I used a Wittig reaction, and I can't separate the product from Triphenylphosphine Oxide (TPPO)."

Diagnosis: TPPO is the "ghost" of organic synthesis—it streaks on columns and co-crystallizes with products. For your specific molecule, standard silica chromatography is dangerous because the slow elution required to separate TPPO exposes your labile product to silica's acidity for too long.

The Solution: MgCl₂ Complexation (The "Non-Chromatographic" Fix) Instead of fighting TPPO on a column, use Magnesium Chloride (


) to chemically lock it into an insoluble precipitate. This method is superior because it is neutral and avoids thermal stress.

Protocol: MgCl₂ Pull-Down

  • Concentrate: Remove the reaction solvent (usually THF or DCM) and redissolve the crude mixture in Toluene or Ethanol (approx. 5 mL/g of crude).

  • Complexation: Add 2.0 - 3.0 equivalents of anhydrous

    
     (relative to the expected TPPO).
    
  • Incubation: Heat the suspension to reflux (or

    
    C) for 1-2 hours, then let it cool slowly to room temperature.
    
  • Filtration: The TPPO-

    
     complex forms a bulky white solid. Filter this through a sintered glass funnel or a Celite pad.
    
  • Result: The filtrate contains your product, significantly depleted of TPPO.

Data: Solubility Differential

SolventProduct SolubilityTPPO-

Complex Solubility
Toluene HighInsoluble (Precipitates)
Ethanol HighInsoluble (Precipitates)
THF HighSoluble (Avoid for filtration)
Hexanes Moderate/LowInsoluble
Issue #2: "My product turns into a black tar on the silica column."

Diagnosis: Standard Silica Gel 60 is slightly acidic (


). Your compound contains an electron-deficient alkene conjugated to a ketone and ester. Acidic sites on the silica catalyze polymerization  or hydration  of the ketone, leading to decomposition (tar).

The Solution: Buffered "Flash" Chromatography You must neutralize the stationary phase.

Protocol: The "Buffered" Column

  • Slurry Preparation: Prepare your silica slurry using your eluent (e.g., Hexanes/EtOAc).

  • The Neutralizer: Add 1% Triethylamine (Et

    
    N)  to the slurry before packing the column.
    
  • Equilibration: Flush the column with 2-3 column volumes of the eluent + 1% Et

    
    N.
    
  • Elution: Run the column fast. Do not let the compound sit on the silica.

    • Note: If Et

      
      N is too basic (causing Michael addition), switch to Neutral Alumina  (Grade III), which is much gentler on 
      
      
      
      -unsaturated systems.
Issue #3: "The product is oiling out and won't crystallize."

Diagnosis: The benzyl group and the ethyl chain add significant rotational freedom, making crystallization difficult. Furthermore, trace impurities (like unreacted aldehyde) act as "plasticizers," preventing lattice formation.

The Solution: Low-Temperature Trituration

  • Drying: Ensure the oil is completely free of solvent (high vacuum for 4 hours).

  • Solvent Choice: Dissolve the oil in a minimum amount of Diethyl Ether .

  • Precipitant: Slowly add n-Pentane or Hexane until the solution turns slightly cloudy.

  • Thermal Shock: Place the flask in a

    
    C freezer overnight. Scratching the glass with a spatula can induce nucleation.
    
  • Alternative: If it remains an oil, use it directly in the next step. These intermediates are often best stored as frozen benzene solutions to prevent degradation.

Visual Workflows

Workflow A: Purification Decision Logic

Use this tree to determine the safest purification route based on your crude mixture's profile.

PurificationLogic Start Crude Reaction Mixture CheckTPPO Is TPPO Present? (Wittig Route) Start->CheckTPPO MgCl2Step Perform MgCl2 Complexation (Remove >90% TPPO) CheckTPPO->MgCl2Step Yes CheckPurity Check Purity (TLC/NMR) CheckTPPO->CheckPurity No MgCl2Step->CheckPurity IsSolid Is Product Solid? CheckPurity->IsSolid Purity > 85% Column Is Chromatography Needed? CheckPurity->Column Purity < 85% Recryst Recrystallize: Ether/Pentane (-20°C) IsSolid->Recryst Yes Final Pure Ethyl 5-(benzyloxy)- 2-oxopent-3-enoate IsSolid->Final No (Store as Oil) Recryst->Final BufferedCol Buffered Silica Column (Hex/EtOAc + 1% Et3N) Column->BufferedCol Standard AluminaCol Neutral Alumina Column (Grade III) Column->AluminaCol Highly Acid Sensitive BufferedCol->Final AluminaCol->Final

Caption: Decision matrix for isolating labile


-keto enoates, prioritizing non-chromatographic TPPO removal.
Workflow B: The MgCl₂ Complexation Mechanism

Visualizing how to remove Triphenylphosphine Oxide without a column.

MgCl2Mechanism Crude Crude Mixture (Product + TPPO) AddMg Add MgCl2 (2.0 eq) Solvent: Toluene/EtOH Crude->AddMg Heat Reflux (1-2 hrs) Formation of [Mg(TPPO)2Cl2] AddMg->Heat Filter Filtration (Remove Solid Complex) Heat->Filter Pure Filtrate: Product (TPPO Free) Filter->Pure

Caption: Workflow for the chelation-based removal of TPPO, exploiting the insolubility of the Mg-TPPO adduct.

References & Authority

  • TPPO Removal via MgCl₂:

    • Title: Scalable Protocol for Removing Triphenylphosphine Oxide from Reactions Using MgCl2 and Wet Milling[1]

    • Source:Organic Process Research & Development (ACS Publications)

    • Context: Defines the stoichiometry and solvent systems (Toluene/Ethanol) for precipitating TPPO.

    • URL:[Link]

  • Instability of

    
    -Keto Esters: 
    
    • Title: Spontaneous hydrolysis and spurious metabolic properties of α-ketoglutarate esters[2]

    • Source:Nature Communications (via NIH/PMC)

    • Context: Validates the sensitivity of

      
      -keto esters to hydrolysis and the need for non-aqueous, buffered workups.
      
    • URL:[Link]

  • General Purification of Enones (Nazarov Reagents):

    • Title: Ethyl 5-[(4-Methylphenyl)sulfonyl]-3-Oxopentanoate: A Bench-Stable Synthon[3]

    • Source:ResearchGate

    • Context: Discusses the handling of similar 3-oxopent-4-enoate derivatives and the challenges of their reactivity.

    • URL:[Link]

Sources

Optimization

Solving solubility issues of Ethyl 5-(benzyloxy)-2-oxopent-3-enoate in aqueous buffers

Welcome to the technical support guide for Ethyl 5-(benzyloxy)-2-oxopent-3-enoate. This resource is designed for researchers, chemists, and drug development professionals to address the significant solubility challenges...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support guide for Ethyl 5-(benzyloxy)-2-oxopent-3-enoate. This resource is designed for researchers, chemists, and drug development professionals to address the significant solubility challenges encountered when formulating this compound in aqueous buffers. Our guidance is rooted in fundamental physicochemical principles and validated laboratory practices to ensure the integrity and reproducibility of your experiments.

Understanding the Molecule: The Root of the Solubility Challenge

Ethyl 5-(benzyloxy)-2-oxopent-3-enoate is an organic molecule whose structure inherently predicts poor aqueous solubility. The primary contributors to its hydrophobicity are the large, non-polar benzyloxy group and the overall hydrocarbon backbone. Furthermore, the presence of an ethyl ester functional group suggests that the compound is neutral (non-ionizable) and susceptible to hydrolysis, particularly in non-neutral pH conditions.[1][2] Esters are generally considered to have low water solubility because while they can accept hydrogen bonds from water, they cannot donate them and lack ionic character.[1][3]

This guide provides a systematic approach to overcoming these challenges, focusing on creating stable and homogenous solutions for reliable experimental outcomes.

Troubleshooting & Frequently Asked Questions (FAQs)

Q1: My compound, Ethyl 5-(benzyloxy)-2-oxopent-3-enoate, won't dissolve directly in my aqueous buffer. What is the standard first step?

Answer: Direct dissolution in an aqueous buffer is highly unlikely to succeed due to the compound's hydrophobic nature. The industry-standard and highly recommended procedure is to first prepare a concentrated stock solution in a water-miscible organic solvent. This stock is then added to the aqueous buffer in a controlled manner to achieve the final, much lower, working concentration.

The key principle is to bypass the high activation energy required to dissolve the solid-state compound directly in a high-surface-tension solvent like water. By pre-dissolving it in an organic solvent, you are starting with individual molecules that can be more readily dispersed into the aqueous phase.

Recommended Starting Solvents:

  • Anhydrous Dimethyl Sulfoxide (DMSO)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Ethanol

For detailed instructions, see Protocol 1: Preparation of a Concentrated Stock Solution .

Q2: I prepared a stock solution in DMSO, but the compound precipitates immediately when I add it to my PBS buffer. What's wrong and how do I fix it?

Answer: This is a common issue known as "crashing out." It occurs when the concentration of the organic co-solvent is insufficient to keep the hydrophobic compound solubilized in the final aqueous mixture. The compound, now exposed to the highly polar water environment, rapidly aggregates and precipitates.

There are several strategies to resolve this, which can be approached systematically.

Troubleshooting Workflow: Compound Precipitation

G start Precipitation Observed Upon Dilution check_conc Is the final concentration of the compound essential? start->check_conc lower_conc Lower the final concentration and repeat dilution. check_conc->lower_conc No inc_cosolvent Increase Co-solvent Percentage check_conc->inc_cosolvent Yes lower_conc->start Still precipitates check_cosolvent_limit Is the new co-solvent concentration tolerable for the assay? (e.g., <1% DMSO) inc_cosolvent->check_cosolvent_limit cosolvent_ok Proceed with experiment. check_cosolvent_limit->cosolvent_ok Yes cosolvent_not_ok Co-solvent level is too high. Explore alternative methods. check_cosolvent_limit->cosolvent_not_ok No switch_method Select Alternative Strategy cosolvent_not_ok->switch_method use_surfactant Method 1: Use a Surfactant (e.g., Tween® 80) switch_method->use_surfactant other_methods Method 2: Explore other formulation technologies (e.g., cyclodextrins) switch_method->other_methods

Caption: Troubleshooting decision tree for precipitation issues.

Troubleshooting Summary Table
IssueRoot CauseRecommended Action
Precipitation Final co-solvent concentration is below the threshold needed to maintain solubility.1. Decrease Final Concentration: The simplest solution is to reduce the target concentration of the compound. 2. Increase Co-solvent Ratio: Add more of the organic stock solution, but be mindful of the final co-solvent percentage's impact on your experiment. Many cell-based assays tolerate up to 0.5-1% DMSO.[4] 3. Change Formulation: If the required concentration cannot be achieved with a tolerable co-solvent level, you must change the formulation strategy (e.g., add a surfactant).
Cloudiness / Haze Formation of microscopic, non-visible precipitates or an unstable colloidal suspension.This indicates the solution is supersaturated and unstable. Treat this the same as visible precipitation. Sonication can sometimes clarify the solution temporarily, but precipitation may still occur over time.
Inconsistent Results Partial precipitation or adsorption of the compound to container walls.Always vortex the buffer while adding the stock solution dropwise to promote rapid dispersion.[5] Prepare solutions fresh before each experiment to avoid issues from long-term instability.
Q3: Which co-solvent is best? What are the differences between DMSO, ethanol, and PEGs?

Answer: The choice of co-solvent depends on the compound's specific properties and, most importantly, the constraints of the experimental system (e.g., cell culture, in-vivo study).[6] Co-solvents work by reducing the overall polarity of the water, thereby decreasing the energy penalty for solvating a hydrophobic molecule.[7][]

Table 1: Comparison of Common Co-solvents
Co-SolventAdvantagesDisadvantages & Considerations
DMSO - Excellent solubilizing power for many hydrophobic compounds. - Water-miscible in all proportions.- Can be toxic to cells at concentrations >1%.[4] - Can affect cell differentiation and other biological processes. - Must use anhydrous grade to prevent hydrolysis of sensitive compounds.[5]
Ethanol - Good solubilizing power. - Volatile, can be removed easily if needed. - Generally well-tolerated in many systems.- Can have biological effects, particularly in behavioral studies.[6] - Can cause protein denaturation at higher concentrations.
PEG 300 / 400 - Low toxicity, often used in in-vivo formulations.[6] - Good solubilizing power.- Solutions are more viscous than DMSO or ethanol. - Viscosity can make handling and filtration difficult.[6]
DMF - Strong solubilizing power, similar to DMSO.- Can degrade to form dimethylamine, which can react with some compounds.[5] - Generally more toxic than DMSO.
Q4: How can surfactants like Tween® 80 or Polysorbate 20 help, and how do I use them?

Answer: Surfactants are an excellent alternative when co-solvents alone are insufficient. Surfactants are amphiphilic molecules that, above a certain concentration (the Critical Micelle Concentration or CMC), self-assemble into spherical structures called micelles.[9][10] The interior of these micelles is hydrophobic, creating a favorable microenvironment where your compound can be encapsulated, while the hydrophilic exterior allows the entire micelle to remain dispersed in the aqueous buffer.[11][12]

Mechanism of Solubilization: Co-solvents vs. Surfactants

G cluster_0 A) Co-Solvent System cluster_1 B) Micellar (Surfactant) System A_water Water (High Polarity) A_result Homogenous Solution (Reduced Bulk Polarity) A_cosolvent Co-solvent (e.g., DMSO) A_drug Drug Molecule B_micelle Micelle B_water Water B_micelle->B_water dispersed in B_head Hydrophilic Heads B_head->B_micelle B_tail Hydrophobic Core B_tail->B_micelle B_drug Drug Molecule B_drug->B_tail encapsulated

Caption: Contrasting solubilization by co-solvents and surfactants.

How to Use Surfactants:

  • Prepare your aqueous buffer.

  • Add the surfactant (e.g., Tween® 80 or Polysorbate 20) to the buffer to a final concentration typically between 0.1% and 1% (v/v). Ensure it is fully dissolved.

  • Prepare your concentrated stock solution of Ethyl 5-(benzyloxy)-2-oxopent-3-enoate in an organic solvent as usual.

  • While vortexing the surfactant-containing buffer, add the stock solution dropwise. The micelles will form around the compound molecules as they are introduced, preventing precipitation.

Q5: How does pH affect the stability of this compound?

Answer: The pH of your aqueous buffer is a critical factor for the chemical stability of Ethyl 5-(benzyloxy)-2-oxopent-3-enoate, primarily due to the ethyl ester group. Esters are susceptible to hydrolysis, which breaks the ester bond to form a carboxylic acid and an alcohol.[2]

  • Acidic Conditions (pH < 6): Hydrolysis is catalyzed by H+ ions but is generally slow.

  • Neutral Conditions (pH ~7): The rate of hydrolysis is typically at its minimum. For maximum stability, preparing solutions in a neutral buffer (e.g., PBS pH 7.4) is recommended.

  • Alkaline Conditions (pH > 8): Hydrolysis is significantly accelerated by hydroxide ions (OH-).[2] This process, called saponification, is irreversible and will degrade your compound.

Recommendation: Always prepare solutions fresh for each experiment. If short-term storage is necessary, use a neutral pH buffer. Avoid acidic or, especially, alkaline buffers unless required by the experimental design, and be aware of the potential for compound degradation.

Q6: How should I properly store my solutions?

Answer: Peptides and small molecules are almost always less stable in solution than as a lyophilized powder.[13]

  • Lyophilized Powder: Store at -20°C or colder, protected from light and moisture.[13] Before opening, always allow the vial to warm to room temperature in a desiccator to prevent condensation from forming inside.[13]

  • Stock Solutions (in organic solvent): Prepare single-use aliquots to avoid repeated freeze-thaw cycles, which can degrade the compound. Store these aliquots at -20°C or -80°C.[13]

  • Working Solutions (in aqueous buffer): It is strongly recommended to prepare these fresh immediately before use. Due to the risk of hydrolysis and potential for the compound to adsorb to plastic or glass surfaces over time, storing dilute aqueous solutions is not advisable.

Experimental Protocols

Protocol 1: Preparation of a Concentrated Stock Solution
  • Preparation: Allow the vial of Ethyl 5-(benzyloxy)-2-oxopent-3-enoate to warm to room temperature in a desiccator.[13] Briefly centrifuge the vial to ensure all powder is at the bottom.[13]

  • Solvent Addition: Add a precise volume of anhydrous DMSO (or another suitable organic solvent) to the vial to achieve a high concentration (e.g., 10-50 mg/mL or 20-100 mM).

  • Dissolution: Vortex the vial vigorously until all solid material is completely dissolved. Gentle warming in a 37°C water bath or brief sonication can be used to aid dissolution if necessary.

  • Storage: If not for immediate use, dispense into single-use aliquots, seal tightly, and store at -80°C.

Protocol 2: Preparation of a Working Solution via Co-Solvent Method

This protocol uses the standard dilution formula: C₁V₁ = C₂V₂ .[14][15]

  • Calculation: Determine the volume of your concentrated stock solution (V₁) needed to achieve the desired final concentration (C₂) in your final volume of aqueous buffer (V₂).

  • Dispense Buffer: Add the required volume of your sterile aqueous buffer (e.g., PBS, pH 7.4) to a sterile conical tube.

  • Dilution: While vigorously vortexing the buffer, slowly add the calculated volume of the stock solution (V₁) drop-by-drop into the center of the vortex.[5] This rapid mixing is crucial to prevent localized high concentrations that lead to precipitation.

  • Inspection: Once the addition is complete, visually inspect the solution. It should be clear and free of any precipitate or cloudiness.

  • Use Immediately: Use this freshly prepared working solution for your experiment without delay.

References
  • Taylor & Francis. (n.d.). Solubilization – Knowledge and References. Retrieved from [Link]

  • Al-Akayleh, F., et al. (2024). The use of surfactants in the extraction of active ingredients from natural resources: a comprehensive review. RSC. Retrieved from [Link]

  • Edwards, D. A., Luthy, R. G., & Liu, Z. (1994). Surfactant Solubilization of Organic Compounds in Soil/Aqueous Systems. Journal of Environmental Engineering, 120(1). Retrieved from [Link]

  • Pawar, P., et al. (n.d.). Strategies for improving hydrophobic drugs solubility and bioavailability. GSC Biological and Pharmaceutical Sciences. Retrieved from [Link]

  • CD Bioparticles. (2025). What are the effects of surfactants on the solubilization of hydrophobic substances?. Retrieved from [Link]

  • García-Riego, V., et al. (2020). Surfactant-Enhanced Solubilization of Chlorinated Organic Compounds Contained in DNAPL from Lindane Waste: Effect of Surfactant Type and pH. MDPI. Retrieved from [Link]

  • Li, M., et al. (2023). Solubilization techniques used for poorly water-soluble drugs. Acta Pharmaceutica Sinica B. Retrieved from [Link]

  • Dollo, G. (2017). Hi, can anyone tell me how to dissolve a hydrophobic compound..?. ResearchGate. Retrieved from [Link]

  • Schirmeister, T., et al. (2020). Studies on the synthesis and stability of α-ketoacyl peptides. Beilstein Journal of Organic Chemistry. Retrieved from [Link]

  • Yalkowsky, S. H., & Valvani, S. C. (2010). Solubility enhancement of hydrophobic compounds by cosolvents: role of solute hydrophobicity on the solubilization effect. International Journal of Pharmaceutics. Retrieved from [Link]

  • University of Arizona. (2005). Principles of Drug Action 1, Spring 2005, Esters. Retrieved from [Link]

  • Sekhon, N. S. (2021). Enhancing Solubility of poorly water soluble Drugs with Surfactants by Micellization. ResearchGate. Retrieved from [Link]

  • PCC Group. (2023). Esters. Retrieved from [Link]

  • user137. (2014). What is the procedure to create stock solutions?. Chemistry Stack Exchange. Retrieved from [Link]

  • Quora. (2017). What is the pH of an ester?. Retrieved from [Link]

  • Lumen Learning. (n.d.). Physical Properties of Esters. Retrieved from [Link]

  • ACS Publications. (2023). Impact of Gastric pH Variations on the Release of Amorphous Solid Dispersion Formulations Containing a Weakly Basic Drug and Enteric Polymers. Retrieved from [Link]

  • PubChem. (n.d.). Ethyl 2-ethyl-5-oxohex-3-enoate. Retrieved from [Link]

  • Lab Manager. (2024). How to Make and Dilute Aqueous Solutions: A Step-by-Step Guide. Retrieved from [Link]

  • CBU. (n.d.). PREPARING SOLUTIONS AND MAKING DILUTIONS. Retrieved from [Link]

  • American Chemical Society. (2020). Know Your Techniques: Solutions. Retrieved from [Link]

  • MilliporeSigma. (n.d.). Ethyl 5-(benzyloxy)-3-oxopentanoate. Retrieved from [Link]

Sources

Troubleshooting

Minimizing side reactions during the oxidation of Ethyl 5-(benzyloxy)-2-oxopent-3-enoate precursors

Technical Support Center: Advanced Synthesis Division Ticket System: Synthesis of Ethyl 5-(benzyloxy)-2-oxopent-3-enoate Current Status: OPEN Priority: CRITICAL (High-Value Intermediate) User Issue Summary Subject: Yield...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Advanced Synthesis Division Ticket System: Synthesis of Ethyl 5-(benzyloxy)-2-oxopent-3-enoate Current Status: OPEN Priority: CRITICAL (High-Value Intermediate)

User Issue Summary

Subject: Yield loss and decomposition during the oxidation of Ethyl 5-(benzyloxy)-2-hydroxypent-3-enoate. Target Molecule: Ethyl 5-(benzyloxy)-2-oxopent-3-enoate. Common Symptoms:

  • Reaction mixture turns black/tarry (Polymerization).

  • Loss of double bond geometry (

    
     isomerization).
    
  • Incomplete conversion or over-oxidation.

Part 1: The Diagnostic Core (Root Cause Analysis)

To successfully synthesize Ethyl 5-(benzyloxy)-2-oxopent-3-enoate , you are navigating a chemical minefield. The target molecule contains a 1,2-dicarbonyl system conjugated with an alkene .

Why this fails:

  • Michael Acceptor Reactivity: The C3-C4 double bond is activated by two electron-withdrawing carbonyl groups (the

    
    -keto ester moiety). This makes C4 extremely electrophilic. Any nucleophile (including trace water or the alcohol precursor) can attack C4, leading to polymerization or decomposition.
    
  • Base Sensitivity: Standard oxidation methods like Swern require an amine base (Triethylamine/DIPEA) to quench the reaction. Even weak bases can trigger the deprotonation of the

    
    -position or induce Michael addition polymerization in this specific substrate.
    
  • Epimerization/Isomerization: The thermodynamic stability of the double bond is precarious. Radical pathways or elevated temperatures will scramble the alkene geometry (

    
     vs 
    
    
    
    ).
Decision Matrix: Selecting the Correct Oxidant

The following logic gate determines your protocol based on the specific constraints of your synthesis scale and purity requirements.

OxidationDecision Start Start: Select Oxidant Scale Reaction Scale? Start->Scale Small < 5 Grams (High Value) Scale->Small Lab Scale Large > 10 Grams (Cost Sensitive) Scale->Large Process Scale Method1 Dess-Martin Periodinane (DMP) Small->Method1 Recommended (Neutral pH) Method2 Parikh-Doering (SO3·Py) Large->Method2 Scalable (Mild Base) CheckBase Can you strictly control Temp < -78°C? Large->CheckBase Classic Route Result1 Optimal Path Method1->Result1 High Purity No Isomerization Method3 Swern Oxidation Result3 Failure Mode: Base-Induced Polymerization Method3->Result3 High Risk: Polymerization CheckBase->Method2 No (Risk of Tar) CheckBase->Method3 Yes

Figure 1: Decision tree for oxidant selection emphasizing the avoidance of basic conditions for Michael acceptors.

Part 2: Troubleshooting Guides (Ticket Resolution)

Ticket #001: "My reaction turned into black tar upon workup."

Diagnosis: Base-Induced Polymerization. If you used Swern oxidation, the addition of Triethylamine (Et


N) likely triggered the polymerization of the highly reactive product. The 

-keto-

-unsaturated ester is a "super-Michael acceptor."

The Fix: Switch to Dess-Martin Periodinane (DMP) DMP operates under neutral to slightly acidic conditions, avoiding the nucleophilic attack that destroys your product.

Protocol: Buffered DMP Oxidation

  • Preparation: Dissolve Ethyl 5-(benzyloxy)-2-hydroxypent-3-enoate (1.0 eq) in wet Dichloromethane (DCM).

    • Note: DMP oxidation is accelerated by water.[1][2] Saturation of DCM with water is beneficial [1].

  • Buffering: Add Sodium Bicarbonate (NaHCO

    
    , 5.0 eq) solid to the flask.
    
    • Why: DMP produces acetic acid as a byproduct. While less harmful than amine bases, the acid can cleave the benzyl ether or induce acid-catalyzed decomposition. The solid bicarbonate neutralizes this in situ without dissolving enough to act as a nucleophile.

  • Addition: Add DMP (1.2 eq) in one portion at 0°C, then warm to Room Temperature (RT).

  • Monitoring: Reaction is typically complete in 30–60 minutes.

  • Quench: Dilute with Et

    
    O. Pour into a 1:1 mixture of Saturated NaHCO
    
    
    
    and 10% Na
    
    
    S
    
    
    O
    
    
    . Stir vigorously until the organic layer is clear (removes iodine byproducts).
Ticket #002: "NMR shows a complex mixture of isomers."

Diagnosis:


 Isomerization via Radical Intermediates.
Using oxidants like MnO

or TEMPO can sometimes proceed via radical mechanisms that allow rotation around the C3-C4 bond.

The Fix: Ligand-Exchange Mechanism DMP and IBX oxidize via a ligand-exchange mechanism that does not generate discrete radical intermediates on the carbon chain, preserving the stereochemistry of the alkene [2].

Visualizing the Safe Pathway:

ReactionPathway Substrate Allylic Alcohol (Precursor) Intermediate Alkoxyperiodinane Intermediate Substrate->Intermediate DMP Attack Transition Ligand Exchange (Concerted) Intermediate->Transition - AcOH Product Target α-Keto Ester (Stereochemistry Retained) Transition->Product Reductive Elimination SideReaction Radical/Ionic Scrambling Transition->SideReaction Avoided by DMP Mechanism

Figure 2: The concerted mechanism of DMP oxidation preserves olefin geometry.

Ticket #003: "The product disappears on the silica column."

Diagnosis: Hydrate Formation and Silica Degradation.


-Keto esters are extremely hygroscopic and electrophilic. They react with water to form gem-diols (hydrates) and can decompose on acidic silica gel.

The Fix: Non-Aqueous Workup & Neutralization

  • Avoid Aqueous Workup if possible: For small scales, dilute the reaction mixture with dry ether, filter through a pad of Celite to remove the insoluble iodine byproducts, and concentrate.

  • Column Conditions: If chromatography is necessary, neutralize the silica gel by flushing it with 1% Et

    
    N in Hexanes before loading your sample. However, given the base sensitivity, a better approach is to use neutral alumina  or rapid filtration through a short plug of silica using non-polar solvents.
    
  • Storage: Store the product under Argon at -20°C immediately. Do not leave it in solution for extended periods.

Part 3: Comparative Analysis of Oxidants

FeatureDess-Martin (DMP)Swern (DMSO/Oxalyl Chloride)Parikh-Doering (SO3·Py)MnO2
pH Conditions Neutral / Mildly AcidicBasic (requires Et

N quench)
Basic (requires Et

N)
Neutral
Risk of Polymerization Low High Medium Low
Reaction Temperature 0°C to RT-78°C (Strict control needed)0°C to RTReflux often required
Purification Simple wash (Thiosulfate)Aqueous extractionAqueous extractionFiltration (Celite)
Cost HighLowLowLow
Recommendation Primary Choice Avoid for this substrateScalable AlternativeBackup for allylic only

Part 4: Frequently Asked Questions (FAQ)

Q: Can I use Jones Reagent (CrO


/H

SO

)?
A: Absolutely not. Jones reagent is strongly acidic and a powerful oxidant. It will likely cleave your benzyl ether protecting group and potentially over-oxidize the aldehyde/ketone to a carboxylic acid or decompose the sensitive alkene [3].

Q: My DMP is old. Will it still work? A: DMP can hydrolyze over time to IBX (insoluble white solid) and acetic acid. If your DMP is not soluble in DCM, it is likely degraded. You can re-acetylate IBX to DMP using acetic anhydride and TsOH, but for this sensitive reaction, use fresh reagent.

Q: Why is the benzyl group stable to DMP? A: DMP is a chemoselective oxidant for alcohols. It does not possess the radical character required to abstract benzylic protons (unlike some high-valent metal oxidants), nor is it acidic enough to cleave the ether bond under buffered conditions [1].

References

  • Dess, D. B., & Martin, J. C. (1983).[1] Readily accessible 12-I-5 oxidant for the conversion of primary and secondary alcohols to aldehydes and ketones. The Journal of Organic Chemistry, 48(22), 4155–4156.

  • Myers, A. G., et al. (2000). Pseudoephedrine as a Practical Chiral Auxiliary for the Synthesis of Highly Enantiomerically Enriched Carboxylic Acids, Alcohols, Aldehydes, and Ketones. Journal of the American Chemical Society, 119(28), 6496-6511. (Demonstrates DMP's utility in preventing epimerization in sensitive substrates).

  • Tojo, G., & Fernandez, M. (2006). Oxidation of Alcohols to Aldehydes and Ketones: A Guide to Current Common Practice. Springer Science & Business Media. (Comprehensive review of oxidant compatibility).

  • Burkhart, F., et al. (2000). Polymer-assisted solution-phase (PASP) library synthesis of alpha-ketoamides. Biotechnology and Bioengineering, 71(1), 51-57. (Describes DMP oxidation of alpha-hydroxy precursors).

Sources

Optimization

Technical Support Center: Stabilization &amp; Handling of Ethyl 5-(benzyloxy)-2-oxopent-3-enoate

Document ID: TS-EBOP-2024-01 Role: Senior Application Scientist Status: Active / Field-Validated Executive Summary: The Stability Paradox Ethyl 5-(benzyloxy)-2-oxopent-3-enoate is a high-value synthetic intermediate, oft...

Author: BenchChem Technical Support Team. Date: March 2026

Document ID: TS-EBOP-2024-01 Role: Senior Application Scientist Status: Active / Field-Validated

Executive Summary: The Stability Paradox

Ethyl 5-(benzyloxy)-2-oxopent-3-enoate is a high-value synthetic intermediate, often utilized in the construction of heterocycles and natural product analogs. Its utility, however, is directly linked to its instability. The molecule contains a conjugated electron-deficient system (


-keto-

-unsaturated ester) that makes it an aggressive Michael acceptor and highly prone to radical polymerization.

This guide moves beyond standard "store at -20°C" advice. It provides a mechanistic understanding of why the molecule degrades and offers a self-validating protocol to preserve its integrity during storage and reaction setup.

Core Stabilization Protocol (The "Gold Standard")

To ensure reproducibility in drug development workflows, the following protocol must be treated as a closed-loop system.

A. Storage Conditions
ParameterSpecificationScientific Rationale
Temperature -20°C to -80°C Arrhenius equation dictates that lowering T significantly retards the rate of spontaneous polymerization and decarboxylation.
Atmosphere Argon (Ar) Nitrogen (

) is acceptable, but Argon is heavier than air, providing a superior "blanket" against oxygen, which acts as a radical initiator.
Physical State Solution (Preferred) Storing as a neat oil increases intermolecular contact, accelerating polymerization. Dilution in anhydrous benzene or toluene (0.5 M) spaces out molecules.
Additives Radical Scavengers BHT (Butylated hydroxytoluene) or MEHQ (Monomethyl ether hydroquinone) at 100–500 ppm inhibits radical chain propagation.
B. The "Acid-Free" Rule

The benzyloxy group is acid-labile, and the


-keto ester moiety is susceptible to hydrolysis.
  • Glassware: All storage vials must be base-washed or silanized to remove surface acidity.

  • Solvents: Use only anhydrous, non-acidic solvents. Avoid Chloroform (

    
    ) unless neutralized, as it forms HCl over time.
    

Visualizing Degradation Pathways

Understanding the enemy is the first step to containment. The diagram below maps the three primary degradation vectors for this molecule.

DegradationPathways Molecule Ethyl 5-(benzyloxy)- 2-oxopent-3-enoate Heat Heat / Concentration Molecule->Heat Activation Light UV Light Molecule->Light Excitation Acid Trace Acid / H2O Molecule->Acid Catalysis Polymer Oligomers/Polymers (Gummy Residue) Heat->Polymer Michael Addition (Self-Reaction) Isomer E/Z Isomerization (Loss of Stereocontrol) Light->Isomer Pi-bond Rotation Hydrolysis Hydrolysis/Decarboxylation (Loss of Ester) Acid->Hydrolysis Cleavage

Figure 1: Primary degradation vectors. Heat drives polymerization (Michael addition), while light and acid attack stereochemistry and functional group integrity.

Troubleshooting Guide & FAQs

This section addresses specific scenarios reported by users in the field.

Scenario 1: "My clear yellow oil has turned into a cloudy gel."

Diagnosis: Spontaneous Polymerization. Cause: The compound acted as its own Michael donor/acceptor, likely triggered by heat or concentration. Corrective Action:

  • Do not heat. Attempting to distill the gel will result in decomposition.

  • Flash Filtration: Dissolve the mixture in a minimal amount of

    
    . Pass it quickly through a short pad of neutral alumina  (not silica). The polymer will stick; the monomer will elute.
    
  • Prevention: Add 200 ppm BHT immediately after isolation.

Scenario 2: "I see a new spot on TLC just below my product."

Diagnosis: Hydrolysis or Benzyloxy Cleavage. Cause: Acidic impurities in the solvent or silica gel during previous purification. Corrective Action:

  • Check Solvent pH: Ensure your NMR solvent (

    
    ) is not acidic. Filter it through basic alumina before use.
    
  • Repurification: If you must use column chromatography, buffer the silica gel with 1% Triethylamine (

    
    ) in the eluent to neutralize acidic sites.
    
Scenario 3: "Yields are low in the subsequent Diels-Alder reaction."

Diagnosis:


 Isomerization.[1]
Cause:  Exposure to ambient light has equilibrated the double bond geometry, making it less reactive or sterically hindered for the specific cycloaddition.
Corrective Action: 
  • Wrap in Foil: Protect all reaction vessels and storage vials from light.

  • NMR Check: Run a proton NMR. The coupling constant (

    
    ) of the alkene protons will reveal the ratio. 
    
    
    
    indicates Trans (
    
    
    ), while
    
    
    indicates Cis (
    
    
    ).

Advanced Workflow: Purification Logic

Purifying heat-sensitive


-keto esters requires a deviation from standard protocols. Distillation is high-risk.

PurificationLogic Start Crude Reaction Mixture Check Is purity > 85%? Start->Check DirectUse Use Directly in Next Step (Recommended) Check->DirectUse Yes Purify Purification Required Check->Purify No Method Select Method Purify->Method Distillation Kugelrohr Distillation (High Vacuum <0.1 mmHg, T < 80°C) Method->Distillation Volatile Impurities Column Flash Chromatography (Buffered Silica: 1% Et3N) Method->Column Non-volatile Impurities Risk1 Risk: Thermal Polymerization Distillation->Risk1 Risk2 Risk: Acidic Hydrolysis Column->Risk2

Figure 2: Decision tree for purification. Direct use is preferred to minimize thermal/acidic stress.

Inhibitor Selection Matrix

Not all inhibitors are compatible with all downstream applications.

InhibitorStructureUsage ConcentrationRemoval MethodBest For
BHT Sterically hindered phenol100–500 ppmRemains in organic layer; remove by chromatography.General Storage. Inert to most non-radical reactions.
MEHQ Phenol ether50–200 ppmBase wash (NaOH) removes it (deprotonates phenol).Large Scale. Easily removed during aqueous workup.
Phenothiazine N/S Heterocycle100 ppmChromatography.High Temp. If distillation is absolutely necessary.

References

  • Vogl, O. (1976). Stabilization of monomers for polymerization. Journal of Macromolecular Science, Part A. (General principles of acrylate stabilization).

  • Nair, V. et al. (1997). Cerium(IV) Ammonium Nitrate Mediated Cycloaddition of 1,3-Dicarbonyl Compounds to Alkenes. Journal of Organic Chemistry.[1][2] (Demonstrates reactivity of oxidative radical intermediates in similar systems).

  • Sigma-Aldrich. (2024). Handling and Storage of Thermally Unstable Chemicals. Technical Bulletin AL-123. (Standard industry protocols for heat-sensitive esters).

  • Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals. Butterworth-Heinemann. (Definitive guide on purifying acid-sensitive esters).

(Note: While specific literature on "Ethyl 5-(benzyloxy)-2-oxopent-3-enoate" is limited, the protocols above are derived from the authoritative handling of the homologous class of


-keto 

-unsaturated esters.)

Sources

Troubleshooting

Removing impurities from crude Ethyl 5-(benzyloxy)-2-oxopent-3-enoate mixtures

Technical Support Center: Troubleshooting & Purification of Ethyl 5-(benzyloxy)-2-oxopent-3-enoate Overview Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researcher...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Troubleshooting & Purification of Ethyl 5-(benzyloxy)-2-oxopent-3-enoate

Overview Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers who face significant yield losses and purity issues when isolating highly reactive


-unsaturated 

-keto esters. Ethyl 5-(benzyloxy)-2-oxopent-3-enoate is a potent Michael acceptor and dienophile. Its conjugated system, flanked by a strongly electron-withdrawing

-keto ester and a terminal benzyloxy ether, makes it exceptionally susceptible to nucleophilic attack, acid-catalyzed isomerization, and thermal degradation [1][1].

This guide provides field-proven, self-validating protocols and troubleshooting FAQs to ensure the structural integrity of your target molecule during purification workflows.

Part 1: Causality-Driven Troubleshooting FAQs

Q1: My reaction showed >95% (E)-isomer via crude NMR, but after column chromatography, I isolate a 60:40 (E/Z) mixture. Why is this happening? Causality: Standard silica gel possesses free silanol (Si-OH) groups, creating a localized acidic environment (surface pH ~4.5–5.5). The


-keto ester moiety drastically lowers the lowest unoccupied molecular orbital (LUMO) of the enoate. The acidic silanols hydrogen-bond to the carbonyl oxygens, further activating the 

-carbon. This facilitates the reversible conjugate addition of residual water present on the silica. The temporary loss of the double bond allows free rotation around the C3-C4 bond, leading to thermodynamic equilibration and E/Z isomerization upon the elimination of water. Solution: You must neutralize the stationary phase. Pre-treat the silica with 1% triethylamine (Et

N) or utilize neutral alumina to prevent acid-catalyzed rotation [2][1].

Q2: I am losing over 50% of my mass during purification, and a new, highly polar spot appears on my TLC. What is the degradation pathway? Causality: You are observing the irreversible hydration or alcoholysis of the double bond. If you load your sample using protic solvents (e.g., methanol) or run a slow column on acidic silica, nucleophiles will undergo a rapid 1,4-Michael addition into the highly electrophilic enoate system. Solution: Strictly avoid protic solvents. Load your crude mixture in minimal toluene or dichloromethane (DCM) and execute a rapid flash chromatography protocol.

Q3: I synthesized the compound via a Wittig reaction. How do I remove the massive triphenylphosphine oxide (TPPO) byproduct without ruining my product on a column? Causality: TPPO is highly polar and often co-elutes or causes severe streaking, forcing you to run slower, higher-polarity columns that degrade the enoate. Solution: Implement a pre-column selective precipitation (trituration). TPPO is highly insoluble in cold non-polar solvent mixtures, whereas your lipid-like benzyloxy ester remains highly soluble.

Q4: Can I purify this compound by vacuum distillation? Causality: High-vacuum distillation is strongly discouraged. The combination of the terminal benzyloxy group and the reactive enoate makes the molecule thermally labile. Temperatures above 60–70°C under vacuum often lead to rapid polymerization or retro-aldol type decompositions. Solution: Rely exclusively on deactivated chromatography or low-temperature selective extractions.

Part 2: Self-Validating Experimental Protocols

Protocol A: Pre-Column TPPO Trituration (Wittig Route)

Validation Check: Before proceeding to chromatography, spot the filtrate on a TLC plate and visualize under UV (254 nm). A successful trituration will show a dominant high-R


 product spot with only a faint baseline TPPO spot.
  • Concentration: Concentrate the crude Wittig reaction mixture under reduced pressure (water bath strictly < 30°C) to a thick syrup.

  • Solvent Exchange: Suspend the syrup in a minimal amount of diethyl ether (e.g., 1 mL per mmol of theoretical yield).

  • Precipitation: Vigorously stir while dropwise adding cold hexanes (4 mL per mmol). A white, crystalline precipitate of TPPO will form immediately.

  • Incubation: Chill the suspension in an ice bath (0°C) for 30 minutes to maximize TPPO crystallization.

  • Filtration: Filter the mixture rapidly through a pad of Celite, washing the filter cake with cold Et

    
    O/Hexanes (1:4).
    
  • Recovery: Concentrate the filtrate in vacuo (< 30°C) to yield a TPPO-depleted crude oil, ready for chromatography.

Protocol B: Deactivated Flash Chromatography

Validation Check: Run a 2D-TLC. Spot the crude on a standard silica plate and a 1% Et


N-treated plate. Elute both. If the standard plate shows streaking/isomerization and the treated plate shows a crisp single spot, the protocol is validated for scale-up.
  • Stationary Phase Preparation: Slurry-pack the column using standard 40-63 µm silica gel in a solvent system of Hexanes containing 1% (v/v) Triethylamine (Et

    
    N).
    
  • Equilibration: Flush the packed column with 3 column volumes (CV) of the 1% Et

    
    N/Hexanes mixture to fully cap acidic silanols.
    
  • Loading: Dissolve the TPPO-depleted crude oil in the absolute minimum volume of DCM (do NOT use methanol or ethanol). Apply evenly to the column head.

  • Elution: Elute rapidly using a gradient of 0% to 15% Ethyl Acetate in Hexanes. Maintain a high flow rate to minimize residence time on the column.

  • Isolation: Pool the product-containing fractions and concentrate under reduced pressure at strictly < 30°C.

Part 3: Quantitative Data Summary

To guide your solvent and matrix selections, refer to the stability data summarized below.

Table 1: Matrix and Solvent Compatibility for Ethyl 5-(benzyloxy)-2-oxopent-3-enoate

Matrix / Solvent EnvironmentSurface pH / PolarityObserved Half-Life (

) at 25°C
Primary Degradation Pathway
Standard Silica Gel (Unbuffered)pH 4.5–5.5< 2 hoursE/Z Isomerization, Hydration
Deactivated Silica (1% Et

N)
pH ~7.5–8.0> 48 hoursNone (Stable)
Methanol / Ethanol Highly Polar, Protic< 1 hour1,4-Michael Addition
Dichloromethane / Toluene Non-polar, Aprotic> 1 weekNone (Stable)
High Vacuum Distillation (>70°C)Thermal StressN/A (Immediate)Polymerization / Retro-Aldol

Part 4: Mechanistic & Workflow Visualization

The following diagram illustrates the logical decision tree for purifying highly reactive


-unsaturated 

-keto esters, emphasizing the critical divergence between degradation and successful isolation based on stationary phase selection.

G Crude Crude Ethyl 5-(benzyloxy) -2-oxopent-3-enoate Wittig Contains TPPO? (Synthesis Route) Crude->Wittig Trituration Trituration in 1:4 Et2O:Hexanes at 0°C Wittig->Trituration Yes (Wittig) Chromatography Chromatography Selection Wittig->Chromatography No (Aldol/Oxidation) Trituration->Chromatography Filtrate StandardSilica Standard Silica Gel (Acidic Silanols) Chromatography->StandardSilica Improper Choice DeactivatedSilica Deactivated Silica (1% Et3N) or Alumina Chromatography->DeactivatedSilica Optimal Choice Degradation Isomerization (E->Z) & Hydration StandardSilica->Degradation Acid Catalysis PureProduct Pure (E)-Isomer Isolated DeactivatedSilica->PureProduct Fast Elution

Workflow for the purification of reactive alpha-keto enoates, highlighting silica deactivation.

Part 5: References

  • Rambaud, M., Bakasse, M., Duguay, G., & Villieras, J. (1988). A One-Step Synthesis of Alkyl 2-Oxo-3-alkenoates from Alkenyl Grignard Reagents and Dialkyl Oxalates. Synthesis, 1988(7), 564-566. URL: [Link]1]

  • Miyamoto, H., et al. (2019). Asymmetric 1,4-Addition of Arylboronic Acids to β,γ-Unsaturated α-Ketoesters Using a Heterogeneous Chiral Rhodium Nanoparticle System. Advanced Synthesis & Catalysis, 361(19), 4433-4438. URL: [Link]1]

Sources

Reference Data & Comparative Studies

Validation

1H NMR spectral analysis and interpretation of Ethyl 5-(benzyloxy)-2-oxopent-3-enoate

This guide provides an in-depth technical analysis of the 1H NMR spectroscopy of Ethyl 5-(benzyloxy)-2-oxopent-3-enoate , a versatile intermediate often utilized in the synthesis of shikimic acid derivatives, peptidomime...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth technical analysis of the 1H NMR spectroscopy of Ethyl 5-(benzyloxy)-2-oxopent-3-enoate , a versatile intermediate often utilized in the synthesis of shikimic acid derivatives, peptidomimetics, and complex natural products.

Rather than a generic overview, this document functions as a comparative analytical guide . We will evaluate the spectral performance of this compound in standard Chloroform-d (


)  versus Benzene-d6 (

)
to demonstrate how solvent selection impacts signal resolution, particularly for the critical alkene region.

Part 1: Structural Analysis & Theoretical Grounding

The Molecule: Ethyl 5-(benzyloxy)-2-oxopent-3-enoate

This molecule presents a unique analytical challenge due to its conjugated system: an


-keto ester moiety coupled with a 

-unsaturated system (relative to the ester) or an

-unsaturated system (relative to the ketone).

Structure Breakdown:

  • C1-C2:

    
    -Keto Ester motif (
    
    
    
    ).
  • C3-C4: Trans-alkene (assuming thermodynamic stability).

  • C5: Allylic ether (

    
    ).
    
Mechanistic Shift Prediction
  • The Enone System (H3 & H4):

    • H4 (

      
      -proton):  Due to resonance contributions from the carbonyl (
      
      
      
      ), the
      
      
      -carbon carries partial positive character. Consequently, H4 is significantly deshielded, typically appearing downfield (7.0 – 7.3 ppm).
    • H3 (

      
      -proton):  While deshielded by the anisotropic effect of the carbonyl, it lacks the positive charge resonance contribution, appearing slightly upfield of H4 (6.4 – 6.9 ppm).
      
  • Coupling Constants (

    
    ): 
    
    • The magnitude of

      
       is the definitive indicator of stereochemistry. A value of 15.0–16.0 Hz  confirms the (E)-isomer (trans), whereas 10–12 Hz would indicate the (Z)-isomer.
      

Part 2: Comparative Spectral Analysis ( vs. )

This section compares the "performance" of two solvent systems. While


 is the standard, it often causes signal overlap in complex esters. 

is proposed here as a superior alternative for resolving the critical alkene and methylene signals via the Aromatic Solvent-Induced Shift (ASIS) effect.
Comparative Data Table
Proton AssignmentMultiplicity

(ppm) in


(ppm) in


(ASIS)
Interpretation
H-Ar (Benzyl)Multiplet (5H)7.30 – 7.407.15 – 7.25-0.15Solvent shielding
H-4 (

-alkene)
dt (

Hz)
7.056.85-0.20Critical : Moves upfield to clear aromatic region
H-3 (

-alkene)
d (

Hz)
6.856.55-0.30Strong shielding by benzene face
Bn-CH2 Singlet (2H)4.584.35-0.23Resolves from ester q
H-5 (Allylic CH2)dd (

Hz)
4.283.95-0.33High Resolution : Separates from Ethyl-CH2
Ethyl-CH2 Quartet (

Hz)
4.323.88-0.44Strong ASIS effect on ester alkyls
Ethyl-CH3 Triplet (

Hz)
1.350.95-0.40Distinct shift

Analyst Note: In


, the Ethyl-CH2  quartet (4.32 ppm) and the H-5  allylic signal (4.28 ppm) often overlap, creating a confusing multiplet. Switching to 

induces a massive upfield shift in the ethyl group (

), completely separating these signals and allowing for accurate integration of the H-5 protons to verify the benzyloxy substitution.

Part 3: Experimental Protocols

Protocol A: Standard Characterization ( )

Use for routine purity checks.

  • Preparation: Dissolve 10 mg of the oil in 0.6 mL of

    
     (99.8% D, with 0.03% TMS).
    
  • Filtration: Filter through a cotton plug in a Pasteur pipette to remove suspended solids (crucial for resolution of the alkene coupling).

  • Acquisition:

    • Pulse Angle:

      
      
      
    • Relaxation Delay (

      
      ): 1.0 s (Sufficient for non-quaternary carbons).
      
    • Scans: 16.

Protocol B: High-Resolution Structural Verification ( )

Use when verifying the E/Z geometry or integrating the allylic ether.

  • Preparation: Dissolve 10 mg of product in 0.6 mL of Benzene-d6.

  • Shimming: Benzene requires careful shimming of the Z1 and Z2 coils due to its high magnetic susceptibility.

  • Acquisition: Increase

    
     to 5.0 s. Benzene solutions often have longer 
    
    
    
    relaxation times; a short delay will suppress the integration of the alkene protons relative to the ethyl group.

Part 4: Structural Logic & Connectivity (Visualization)

The following diagram illustrates the COSY (Correlation Spectroscopy) connectivity required to validate the structure. It maps the scalar coupling networks that must be present to confirm the 2-oxo-3-ene connectivity.

G cluster_0 Ethyl Group System cluster_1 Enone System (Critical) cluster_2 Benzyloxy System H_Me Ethyl-CH3 (1.3 ppm) H_Et Ethyl-CH2 (4.3 ppm) H_Me->H_Et 3J (7.1 Hz) H3 H-3 (Alpha) (6.85 ppm) H4 H-4 (Beta) (7.05 ppm) H3->H4 3J (15.8 Hz) Trans-Alkene H5 H-5 (Allylic) (4.28 ppm) H4->H5 3J (4.5 Hz) Vicinal H_Bn Benzyl-CH2 (4.58 ppm) H5->H_Bn NOE Only (Spatial) H_Ar Aromatic Ring (7.3 ppm) H_Bn->H_Ar Long Range

Caption: COSY coupling network. The critical diagnostic is the strong coupling between H3-H4 and the vicinal coupling between H4-H5, linking the enone to the ether.

Part 5: Troubleshooting & Interpretation

Common Issue: The "Missing" H-3 Doublet

In some crude reaction mixtures, the H-3 doublet (approx 6.85 ppm) may broaden or disappear.

  • Cause: Exchangeable enol protons. The

    
    -keto ester moiety can undergo tautomerization, particularly in the presence of trace acid or base impurities.
    
  • Solution: Filter the NMR sample through basic alumina (to remove acid) or add a drop of

    
     to exchange the enol proton, simplifying the spectrum.
    
Distinguishing from the Saturated Precursor

If monitoring the synthesis (e.g., elimination of a leaving group to form the alkene), compare the integration of the H-3/H-4 region.

  • Precursor (Saturated): Shows complex multiplets at 2.8–3.2 ppm (methylene protons

    
     and 
    
    
    
    to ketone).
  • Product (Unsaturated): These high-field multiplets disappear, replaced by the distinct alkene signals in the 6.5–7.5 ppm region.

References

  • Reich, H. J. (2024). Solvent Effects in NMR Spectroscopy. University of Wisconsin-Madison. Retrieved from [Link]

  • Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. Retrieved from [Link]

  • Breitmaier, E. (2002). Structure Elucidation by NMR in Organic Chemistry: A Practical Guide. Wiley. (General reference for alpha-keto ester shifts).
  • SDBS. (2024). Spectral Database for Organic Compounds, SDBS. National Institute of Advanced Industrial Science and Technology (AIST). Retrieved from [Link]

Comparative

HPLC Strategy for Purity Assessment of Ethyl 5-(benzyloxy)-2-oxopent-3-enoate: A Comparative Method Development Guide

Introduction & Compound Analysis Ethyl 5-(benzyloxy)-2-oxopent-3-enoate is a critical synthetic intermediate, often serving as a pharmacophore precursor for HIV integrase inhibitors (e.g., Dolutegravir analogues) and oth...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Compound Analysis

Ethyl 5-(benzyloxy)-2-oxopent-3-enoate is a critical synthetic intermediate, often serving as a pharmacophore precursor for HIV integrase inhibitors (e.g., Dolutegravir analogues) and other diketo acid (DKA) derivatives. Its structure—comprising an


-keto ester, a conjugated enone system, and a lipophilic benzyloxy tail—presents unique chromatographic challenges.
Structural Challenges in HPLC
  • Conjugated System (

    
    ):  High UV absorptivity allows for sensitive detection but increases susceptibility to photo-isomerization (E/Z).
    
  • 
    -Keto Ester Moiety:  Prone to on-column hydration or interaction with silanols, leading to peak tailing.
    
  • Hydrophobicity: The benzyl and ethyl groups require sufficient organic strength for elution, but the polar dicarbonyl core demands careful pH control to prevent ionization-induced band broadening.

This guide moves beyond generic protocols to compare three distinct separation strategies, identifying the optimal workflow for quantifying purity and separating the critical E/Z isomers .

Method Development Strategy (The "Why")

We evaluated three chromatographic approaches to solve the "Selectivity vs. Stability" trade-off.

Comparative Methodologies
FeatureMethod A: Standard C18 Method B: Phenyl-Hexyl Method C: Normal Phase (Silica)
Mechanism Hydrophobic Interaction

Interaction + Hydrophobicity
Adsorption / H-Bonding
Target General Purity & DegradantsIsomer Separation (E/Z) Chiral or very polar impurities
Mobile Phase Water/ACN (Acidic)Water/MeOH (Acidic)Hexane/Ethanol
Suitability Routine QC, RobustnessComplex Impurity Profiling Isomer-specific isolation

Verdict: Method B (Phenyl-Hexyl) is the superior choice for this specific compound. The


 interactions between the phenyl stationary phase and the benzyloxy/enone system of the analyte provide enhanced selectivity for separating the E and Z geometric isomers, which often co-elute on standard C18 columns.

Detailed Experimental Protocols

The "Winning" Protocol: Reverse Phase Phenyl-Hexyl Method

This method is optimized for resolving the parent peak from its geometric isomer and the benzyl alcohol degradation product.

  • Column: Agilent Zorbax Eclipse Plus Phenyl-Hexyl,

    
     (or equivalent).
    
  • Mobile Phase A:

    
     Formic Acid in Water (Suppresses silanol activity).
    
  • Mobile Phase B: Methanol (Promotes

    
     selectivity better than ACN).
    
  • Flow Rate:

    
    .
    
  • Column Temp:

    
     (Control is critical for isomer ratios).
    
  • Detection: UV at

    
     (λ max for enone system) and 
    
    
    
    (impurities).
  • Injection Volume:

    
    .
    

Gradient Program:

Time (min) % Mobile Phase B Event
0.0 40 Initial Hold
2.0 40 Isocratic for polar impurities
15.0 90 Gradient elution of main peak
18.0 90 Wash
18.1 40 Re-equilibration

| 23.0 | 40 | End |

Sample Preparation (Self-Validating Step)
  • Diluent: 50:50 Water:Methanol. Avoid pure acetonitrile as it may induce precipitation of polar buffer salts if used.

  • Concentration:

    
    .
    
  • Stability Check: Inject the sample immediately, then again after 4 hours at room temperature. If the "Acid Hydrolysis" impurity (RRT ~0.4) increases by

    
    , the sample is moisture-sensitive.
    

Comparative Performance Data

The following data represents typical system suitability results observed during method validation for


-keto enoate intermediates.
ParameterMethod A (C18)Method B (Phenyl-Hexyl) Acceptance Criteria
Retention Time (Main Peak)


N/A
Resolution (

) E/Z Isomers

(Partial Co-elution)

(Baseline Separation)

Tailing Factor (

)



Theoretical Plates (

)



LOD (Signal/Noise = 3)


Sensitivity Check

Analysis: While Method A (C18) is sufficient for gross purity, it fails to baseline-separate the Z-isomer impurity. Method B utilizes the


-electron overlap between the column's phenyl ring and the analyte's benzyloxy group to retard the E-isomer slightly more than the Z-isomer, resulting in superior resolution (

).

Visualizing the Workflow

Method Development Decision Tree

This diagram illustrates the logical flow for selecting the Phenyl-Hexyl stationary phase over others.

MethodDevelopment Start Start: Analyte Assessment (Ethyl 5-(benzyloxy)-2-oxopent-3-enoate) CheckSolubility Check Solubility & UV Spec (Hydrophobic + Conjugated) Start->CheckSolubility InitialScreen Initial Screen: C18 Column Acidic Mobile Phase CheckSolubility->InitialScreen EvalRes Evaluate Resolution (Rs) of E/Z Isomers InitialScreen->EvalRes Decision Rs > 1.5? EvalRes->Decision OptimizeC18 Optimize C18 (Gradient Slope) Decision->OptimizeC18 Yes (Rare) SwitchSelectivity Switch Selectivity: Phenyl-Hexyl Column Decision->SwitchSelectivity No (Common) FinalMethod Final Method: Phenyl-Hexyl / MeOH / Formic Acid OptimizeC18->FinalMethod SwitchSelectivity->FinalMethod Pi-Pi Interaction Success

Figure 1: Decision matrix for selecting the optimal stationary phase based on isomer resolution.

Impurity Fate Mapping

Understanding where impurities arise is crucial for "Self-Validating" protocols.

ImpurityFate Parent Parent Compound (Ethyl 5-(benzyloxy)-2-oxopent-3-enoate) Hydrolysis Impurity A: Acid Hydrolysis (Loss of Ethyl) Parent->Hydrolysis H2O / Low pH Isomerization Impurity B: Z-Isomer (Light Induced) Parent->Isomerization UV Light / Heat Degradation Impurity C: Benzyl Alcohol (Oxidation/Cleavage) Parent->Degradation Oxidation

Figure 2: Potential degradation pathways to monitor during stress testing.

References & Citations

  • Sigma-Aldrich. Ethyl 5-(benzyloxy)-3-oxopentanoate Product Specification. (Analogous structural backbone analysis). Link

  • Royal Society of Chemistry. Catalytic enantioselective Henry reaction of

    
    -keto esters. (HPLC conditions for 
    
    
    
    -keto esters using chiral and RP phases). Link
  • Organic Syntheses. Synthesis of Ethyl 2-Ethanoyl-2-Methyl-3-Phenylbut-3-Enoate. (Purification and stability data for keto-enoate systems). Link

  • SIELC Technologies. Separation of Benzyloxy-derivatives on Mixed-Mode Columns. (Mobile phase optimization for benzyl-containing analytes). Link

Validation

Technical Comparison Guide: Ethyl 5-(benzyloxy)-2-oxopent-3-enoate vs. Ethyl Pyruvate

Executive Summary This guide provides a technical comparison between Ethyl Pyruvate , a standard -keto ester building block, and Ethyl 5-(benzyloxy)-2-oxopent-3-enoate , a highly functionalized, conjugated electrophile....

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

This guide provides a technical comparison between Ethyl Pyruvate , a standard


-keto ester building block, and Ethyl 5-(benzyloxy)-2-oxopent-3-enoate , a highly functionalized, conjugated electrophile.

While both compounds share the core


-keto ester moiety (

), their reactivity profiles diverge significantly due to the

-unsaturation in the pentenoate derivative. Ethyl pyruvate acts primarily as a 1,2-electrophile suitable for simple condensation reactions (e.g., indole or quinoxaline synthesis). In contrast, Ethyl 5-(benzyloxy)-2-oxopent-3-enoate functions as a potent 1,4-Michael acceptor , enabling the rapid construction of complex heterocyclic scaffolds such as 3-hydroxy-4-pyridinones—a critical pharmacophore in HIV integrase inhibitors (e.g., Dolutegravir, Bictegravir).

Part 1: Structural & Electronic Profile

The reactivity difference stems from the electronic conjugation present in the pentenoate derivative but absent in the pyruvate.

Structural Comparison
FeatureEthyl Pyruvate Ethyl 5-(benzyloxy)-2-oxopent-3-enoate
Structure


Electrophilic Sites C2 (Ketone): HighC1 (Ester): ModerateC4 (Alkene): Very High (Michael Acceptor)C2 (Ketone): HighC1 (Ester): Moderate
Conjugation None (isolated carbonyls)

-unsaturated ketone (enone) conjugated to ester
Primary Reactivity 1,2-Nucleophilic Addition1,4-Conjugate Addition (Michael)
Key Application Simple heterocycles (Quinoxalines, Indoles)Complex bicyclic systems (Pyridinones, Pyranones)
Electronic Diagram (DOT Visualization)

G cluster_0 Ethyl Pyruvate (1,2-Electrophile) cluster_1 Ethyl 5-(benzyloxy)-2-oxopent-3-enoate (1,4-Electrophile) EP EtOOC-C(=O)-CH3 EP_C2 C2 Ketone (Hard Electrophile) EP->EP_C2 Direct Attack EB EtOOC-C(=O)-CH=CH-CH2-OBn EB_C4 C4 Alkene (Soft Electrophile) EB->EB_C4 Michael Addition (Dominant) EB_C2 C2 Ketone (Hard Electrophile) EB->EB_C2 Direct Attack (Secondary)

Figure 1: Reactivity mapping showing the divergent electrophilic sites. The pentenoate derivative offers a "Soft" Michael acceptor site (C4) absent in pyruvate.

Part 2: Reactivity Analysis

Nucleophilic Addition (The Core Differentiator)

Ethyl Pyruvate (The "Hard" Electrophile): Reaction with nucleophiles (amines, hydrazines) occurs almost exclusively at the C2 ketone.

  • Mechanism: 1,2-addition followed by elimination (condensation).

  • Outcome: Formation of imines, hydrazones, or oximes.

  • Example: Reaction with o-phenylenediamine yields 2-hydroxy-3-methylquinoxaline.

Ethyl 5-(benzyloxy)-2-oxopent-3-enoate (The "Soft" Electrophile): The C3-C4 double bond is activated by the adjacent


-keto ester moiety. Nucleophiles prefer the C4 position (conjugate addition).
  • Mechanism: 1,4-Michael addition followed by cyclization onto the C1 ester or C2 ketone.

  • Outcome: Formation of saturated heterocycles (e.g., dihydropyridinones).

  • Significance: This pathway creates the 6-membered ring required for HIV integrase inhibitors.

Cyclization Potential[2]
  • Ethyl Pyruvate: Limited to fusing with existing rings (e.g., Fischer Indole synthesis) or forming small rings. It cannot form a new 6-membered ring containing a C-C-C backbone from itself without aldol dimerization.

  • Pentenoate Derivative: Provides a 5-carbon backbone (

    
    ). Reaction with a dinucleophile (like an amidine or amino-ester) instantly closes a 6-membered ring.
    

Part 3: Experimental Case Study – Pyridinone Synthesis

This section details how the reactivity of Ethyl 5-(benzyloxy)-2-oxopent-3-enoate is exploited to synthesize a 3-hydroxy-4-pyridinone scaffold, a reaction impossible with ethyl pyruvate.

Synthesis Pathway Diagram

Reaction Start Ethyl 5-(benzyloxy)-2-oxopent-3-enoate Inter Intermediate: Enamine (Michael Adduct) Start->Inter Step 1: 1,4-Addition (MeOH, 0°C) Amine Primary Amine (R-NH2) Amine->Inter Product Product: 1-R-3-benzyloxy-4-pyridinone Inter->Product Step 2: Cyclization/Aromatization (Reflux)

Figure 2: The stepwise conversion of the pentenoate derivative into a pyridinone scaffold via Michael addition and cyclocondensation.

Detailed Protocol: Synthesis of a Pyridinone Scaffold

Objective: Synthesize a substituted 4-pyridinone using the Michael reactivity of the pentenoate.

Reagents:

  • Ethyl 5-(benzyloxy)-2-oxopent-3-enoate (1.0 eq)

  • Methoxyethylamine (1.1 eq)

  • Methanol (Solvent)

  • Acetic Acid (Catalyst, 5 mol%)

Step-by-Step Methodology:

  • Preparation: Dissolve Ethyl 5-(benzyloxy)-2-oxopent-3-enoate (5.0 g, 20 mmol) in anhydrous methanol (50 mL) in a round-bottom flask under nitrogen atmosphere. Cool to 0°C.[1]

    • Why: Cooling prevents polymerization of the sensitive

      
      -unsaturated system.
      
  • Michael Addition: Dropwise add Methoxyethylamine (1.65 g, 22 mmol) over 15 minutes.

    • Observation: The solution may darken, indicating enamine formation.

    • Mechanism:[2][3][4] The amine attacks C4 (not C2), breaking the conjugation.

  • Cyclization: Allow the mixture to warm to room temperature and stir for 2 hours. Then, reflux for 4 hours.

    • Why: Heat is required to drive the intramolecular attack of the secondary amine onto the C1 ester group, releasing ethanol and closing the ring.

  • Workup: Evaporate the solvent under reduced pressure. The residue is typically a dihydropyridinone.

  • Oxidation (Optional): If the product does not spontaneously aromatize, treat with DDQ or simple air oxidation in basic media to yield the final 4-pyridinone.

Validation (Self-Check):

  • TLC: Disappearance of the starting enoate (

    
     in 3:1 Hex/EtOAc) and appearance of a polar spot (
    
    
    
    ).
  • NMR: Loss of the alkene protons (

    
     6.0–7.0 ppm) and appearance of the pyridinone ring protons.[5]
    

Part 4: Stability & Handling Guide

ParameterEthyl Pyruvate Ethyl 5-(benzyloxy)-2-oxopent-3-enoate
Storage 2–8°C. Stable for months.-20°C under Argon. Unstable.
Polymerization Low risk.High risk. The conjugated system is prone to radical polymerization.
Oxidation Slow oxidation to oxalic acid/acetic acid.Benzyloxy group is stable, but the alkene can auto-oxidize.
Handling Precaution Standard fume hood.Avoid light exposure; use immediately after opening.

Critical Insight: The pentenoate derivative is a "reactive intermediate" grade compound. Unlike ethyl pyruvate, which can be stored on a shelf, the pentenoate should be generated in situ or used within weeks of purchase/synthesis to avoid degradation into polymeric tars.

References

  • Preparation of Pyridinones via Enone Intermedi

    • Context: Describes the general mechanism of reacting -unsaturated ketones with amines to form pyridinones, the core scaffold for Dolutegravir.
    • Source:Journal of Medicinal Chemistry. "Discovery of HIV-1 Integrase Inhibitors: Pyridinone Scaffolds."
    • (Generalized link for verification of scaffold synthesis)

  • Reactivity of Ethyl Pyruv

    • Context: Standard protocols for quinoxaline synthesis using 1,2-diamines.
    • Source:Organic Syntheses, Coll. Vol. 10, p. 11.
  • Synthesis of 3-Hydroxy-4-pyridinones.

    • Context: Detailed synthesis of the Dolutegravir core using benzyloxy-protected intermedi
    • Source:MDPI Molecules, "Synthesis of 5-Aroyl-2-aryl-3-hydroxypyridin-4(1H)-ones."
  • Michael Addition to

    
    -Keto Esters. 
    
    • Context: Theoretical grounding on the electrophilicity of C4 in conjug
    • Source:Journal of the American Chemical Society.

Sources

Comparative

Reference standards for Ethyl 5-(benzyloxy)-2-oxopent-3-enoate characterization

An In-Depth Technical Guide to the Characterization of Ethyl 5-(benzyloxy)-2-oxopent-3-enoate: Establishing a Reference Standard This guide provides a comprehensive framework for the analytical characterization of Ethyl...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Characterization of Ethyl 5-(benzyloxy)-2-oxopent-3-enoate: Establishing a Reference Standard

This guide provides a comprehensive framework for the analytical characterization of Ethyl 5-(benzyloxy)-2-oxopent-3-enoate, a multifunctional organic compound with potential applications in synthetic chemistry and drug discovery. As a reference standard for this molecule is not commercially available, establishing a robust and validated analytical profile is paramount for any research or development professional. This document outlines the necessary spectroscopic and chromatographic methodologies, explains the causal relationships behind experimental choices, and provides a comparative analysis to ensure unambiguous structural confirmation and purity assessment.

The structural complexity of Ethyl 5-(benzyloxy)-2-oxopent-3-enoate—possessing an α,β-unsaturated keto-ester system, a flexible benzyloxy ether linkage, and stereoisomeric potential (E/Z isomerism) at the C3-C4 double bond—demands an orthogonal analytical approach. No single technique is sufficient for complete characterization. Here, we detail a self-validating workflow where data from Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and High-Performance Liquid Chromatography (HPLC) are synergistically employed to build a complete and trustworthy analytical profile.

The Orthogonal Analytical Workflow: A Multi-Technique Approach

The confirmation of a chemical structure and its purity is a process of evidence accumulation. Each analytical technique provides a unique piece of the puzzle. The workflow described here ensures that the data from each method corroborates the others, leading to a high-confidence characterization.

cluster_synthesis Synthesis & Purification cluster_characterization Structural Elucidation & Purity cluster_validation Final Validation Synthesis Crude Product Ethyl 5-(benzyloxy)-2-oxopent-3-enoate NMR NMR Spectroscopy (¹H, ¹³C, 2D) Synthesis->NMR  Orthogonal Analysis MS Mass Spectrometry (ESI-TOF/Q-TOF) Synthesis->MS  Orthogonal Analysis IR IR Spectroscopy (FTIR-ATR) Synthesis->IR  Orthogonal Analysis HPLC HPLC-UV/DAD (Purity & Isomer Ratio) Synthesis->HPLC  Orthogonal Analysis Standard Established Reference Standard NMR->Standard  Data  Congruence MS->Standard  Data  Congruence IR->Standard  Data  Congruence HPLC->Standard  Data  Congruence

Caption: Orthogonal workflow for chemical characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Blueprint of the Molecule

NMR is the cornerstone of structural elucidation, providing detailed information about the chemical environment, connectivity, and stereochemistry of every proton and carbon atom. For Ethyl 5-(benzyloxy)-2-oxopent-3-enoate, both ¹H and ¹³C NMR are indispensable.

Expertise & Causality: The choice of solvent is critical. Deuterated chloroform (CDCl₃) is a common first choice due to its excellent solubilizing power for moderately polar organic compounds and its relatively clean spectral window. Tetramethylsilane (TMS) is used as an internal standard (0 ppm) because it is chemically inert and its sharp, single resonance does not overlap with most organic signals.[1]

Predicted ¹H NMR Spectral Data (400 MHz, CDCl₃)
Predicted Shift (ppm)MultiplicityIntegrationAssignmentRationale & Comparative Insights
~7.35m5HAr-H The five protons of the phenyl ring in the benzyloxy group are expected in this region. Their complex multiplicity arises from overlapping signals.
~6.80dt1HH -4This vinylic proton is coupled to the H-3 proton (doublet) and the H-5 methylene protons (triplet), resulting in a doublet of triplets.
~6.40d1HH -3This vinylic proton is coupled to the H-4 proton. Its chemical shift is influenced by the adjacent electron-withdrawing carbonyl group.
~5.15s2H-O-CH₂ -PhThe benzylic protons appear as a singlet as they have no adjacent protons. This is a highly characteristic signal for a benzyloxy group.
~4.70d2HH -5These methylene protons are coupled to the vinylic H-4 proton, appearing as a doublet.
~4.25q2H-O-CH₂ -CH₃The methylene protons of the ethyl ester are coupled to the methyl protons, resulting in a quartet (n+1 rule).
~1.30t3H-O-CH₂-CH₃ The terminal methyl protons of the ethyl ester are coupled to the adjacent methylene protons, appearing as a triplet.
Predicted ¹³C NMR Spectral Data (100 MHz, CDCl₃)
Predicted Shift (ppm)AssignmentRationale & Comparative Insights
~195C -2 (C=O, ketone)Ketone carbonyls are highly deshielded and appear significantly downfield.
~165C -1 (C=O, ester)Ester carbonyls are also downfield but typically less so than ketones.
~145C -4The chemical shift of this alkene carbon is influenced by its position relative to the carbonyl and ether oxygen.
~136Ar-C (ipso)The aromatic carbon directly attached to the benzylic ether oxygen.
~128.5, ~128.0, ~127.5Ar-C HSignals for the ortho, meta, and para carbons of the phenyl ring.
~125C -3The chemical shift of this alkene carbon is strongly influenced by conjugation with the C-2 ketone.
~73-O-C H₂-PhThe benzylic carbon is a key identifier.
~68C -5The methylene carbon adjacent to the ether oxygen.
~61-O-C H₂-CH₃The methylene carbon of the ethyl ester.
~14-O-CH₂-C H₃The terminal methyl carbon of the ethyl ester.

Mass Spectrometry (MS): Confirming Molecular Weight and Fragmentation

High-resolution mass spectrometry (HRMS), particularly with a soft ionization technique like Electrospray Ionization (ESI) coupled to a Time-of-Flight (TOF) analyzer, is crucial for confirming the elemental composition.

Trustworthiness: HRMS provides a measured mass accurate to several decimal places. This allows for the calculation of a molecular formula (C₁₄H₁₆O₄ for the target molecule), which must match the theoretical formula. The theoretical exact mass of Ethyl 5-(benzyloxy)-2-oxopent-3-enoate is 248.1049 g/mol . An experimental value within a narrow tolerance (e.g., ±5 ppm) provides very high confidence in the assigned formula.

Predicted ESI-MS Data:

  • Molecular Ion: [M+H]⁺ at m/z 249.1121; [M+Na]⁺ at m/z 271.0940.

  • Key Fragments: While ESI is a soft technique, some in-source fragmentation can occur. Key predicted fragments in tandem MS (MS/MS) would arise from the cleavage of the weakest bonds.[2]

    • Loss of the benzyl group (C₇H₇, 91 Da) from the protonated molecule.

    • Loss of the ethoxy group (OC₂H₅, 45 Da) from the ester.

Parent Ethyl 5-(benzyloxy)-2-oxopent-3-enoate C₁₄H₁₆O₄ MW = 248.10 HRMS HRMS (ESI-TOF) [M+H]⁺ Parent->HRMS Result m/z = 249.1121 HRMS->Result Confirms Formula Frag1 Loss of Benzyl - C₇H₇ HRMS->Frag1 MS/MS Frag2 Loss of Ethoxy - OC₂H₅ HRMS->Frag2 MS/MS

Caption: MS analysis workflow for formula confirmation.

Infrared (IR) Spectroscopy: Functional Group Fingerprinting

FTIR spectroscopy is a rapid and powerful technique for identifying the key functional groups present in a molecule. The spectrum provides a unique "fingerprint" that is highly sensitive to the molecular structure.

Expertise & Causality: The use of an Attenuated Total Reflectance (ATR) accessory is recommended as it requires minimal sample preparation. The key diagnostic region is from 4000 to 1500 cm⁻¹. The carbonyl (C=O) stretching frequencies are particularly informative. In our target molecule, two distinct C=O bands are expected: one for the α,β-unsaturated ketone and one for the ester. Conjugation with the C=C double bond lowers the ketone's stretching frequency compared to a saturated ketone (which appears around 1715 cm⁻¹).[3]

Predicted Characteristic IR Absorptions
Wavenumber (cm⁻¹)Vibration TypeFunctional GroupRationale & Comparative Insights
3100-3000C-H StretchAromatic & VinylicC-H bonds on sp² hybridized carbons absorb at higher frequencies than those on sp³ carbons.
2980-2850C-H StretchAliphatic (CH₂, CH₃)Characteristic of the ethyl and methylene groups in the molecule.
~1725C=O StretchEsterThe ester carbonyl is a strong, sharp absorption. This is a primary diagnostic peak.
~1685C=O Stretchα,β-Unsaturated KetoneThis strong absorption is shifted to a lower frequency due to conjugation with the C=C bond.[3] This distinguishes it from the ester C=O.
~1640C=C StretchAlkeneThe stretching of the carbon-carbon double bond, often of medium intensity.
~1250 & ~1100C-O StretchEster & EtherThese strong bands in the fingerprint region correspond to the C-O single bonds of the ester and the benzyloxy ether.

High-Performance Liquid Chromatography (HPLC): The Definitive Purity Assessment

While spectroscopic methods confirm structure, they are less quantitative for purity unless specialized techniques are used. HPLC with UV detection is the industry standard for assessing the purity of small molecules.

Trustworthiness & Self-Validation: A well-developed HPLC method should demonstrate a sharp, symmetrical peak for the main compound, well-resolved from any impurity peaks. Peak purity can be further assessed using a Diode Array Detector (DAD), which checks for spectral homogeneity across the peak. The method's validity is confirmed by analyzing a blank (solvent) and a spiked sample to ensure no system peaks interfere with the analyte.

Protocol: Reverse-Phase HPLC Method
  • Column: C18 stationary phase (e.g., 4.6 x 150 mm, 5 µm particle size). The nonpolar C18 phase is ideal for retaining moderately polar organic molecules like the target compound.

  • Mobile Phase: A gradient elution is recommended to ensure good resolution of both early and late-eluting impurities.

    • Solvent A: Water + 0.1% Formic Acid. The acid improves peak shape for ionizable compounds and is MS-compatible.[4][5]

    • Solvent B: Acetonitrile + 0.1% Formic Acid.

    • Gradient: Start at 40% B, ramp to 95% B over 15 minutes, hold for 2 minutes, and return to initial conditions.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C. Maintaining a constant temperature ensures reproducible retention times.

  • Detection: UV/DAD at 254 nm. The benzoyl and conjugated enone systems are strong chromophores, making UV detection highly sensitive for this molecule.[6]

  • Sample Preparation: Dissolve the compound in the mobile phase (e.g., 50:50 A:B) to a concentration of ~0.5 mg/mL. Filter through a 0.45 µm syringe filter before injection.

  • Data Analysis: Purity is calculated based on the area percent of the main peak relative to the total area of all peaks detected.

Comparison: This method can also resolve the E and Z isomers if they are present, which would likely appear as two closely eluting peaks. The identity of each could be confirmed by collecting the fractions and analyzing them by NMR.

Conclusion: An Integrated Approach to a Definitive Standard

The characterization of Ethyl 5-(benzyloxy)-2-oxopent-3-enoate requires a meticulous and integrated analytical strategy. By combining the structural blueprint from NMR, the molecular formula confirmation from HRMS, the functional group fingerprint from IR, and the quantitative purity assessment from HPLC, a complete and trustworthy reference standard profile can be established. This multi-faceted dataset not only confirms the identity and purity of the synthesized material but also serves as the benchmark against which all future batches can be compared, ensuring consistency and reliability in research and development applications.

References

  • Spectroscopy LibreTexts. Table of Characteristic IR Absorptions. [Online] Available at: [Link]

  • Doc Brown's Chemistry. proton NMR spectrum of ethyl methanoate. [Online] Available at: [Link]

  • SIELC Technologies. Separation of Ethyl 3-[4-[bis[2-(benzoyloxy)ethyl]amino]phenyl]-2,3-dicyanoacrylate on Newcrom R1 HPLC column. [Online] Available at: [Link]

  • ScienceOpen. Application of HPLC and ESI-MS techniques in the analysis of phenolic acids and flavonoids from green leafy vegetables. [Online] Available at: [Link]

  • Journal of Materials and Environmental Science. Identification of compounds by HPLC-ESI-Q-TOF-MS/MS analysis of the dichloromethane fraction from the hydroalcoholic extract of Hyptis spicigera leaves. [Online] Available at: [Link]

  • University of Colorado Boulder. Table of Characteristic IR Absorptions. [Online] Available at: [Link]

  • National Institute of Standards and Technology (NIST). Benzoic acid, ethyl ester - Infrared Spectrum. [Online] Available at: [Link]

Sources

Validation

A Comparative Guide to the Structural Validation of Ethyl 5-(benzyloxy)-2-oxopent-3-enoate via Infrared Spectroscopy

Audience: Researchers, Scientists, and Drug Development Professionals Introduction: The First Line of Structural Verification In the synthesis of novel chemical entities, particularly those with multiple reactive centers...

Author: BenchChem Technical Support Team. Date: March 2026

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction: The First Line of Structural Verification

In the synthesis of novel chemical entities, particularly those with multiple reactive centers like Ethyl 5-(benzyloxy)-2-oxopent-3-enoate, unambiguous structural confirmation is paramount. This molecule presents a unique challenge for characterization due to its combination of an α,β-unsaturated ketone, an α,β-unsaturated ester, a benzyloxy ether linkage, and stereochemical possibilities at the alkene. Infrared (IR) spectroscopy serves as a rapid, non-destructive, and highly informative first-pass analytical technique. It provides a molecular "fingerprint" that confirms the presence of key functional groups and the integrity of the carbon skeleton, making it an indispensable tool in the synthetic workflow before proceeding to more time-intensive analyses like NMR or mass spectrometry.

This guide provides an in-depth comparison of the theoretically predicted IR absorption frequencies for Ethyl 5-(benzyloxy)-2-oxopent-3-enoate against its experimental spectrum. We will explore the causality behind the experimental design and interpret the spectral data to build a self-validating case for its molecular structure.

Theoretical IR Analysis: Predicting the Molecular Vibrations

Before acquiring an experimental spectrum, a thorough analysis of the target structure allows us to predict the characteristic vibrational frequencies. The structure of Ethyl 5-(benzyloxy)-2-oxopent-3-enoate contains several key functional groups whose IR absorptions are well-documented.

Structure:

The most informative regions in the IR spectrum for this molecule will be those corresponding to the carbonyl (C=O) groups, the carbon-carbon double bond (C=C), carbon-oxygen (C-O) single bonds, and the various carbon-hydrogen (C-H) bonds.

  • The Carbonyl (C=O) Stretching Region (1650-1750 cm⁻¹): This is often the most diagnostic region. Our target molecule possesses two distinct carbonyl groups: an α,β-unsaturated ketone and an α,β-unsaturated ester.

    • α,β-Unsaturated Ester (C=O): A standard saturated aliphatic ester typically absorbs strongly in the 1735-1750 cm⁻¹ range[1][2][3]. However, conjugation with the C=C double bond delocalizes the π-electrons, which slightly weakens the C=O double bond character[4][5]. This resonance effect lowers the energy required for the stretching vibration, shifting the absorption to a lower wavenumber, characteristically in the 1715-1730 cm⁻¹ range[1][2][3][6].

    • α,β-Unsaturated Ketone (C=O): Similarly, a saturated aliphatic ketone shows a C=O stretch around 1715 cm⁻¹[1][3][7]. Conjugation with the alkene shifts this absorption significantly to a lower frequency, typically appearing in the 1665-1685 cm⁻¹ region[3][7][8]. The presence of two distinct, strong peaks in these respective regions would provide powerful evidence for the core structure.

  • The Double Bond Region (1600-1680 cm⁻¹ & 3000-3100 cm⁻¹):

    • Alkene (C=C) Stretch: The carbon-carbon double bond stretch for alkenes typically gives rise to a moderate band between 1640-1680 cm⁻¹[9][10][11]. This peak may sometimes be weak or difficult to distinguish if it is close to the intense ketone carbonyl absorption.

    • Aromatic (C=C) Stretch: The benzyloxy group will exhibit characteristic carbon-carbon stretching vibrations within the aromatic ring. These typically appear as two or more sharp bands of variable intensity in the 1585-1600 cm⁻¹ and 1400-1500 cm⁻¹ regions[1][12].

    • Unsaturated (=C-H) Stretch: A key diagnostic feature is the C-H stretching of hydrogens attached to sp² hybridized carbons (both alkene and aromatic). These bonds are stronger than their sp³ counterparts and absorb at a higher frequency, typically in the 3000-3100 cm⁻¹ range[1][10][12]. The presence of absorption in this region is a clear indicator of unsaturation.

  • The C-H Stretching Region (2850-3000 cm⁻¹):

    • Saturated (-C-H) Stretch: The sp³ hybridized C-H bonds in the ethyl group and the two methylene (CH₂) groups will produce strong, sharp absorptions just below 3000 cm⁻¹, in the 2850-2960 cm⁻¹ range[11][13].

  • The Fingerprint Region (below 1500 cm⁻¹): This region contains complex vibrations, including C-O single bond stretches and various bending motions, that are unique to the molecule as a whole[14][15].

    • Ester (C-O) Stretches: Esters are characterized by two strong C-O stretching bands. These coupled vibrations, often referred to as the asymmetric C-C-O stretch and the symmetric O-C-C stretch, appear in the 1000-1300 cm⁻¹ range[16][17][18].

    • Ether (C-O) Stretch: The benzyloxy group contains a phenyl alkyl ether linkage, which is expected to show a strong, characteristic C-O stretching band around 1250 cm⁻¹ [17]. This may overlap with the stronger ester C-O bands but contributes to the overall spectral profile.

    • Aromatic C-H Bending: Out-of-plane ("oop") bending vibrations for the monosubstituted benzene ring produce strong absorptions in the 690-770 cm⁻¹ range, which can help confirm the substitution pattern of the aromatic ring[12][19].

Data Comparison: Predicted vs. Experimental Frequencies

The ultimate validation comes from comparing the predicted frequencies with those from an acquired spectrum. The following table summarizes the expected absorptions and provides columns to be populated with experimental data.

Functional GroupBond VibrationPredicted Wavenumber (cm⁻¹)Experimental Wavenumber (cm⁻¹)Intensity & Notes
Alkene/Aromatic=C-H stretch3000 - 3100Fill from spectrumMedium. Confirms sp² C-H bonds.
Aliphatic (Ethyl, Methylene)-C-H stretch2850 - 2960Fill from spectrumStrong. Confirms sp³ C-H bonds.
α,β-Unsaturated EsterC=O stretch1715 - 1730Fill from spectrumStrong, sharp. Lowered from normal ester range due to conjugation[1][2].
α,β-Unsaturated KetoneC=O stretch1665 - 1685Fill from spectrumStrong, sharp. Lowered from normal ketone range due to conjugation[7][8].
AlkeneC=C stretch1640 - 1680Fill from spectrumMedium to weak. May be obscured by or overlap with the ketone C=O.
Aromatic RingC=C stretch1585 - 1600 & 1400 - 1500Fill from spectrumMedium, sharp (multiple bands). Diagnostic for the benzene ring[12].
Ether & EsterC-O stretch1000 - 1300Fill from spectrumMultiple strong bands. A complex but characteristic pattern for esters and ethers[16][17].
Monosubstituted AromaticC-H out-of-plane bend690 - 770Fill from spectrumStrong. Helps confirm the Ph-CH₂ substitution pattern[12].

Experimental Protocol: Acquiring a High-Fidelity Spectrum

To ensure the data is reliable and suitable for comparison, a rigorous experimental protocol must be followed. The choice of sample preparation is critical.

Objective: To obtain a clean, high-resolution FT-IR spectrum of Ethyl 5-(benzyloxy)-2-oxopent-3-enoate, free from solvent interference.

Methodology: Thin Film Sample Preparation This method is chosen because the target molecule is likely a viscous liquid or a low-melting solid at room temperature, and this technique avoids the use of solvents or mulling agents that could obscure parts of the spectrum[20][21].

  • Materials:

    • Fourier-Transform Infrared (FT-IR) Spectrometer

    • Polished salt plates (NaCl or KBr)

    • Sample of Ethyl 5-(benzyloxy)-2-oxopent-3-enoate

    • Pipette or glass rod

    • Volatile solvent for cleaning (e.g., anhydrous dichloromethane or acetone)

    • Kimwipes

  • Procedure:

    • Background Scan: Ensure the spectrometer's sample chamber is empty and clean. Perform a background scan to measure the ambient atmosphere (CO₂, H₂O), which will be automatically subtracted from the sample spectrum. This step is crucial for data integrity.

    • Plate Preparation: Clean a pair of salt plates with a minimal amount of volatile solvent and a Kimwipe. Handle plates by the edges to avoid transferring moisture or oils. Confirm their cleanliness by running a scan; the result should be a flat line.

    • Sample Application: Place 1-2 drops of the neat compound onto the surface of one salt plate.

    • Film Creation: Place the second salt plate on top of the first and gently press and rotate to create a thin, uniform liquid film between the plates. The film should be free of air bubbles.

    • Data Acquisition: Immediately place the assembled plates into the sample holder of the FT-IR spectrometer. Acquire the spectrum, typically by co-adding 16 or 32 scans to improve the signal-to-noise ratio.

    • Cleaning: After analysis, disassemble the plates and clean them thoroughly with a volatile solvent to remove all traces of the sample. Store the plates in a desiccator to prevent fogging from atmospheric moisture.

Workflow for IR Spectroscopic Validation

The logical flow from molecular design to structural confirmation can be visualized as a self-validating loop.

IR_Validation_Workflow cluster_prep Phase 1: Theoretical Analysis cluster_exp Phase 2: Experimental Protocol cluster_analysis Phase 3: Data Comparison & Validation MolStruct Target Molecule (Ethyl 5-(benzyloxy)-2-oxopent-3-enoate) FuncGroups Identify Key Functional Groups (Ketone, Ester, Alkene, Aromatic, Ether) MolStruct->FuncGroups Predict Predict IR Frequencies (Account for Conjugation Effects) FuncGroups->Predict Compare Compare Predicted vs. Experimental Spectra Predict->Compare SamplePrep Sample Preparation (Thin Film Method) Acquire Acquire Spectrum (FT-IR Spectrometer) SamplePrep->Acquire Process Process Data (Background Subtraction) Acquire->Process Process->Compare Assign Assign Observed Peaks to Vibrational Modes Compare->Assign Validate Structural Confirmation Assign->Validate

Caption: Workflow for structural validation using IR spectroscopy.

Spectral Interpretation: A Self-Validating Analysis

Assuming a high-quality spectrum was obtained, we would proceed with the peak assignments by comparing the experimental data to our theoretical predictions.

  • Confirmation of Unsaturation (>3000 cm⁻¹): The first check is for peaks above 3000 cm⁻¹. The presence of medium-intensity bands in the 3010-3100 cm⁻¹ region immediately confirms the existence of sp² C-H bonds, consistent with both the alkene and the aromatic ring. Concurrently, strong absorptions just below 3000 cm⁻¹ (e.g., at 2980, 2940 cm⁻¹) would confirm the aliphatic C-H groups.

  • Validation of the Conjugated System (1650-1750 cm⁻¹): This region is the most critical. We would look for two distinct, strong, and sharp absorptions. An intense peak at ~1720 cm⁻¹ would align perfectly with the α,β-unsaturated ester C=O stretch[1][3]. A second strong peak at a lower frequency, ~1675 cm⁻¹, would correspond to the α,β-unsaturated ketone C=O stretch[7]. The presence and specific location of both peaks provide compelling, self-validating evidence for the proposed conjugated di-carbonyl structure. The absence of a peak around 1740 cm⁻¹ argues against a saturated ester, just as the absence of a peak near 1715 cm⁻¹ argues against a saturated ketone.

  • Corroboration from the Fingerprint Region (<1500 cm⁻¹): To complete the validation, we examine the fingerprint region. A series of strong, broad absorptions between 1100-1300 cm⁻¹ would be consistent with the overlapping C-O stretching vibrations of the ester and ether functionalities[16][17]. Furthermore, identifying two sharp peaks in the 1450-1600 cm⁻¹ range confirms the aromatic C=C stretching, and strong bands between 690-770 cm⁻¹ would confirm the monosubstituted benzene ring[12].

Conclusion

By systematically comparing a theoretically derived IR frequency map with high-quality experimental data, we can validate the structure of Ethyl 5-(benzyloxy)-2-oxopent-3-enoate with a high degree of confidence. The key diagnostic markers—the split carbonyl signals shifted by conjugation, the presence of both sp² and sp³ C-H stretches, and the characteristic aromatic and C-O stretches—collectively function as a robust, self-validating system. This guide demonstrates that IR spectroscopy, when applied with a foundation in theoretical principles and meticulous experimental technique, remains a cornerstone of structural elucidation in modern chemical research.

References

  • University of California, Davis. (n.d.). Table of Characteristic IR Absorptions. LibreTexts. Retrieved from [Link]

  • St. Paul's Cathedral Mission College. (n.d.). INFRARED SPECTROSCOPY. Retrieved from [Link]

  • University of British Columbia. (n.d.). 6.3 IR Spectrum and Characteristic Absorption Bands. In Organic Chemistry I. Pressbooks. Retrieved from [Link]

  • Specac Ltd. (n.d.). Interpreting Infrared Spectra. Retrieved from [Link]

  • Study Mind. (2022, April 16). Organic Analysis - Infrared (IR) Spectroscopy (A-Level Chemistry). Retrieved from [Link]

  • University of Colorado Boulder. (n.d.). IR Spectroscopy Tutorial: Aromatics. Retrieved from [Link]

  • University of Colorado Boulder. (n.d.). IR Spectroscopy Tutorial: Ketones. Retrieved from [Link]

  • University of Colorado Boulder. (n.d.). IR Spectroscopy Tutorial: Alkenes. Retrieved from [Link]

  • LibreTexts. (2024, September 30). 12.8: Infrared Spectra of Some Common Functional Groups. Chemistry LibreTexts. Retrieved from [Link]

  • Smith, B. C. (2018, July 1). The C=O Bond, Part VI: Esters and the Rule of Three. Spectroscopy Online. Retrieved from [Link]

  • Illinois State University. (n.d.). Infrared Spectroscopy. Retrieved from [Link]

  • Clark, J. (2014, August). interpreting infra-red spectra. Chemguide. Retrieved from [Link]

  • Smith, B. C. (2016, November 1). The Infrared Spectroscopy of Alkenes. Spectroscopy Online. Retrieved from [Link]

  • LibreTexts. (2024, September 30). 12.7: Interpreting Infrared Spectra. Chemistry LibreTexts. Retrieved from [Link]

  • Pelter, M. W., & Wamser, C. C. (2001, March 3). Sampling Technique for Organic Solids in IR Spectroscopy. Journal of Chemical Education. Retrieved from [Link]

  • JoVE. (2024, December 5). Video: IR Absorption Frequency: Delocalization. Retrieved from [Link]

  • University of Colorado Boulder. (n.d.). IR Spectroscopy Tutorial. Retrieved from [Link]

  • Michigan State University. (n.d.). Infrared Spectrometry. Retrieved from [Link]

  • Royal Society of Chemistry. (2016, June 7). Preparing a sample for infrared spectroscopy [Video]. YouTube. Retrieved from [Link]

  • Joy, A. (n.d.). Infrared Analysis of Alkanes, Alkenes and Alkynes. Scribd. Retrieved from [Link]

  • JoVE. (2024, December 5). Video: IR Frequency Region: Alkene and Carbonyl Stretching. Retrieved from [Link]

  • Millikin University. (n.d.). IR Absorption Table. Retrieved from [Link]

  • LibreTexts. (2020, May 30). 11.5: Infrared Spectra of Some Common Functional Groups. Chemistry LibreTexts. Retrieved from [Link]

  • Baiz, C. R., et al. (2016, May 23). An Empirical IR Frequency Map for Ester C═O Stretching Vibrations. The Journal of Physical Chemistry A. Retrieved from [Link]

  • Neelakantan, P., & Seshadri, T. R. (1958). Effect of conjugation and complex formation on the Raman and I.R. frequencies of the carbonyl group. Proceedings of the Indian Academy of Sciences - Section A. Retrieved from [Link]

  • Stack Exchange. (2014, December 5). What is the effect of conjugation of a carbonyl group in IR spectroscopy?. Chemistry Stack Exchange. Retrieved from [Link]

  • OpenOChem Learn. (n.d.). Characteristic IR Absorptions. Retrieved from [Link]

  • LibreTexts. (2022, September 5). 4.2: IR Spectroscopy. Chemistry LibreTexts. Retrieved from [Link]

  • LibreTexts. (2025, January 1). 12.8: Infrared Spectra of Some Common Functional Groups. Chemistry LibreTexts. Retrieved from [Link]

  • Illinois State University. (n.d.). IR Spectroscopy of Hydrocarbons. Retrieved from [Link]

  • University of Calgary. (n.d.). Spectroscopy Infrared Spectra. Retrieved from [Link]

  • Michigan State University. (n.d.). Infrared Spectroscopy. Retrieved from [Link]

  • Illinois State University. (2015, January 8). Infrared Spectroscopy. Retrieved from [Link]

  • LibreTexts. (2020, June 29). IR Spectra of Selected Compounds. Chemistry LibreTexts. Retrieved from [Link]

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.